3-Hydroxy-12-oleanene-23,28-dioic acid

Core Science & Biosynthesis

Unveiling the Natural Sources of 3-Hydroxy-12-oleanene-23,28-dioic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural sources of 3-Hydroxy-12-oleanene-23,28-dioic acid, a pentacyclic triterpenoid (B12794562) compound of significant interest for its potential therapeutic applications. This document outlines the primary plant sources, presents quantitative data on its occurrence, details experimental protocols for its extraction and quantification, and elucidates its potential biological signaling pathways.

Natural Sources and Abundance

3-Hydroxy-12-oleanene-23,28-dioic acid, also known as gypsogenic acid, is a naturally occurring compound found in a variety of plant species. The primary and most cited sources belong to the Tripterygium and Gypsophila genera. While its presence is noted in other plants, the concentration in these is less well-documented.

Table 1: Natural Sources of 3-Hydroxy-12-oleanene-23,28-dioic Acid and Quantitative Data

Plant Species	Family	Plant Part	Compound Concentration
Tripterygium wilfordii	Celastraceae	Root	Data not available
Gypsophila oldhamiana	Caryophyllaceae	Root	Data not available
Gypsophila trichotoma	Caryophyllaceae	Root	~67.6 µg/g (0.00676%) of dried plant material[1]
Silene firma	Caryophyllaceae	Not Specified	Data not available
Psammosilene tunicoides	Caryophyllaceae	Not Specified	Data not available

Note: The concentration for Gypsophila trichotoma was calculated based on a reported yield of 50 mg of gypsogenic acid from 740 g of dried, powdered plant material.[1]

Experimental Protocols

Extraction and Isolation of 3-Hydroxy-12-oleanene-23,28-dioic Acid from Gypsophila trichotoma

This protocol is adapted from a documented method for the isolation of gypsogenic acid from the roots of Gypsophila trichotoma.[1]

a. Extraction:

• Air-dry the roots of Gypsophila trichotoma and grind them into a fine powder.

• Exhaustively extract the powdered plant material (e.g., 740 g) with 80% methanol (B129727) at room temperature.

• Combine the methanolic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• Suspend the crude extract in water and perform successive solvent partitioning with dichloromethane, ethyl acetate, and n-butanol.

• Collect the n-butanol fraction, which will contain the saponins, including gypsogenic acid.

b. Isolation:

• Concentrate the n-butanol fraction and subject it to column chromatography on a Diaion HP-20 resin.

• Elute the column with a gradient of water to methanol (H₂O/MeOH, 100:0 to 0:100) to separate the fractions based on polarity.

• Monitor the fractions by thin-layer chromatography (TLC) using a solvent system of n-butanol/acetic acid/water (4:1:1) and visualizing with an anisaldehyde/sulfuric acid spray reagent followed by heating.

• Pool the fractions containing the compound of interest and further purify them using flash chromatography on a silica (B1680970) gel column.

• Elute the silica gel column with a solvent system of dichloromethane/methanol/water (18:11:1) to yield purified 3-Hydroxy-12-oleanene-23,28-dioic acid.

Extraction and Isolation Workflow.

Quantification of 3-Hydroxy-12-oleanene-23,28-dioic Acid by UPLC-MS/MS

This representative protocol is based on established methods for the analysis of triterpenoids in plant extracts. A validated method specific to gypsogenic acid should be developed for precise quantification.

a. Sample Preparation:

• Extract the plant material as described in the extraction protocol (Section 2.1a).

• Accurately weigh a portion of the dried extract and dissolve it in methanol to a known concentration.

• Filter the solution through a 0.22 µm syringe filter prior to injection.

b. UPLC-MS/MS Conditions:

• UPLC System: Waters ACQUITY UPLC or equivalent.

• Column: ACQUITY UPLC BEH C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient would start with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B over a run time of 10-15 minutes to elute the compound.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions: Specific precursor-to-product ion transitions for gypsogenic acid would need to be determined by infusing a standard solution. For example, the precursor ion would be [M-H]⁻.

• Cone Voltage and Collision Energy: Optimize these parameters to achieve the most intense and stable signal for the specific MRM transitions.

c. Quantification:

• Prepare a calibration curve using a certified reference standard of 3-Hydroxy-12-oleanene-23,28-dioic acid at various concentrations.

• Analyze the prepared sample extracts under the optimized UPLC-MS/MS conditions.

• Quantify the amount of the compound in the samples by comparing the peak areas to the calibration curve.

UPLC-MS/MS Quantification Workflow.

Biological Signaling Pathways

3-Hydroxy-12-oleanene-23,28-dioic acid has been reported to exhibit cytotoxic and anti-inflammatory activities.[2] While direct and comprehensive mechanistic studies on this specific compound are limited, the activities of structurally similar triterpenoids suggest potential involvement in key cellular signaling pathways.

Apoptosis Induction Pathway (Hypothesized)

Based on the known mechanisms of similar pentacyclic triterpenes, gypsogenic acid is hypothesized to induce apoptosis through the intrinsic (mitochondrial) pathway. This involves the activation of effector caspases, leading to the cleavage of key cellular proteins and ultimately, programmed cell death.

Hypothesized Apoptotic Signaling Pathway.

NF-κB Inhibition Pathway (Hypothesized)

The anti-inflammatory effects of gypsogenic acid are likely mediated through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This pathway is a central regulator of inflammation. Inhibition of this pathway would lead to a reduction in the expression of pro-inflammatory genes.

Hypothesized NF-κB Inhibition Pathway.

This technical guide serves as a foundational resource for researchers and professionals in the field of drug discovery and development. Further investigation is warranted to fully elucidate the quantitative distribution of 3-Hydroxy-12-oleanene-23,28-dioic acid in its natural sources and to confirm the precise molecular mechanisms underlying its biological activities.

References

• 1. researchgate.net [researchgate.net]
• 2. stacks.cdc.gov [stacks.cdc.gov]

Technical Guide: Isolation and Characterization of 3-Hydroxy-12-oleanene-23,28-dioic Acid from Phoradendron reichenbachianum

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following guide presents a generalized methodology for the isolation of 3-Hydroxy-12-oleanene-23,28-dioic acid. While the target plant, Phoradendron reichenbachianum, is known to produce related triterpenoids, a specific protocol for the isolation of this exact compound from this plant has not been detailed in the reviewed scientific literature. The procedures outlined below are based on established methods for the extraction and purification of oleanane-type triterpenoids from plant matrices.

Introduction

3-Hydroxy-12-oleanene-23,28-dioic acid is a pentacyclic triterpenoid (B12794562) belonging to the oleanane (B1240867) family. Compounds of this class are of significant interest to the pharmaceutical industry due to their diverse biological activities, including anti-inflammatory, cytotoxic, and hepatoprotective effects.[] Many triterpenoids exert their anti-inflammatory effects by modulating key signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway.[2][3][4] This guide provides a comprehensive, step-by-step protocol for the hypothetical isolation, purification, and characterization of 3-Hydroxy-12-oleanene-23,28-dioic acid from the aerial parts of Phoradendron reichenbachianum.

Experimental Protocols

The overall workflow for the isolation of the target compound is depicted below. It follows a bioassay-guided fractionation approach, where fractions are tested for a specific biological activity (e.g., cytotoxicity or anti-inflammatory effects) to guide the purification process.

References

• 2. Insights into the mechanism of natural terpenoids as NF-κB inhibitors: an overview on their anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pentacyclic Triterpenoids Inhibit IKKβ Mediated Activation of NF-κB Pathway: In Silico and In Vitro Evidences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oleanane-triterpenoids from Panax stipuleanatus inhibit NF-κB - PMC [pmc.ncbi.nlm.nih.gov]

The Architecture of Oleanane Triterpenoid Biosynthesis: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of the Core Biosynthetic Pathway, Key Enzymatic Players, and Methodologies for Analysis and Engineering.

Oleanane (B1240867) triterpenoids, a diverse class of natural products, have garnered significant attention from the scientific community due to their broad spectrum of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The intricate biosynthetic pathway leading to these complex molecules presents both a challenge and an opportunity for researchers and drug development professionals. A thorough understanding of this pathway is paramount for harnessing the therapeutic potential of oleanane triterpenoids through metabolic engineering and synthetic biology approaches. This technical guide provides a comprehensive overview of the core biosynthesis pathway, presents key quantitative data, details experimental protocols for essential analyses, and visualizes the intricate molecular workflows.

The Core Biosynthetic Pathway: From Acyclic Precursor to Pentacyclic Scaffold

The biosynthesis of oleanane triterpenoids originates from the ubiquitous isoprenoid pathway, which provides the fundamental building blocks for a vast array of natural products.[1][2] The pathway can be broadly divided into two main stages: the formation of the linear precursor, 2,3-oxidosqualene, and its subsequent cyclization and functionalization to yield the diverse array of oleanane structures.

The initial steps are carried out by the mevalonate (B85504) (MVA) pathway in the cytosol, which synthesizes the five-carbon isoprenoid units, isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP).[1][2] These units are sequentially condensed to form farnesyl pyrophosphate (FPP), and two molecules of FPP are then joined head-to-head by squalene (B77637) synthase (SQS) to produce squalene. Squalene epoxidase (SQE) then catalyzes the epoxidation of squalene to form (3S)-2,3-oxidosqualene, the last acyclic precursor in the pathway.[1][2]

The pivotal step in oleanane biosynthesis is the stereospecific cyclization of 2,3-oxidosqualene, catalyzed by the enzyme β-amyrin synthase (BAS).[1][3] This remarkable enzymatic reaction orchestrates a cascade of carbon-carbon bond formations and rearrangements to construct the characteristic pentacyclic oleanane skeleton, with β-amyrin as the product.[1][3]

Following the formation of the β-amyrin scaffold, a series of oxidative reactions, primarily catalyzed by cytochrome P450 monooxygenases (CYP450s) in conjunction with NADPH-cytochrome P450 reductase (CPR), introduce functional groups at various positions on the triterpenoid (B12794562) backbone.[4][5] These modifications, including hydroxylations, oxidations, and carboxylations, are responsible for the vast structural diversity observed among oleanane triterpenoids and are critical for their biological activities.[4][5] A prominent example is the oxidation of the C-28 methyl group of β-amyrin, often catalyzed by CYP450s from the CYP716A subfamily, which leads to the formation of oleanolic acid, a key intermediate for many bioactive oleanane saponins (B1172615).[5][6]

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Caption: Overview of the oleanane triterpenoid biosynthesis pathway.

Quantitative Data on Oleanane Triterpenoid Biosynthesis

The efficiency of oleanane triterpenoid biosynthesis can be quantified at various levels, from the kinetic properties of individual enzymes to the overall productivity of engineered microbial systems. This section provides a summary of key quantitative data to facilitate comparison and guide metabolic engineering efforts.

Table 1: Kinetic Parameters of β-Amyrin Synthase

Enzyme Source	Substrate	Km (µM)	kcat (min-1)	kcat/Km (M-1s-1)	Reference
Euphorbia tirucalli	(3S)-2,3-Oxidosqualene	33.8 ± 0.53	46.4 ± 0.68	2.28 x 104	[7]

Note: Kinetic parameters for cytochrome P450 enzymes involved in oleanane biosynthesis are less commonly reported and can vary significantly depending on the specific enzyme, substrate, and assay conditions.

Table 2: Production of Oleanane Triterpenoids in Engineered Saccharomyces cerevisiae

Product	Key Genes Expressed	Host Strain Engineering	Titer (mg/L)	Reference
β-Amyrin	A. annua β-amyrin synthase (AaBAS)	Overexpression of tHMG-CoA reductase, downregulation of lanosterol (B1674476) synthase	6	[3]
β-Amyrin	C. blinii β-amyrin synthase (CbβAS)	-	4.432	[3]
Oleanolic Acid	M. truncatula β-amyrin synthase, M. truncatula CYP716A12, A. thaliana CPR1	-	~10	[6]
Oleanolic Acid	Improved P450-CPR pairing, GAL80 and GAL1 knockout, overexpression of tHMG-CoA reductase, SQS, and SQE	-	186.1 ± 12.4 (flask)	[8]
Oleanolic Acid	Same as above with fermentation optimization	-	606.9 ± 9.1 (fermenter)	[9]

Experimental Protocols

This section provides detailed methodologies for key experiments in the study of oleanane triterpenoid biosynthesis.

Heterologous Expression of Biosynthetic Genes in Saccharomyces cerevisiae

This protocol describes the general workflow for expressing oleanane triterpenoid biosynthetic genes in yeast.

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References

• 1. Beta-amyrin synthase - Wikipedia [en.wikipedia.org]
• 2. Optimization, Validation and Application of HPLC-PDA Methods for Quantification of Triterpenoids in Vaccinium vitis-idaea L - PMC [pmc.ncbi.nlm.nih.gov]
• 3. β‐Amyrin synthase from Conyza blinii expressed in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytochrome P450 CYP716A254 catalyzes the formation of oleanolic acid from β-amyrin during oleanane-type triterpenoid saponins biosynthesis in Anemone flaccida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A systematic comparison of triterpenoid biosynthetic enzymes for the production of oleanolic acid in Saccharomyces cerevisiae | PLOS One [journals.plos.org]
• 7. Purification, kinetics, inhibitors and CD for recombinant β-amyrin synthase from Euphorbia tirucalli L and functional analysis of the DCTA motif, which is highly conserved among oxidosqualene cyclases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enhancing oleanolic acid production in engineered Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Unveiling the Molecular Architecture: A Technical Guide to the Structure Elucidation of 3-Hydroxy-12-oleanene-23,28-dioic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-12-oleanene-23,28-dioic acid is a pentacyclic triterpenoid (B12794562) belonging to the oleanane (B1240867) family.[] This class of natural products has garnered significant interest in the scientific community due to its diverse and promising pharmacological activities, including anti-inflammatory, anti-cancer, and metabolic regulatory effects.[] This technical guide provides an in-depth overview of the chemical structure elucidation of 3-Hydroxy-12-oleanene-23,28-dioic acid, detailing the experimental protocols and data interpretation central to its characterization. The primary source for this compound is the plant Tripterygium wilfordii.[2]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Hydroxy-12-oleanene-23,28-dioic acid is presented in the table below.

Property	Value
Molecular Formula	C₃₀H₄₆O₅
Molecular Weight	486.7 g/mol
Chemical Family	Triterpenoids
Appearance	White to off-white solid
Solubility	Soluble in chloroform (B151607), dichloromethane, ethyl acetate (B1210297), DMSO, and acetone.[3]

Structural Elucidation: A Multi-faceted Spectroscopic Approach

The definitive structure of 3-Hydroxy-12-oleanene-23,28-dioic acid is determined through a combination of modern spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Representative ¹³C NMR Chemical Shifts for an Oleanane-type Triterpenoid Scaffold (Oleanolic Acid in C₅D₅N)

Carbon	Chemical Shift (δ) ppm	Carbon	Chemical Shift (δ) ppm
1	39.2	16	23.7
2	27.9	17	46.7
3	78.0	18	41.8
4	39.3	19	46.1
5	55.8	20	30.8
6	18.5	21	34.1
7	33.2	22	33.1
8	39.8	23	28.2
9	48.0	24	16.9
10	37.3	25	15.6
11	23.5	26	17.3
12	122.7	27	26.1
13	144.5	28	180.5
14	42.1	29	33.2
15	28.2	30	23.7

Note: Data is for oleanolic acid and serves as a reference. The presence of a carboxylic acid at C-23 in the target molecule will alter the chemical shifts, particularly for carbons in Ring A.

Table 2: Representative ¹H NMR Data for an Oleanane-type Triterpenoid Scaffold (Oleanolic Acid in C₅D₅N)

Proton(s)	Chemical Shift (δ) ppm	Multiplicity	J (Hz)
H-3	3.44	dd	11.2, 4.4
H-12	5.49	t	3.4
H-18	3.28	dd	13.8, 3.8
Me-23	1.25	s
Me-24	1.01	s
Me-25	0.93	s
Me-26	1.00	s
Me-27	1.28	s
Me-29	0.95	s
Me-30	0.96	s

Note: Data is for oleanolic acid and serves as a reference. The presence of a carboxylic acid at C-23 will lead to the absence of the Me-23 signal and downfield shifts for adjacent protons.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is employed to determine the elemental composition of the molecule, confirming the molecular formula of C₃₀H₄₆O₅. Electron ionization (EI) or electrospray ionization (ESI) sources are typically used. The fragmentation pattern observed in the MS/MS spectrum provides crucial information about the connectivity of the molecule. For oleanane-type triterpenoids, a characteristic retro-Diels-Alder (RDA) fragmentation of ring C is often observed, yielding diagnostic ions that help to confirm the core scaffold.

Experimental Protocols

The elucidation of the structure of 3-Hydroxy-12-oleanene-23,28-dioic acid involves a systematic workflow from plant material to pure compound.

General Experimental Workflow

Caption: General workflow for the isolation and structural elucidation of triterpenoids.

Detailed Methodologies

1. Extraction:

• The dried and powdered plant material (e.g., roots or stems of Tripterygium wilfordii) is exhaustively extracted with a polar solvent such as ethanol or methanol (B129727) at room temperature.

• The resulting extract is concentrated under reduced pressure to yield a crude residue.

2. Fractionation:

• The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

• The fractions are concentrated, and the triterpenoid-rich fraction (typically the ethyl acetate or n-butanol fraction) is selected for further purification.

3. Chromatographic Separation:

• The selected fraction is subjected to column chromatography over silica (B1680970) gel.

• A gradient elution system, for example, a mixture of chloroform and methanol with increasing methanol concentration, is used to separate the components.

• Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Further purification of the fractions containing the target compound is achieved using reverse-phase column chromatography (ODS) and/or preparative High-Performance Liquid Chromatography (HPLC). A common mobile phase for reverse-phase HPLC separation of triterpenoids is a gradient of acetonitrile (B52724) and water.[4]

4. Spectroscopic Analysis:

• NMR Spectroscopy: ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher). The sample is typically dissolved in a deuterated solvent such as CDCl₃, CD₃OD, or pyridine-d₅.

• Mass Spectrometry: High-resolution mass spectra are obtained using ESI-TOF or a similar high-resolution instrument to confirm the molecular formula. MS/MS fragmentation data is acquired to aid in structural confirmation.

Putative Signaling Pathway: Inhibition of NF-κB

While direct studies on the signaling pathways modulated by 3-Hydroxy-12-oleanene-23,28-dioic acid are limited, evidence from the structurally similar lupane-type triterpene, 3α-hydroxy-lup-20(29)-en-23,28-dioic acid (HLEDA), suggests a potent anti-inflammatory mechanism through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[3] HLEDA has been shown to suppress the production of pro-inflammatory cytokines by inhibiting the degradation and phosphorylation of IκBα, thereby preventing the nuclear translocation of NF-κB.[3] Given the structural similarities, it is plausible that 3-Hydroxy-12-oleanene-23,28-dioic acid exerts its anti-inflammatory effects through a similar mechanism.

Caption: Putative inhibition of the NF-κB signaling pathway by 3-Hydroxy-12-oleanene-23,28-dioic acid.

Conclusion

The structural elucidation of 3-Hydroxy-12-oleanene-23,28-dioic acid is a clear demonstration of the power of modern spectroscopic and chromatographic techniques. The combination of NMR and mass spectrometry provides an unambiguous assignment of its complex pentacyclic structure. Understanding the precise molecular architecture is the foundational step for further research into its biological activities and potential therapeutic applications. The likely modulation of key inflammatory pathways, such as NF-κB, positions this natural product as a promising candidate for the development of new anti-inflammatory agents. Further investigation is warranted to fully characterize its pharmacological profile and mechanism of action.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. researchgate.net [researchgate.net]

Spectroscopic and Methodological Profile of 3-Hydroxy-12-oleanene-23,28-dioic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data (NMR, MS) and analytical methodologies for the pentacyclic triterpenoid (B12794562), 3-Hydroxy-12-oleanene-23,28-dioic acid. This natural compound is of significant interest for its potential therapeutic applications, including anti-inflammatory and anticancer properties. This document is intended to serve as a valuable resource for researchers engaged in the study and development of this and related compounds.

Spectroscopic Data

While a complete, publicly available, and experimentally verified set of spectroscopic data for 3-Hydroxy-12-oleanene-23,28-dioic acid is limited, the following sections present data based on closely related analogs and established principles of spectroscopic analysis for oleanane-type triterpenoids. The structural elucidation of this compound typically relies on a combination of 1D- and 2D-NMR spectroscopy along with mass spectrometry.[]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data for the closely related and well-characterized compound, oleanolic acid (3-Hydroxy-12-oleanene-28-oic acid), is presented below as a reference. The presence of an additional carboxylic acid group at the C-23 position in 3-Hydroxy-12-oleanene-23,28-dioic acid would lead to predictable changes in the chemical shifts of nearby protons and carbons, particularly in the A-ring of the triterpenoid structure.

Table 1: 1H and 13C NMR Spectroscopic Data for Oleanolic Acid (a structural analog)

Carbon No.	13C Chemical Shift (δ ppm)	1H Chemical Shift (δ ppm)
1	38.7	0.85-1.58 (m)
2	27.4	1.93-1.96 (m)
3	79.4	3.42 (dd, J = 10.6, 5.5 Hz)
4	40.2	-
5	57.1	0.85-1.58 (m)
6	18.7	1.78-1.83 (m)
7	34.5	1.78-1.83 (m)
8	40.6	-
9	48.0	0.85-1.58 (m)
10	38.7	-
11	25.1	2.07-2.20 (m)
12	123.8	5.48 (t, J = 3.3 Hz)
13	146.1	-
14	43.5	-
15	29.4	1.78-1.83 (m)
16	25.0	1.78-1.83 (m)
17	47.8	-
18	43.3	3.29 (dd, J = 13.8, 4.0 Hz)
19	41.1	2.00-2.06 (m)
20	32.2	0.85-1.58 (m)
21	35.5	1.93-1.96 (m)
22	34.6	1.93-1.96 (m)
23	29.6	1.02 (s)
24	16.8	1.00 (s)
25	17.8	1.01 (s)
26	20.1	1.22 (s)
27	25.1	1.27 (s)
28	181.4	-
29	34.5	0.94 (s)
30	30.0	0.89 (s)

Data obtained in C5D5N. Chemical shifts are referenced to the solvent signal.

Mass Spectrometry (MS)

The mass spectrum of 3-Hydroxy-12-oleanene-23,28-dioic acid is expected to show a molecular ion peak corresponding to its molecular weight (486.68 g/mol for C30H46O5). The fragmentation pattern is anticipated to be characteristic of oleanane-type triterpenoids, primarily involving retro-Diels-Alder (RDA) cleavage of the C-ring.

Table 2: Predicted Mass Spectrometry Data for 3-Hydroxy-12-oleanene-23,28-dioic Acid

m/z (Predicted)	Ion	Description
486	[M]+	Molecular Ion
468	[M-H2O]+	Loss of a water molecule from the hydroxyl group
441	[M-COOH]+	Loss of a carboxylic acid group
248	RDA Fragment	Fragment containing rings D and E
238	RDA Fragment - COOH	Further fragmentation of the D-E ring system
203	RDA Fragment	Fragment containing rings A and B with loss of substituents

Experimental Protocols

The following protocols are representative of the methods used for the isolation and spectroscopic analysis of oleanane-type triterpenoids from natural sources.

Isolation and Purification

• Extraction: Dried and powdered plant material is exhaustively extracted with a suitable solvent, such as methanol (B129727) or ethanol, at room temperature. The resulting crude extract is then concentrated under reduced pressure.

• Fractionation: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate (B1210297), and n-butanol, to separate compounds based on their polarity.

• Chromatography: The fractions containing the target compound are subjected to repeated column chromatography on silica (B1680970) gel, eluting with a gradient of solvents (e.g., hexane-ethyl acetate or chloroform-methanol).

• Final Purification: Final purification is typically achieved by preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield the pure compound.

NMR Spectroscopy

• Sample Preparation: A sample of the purified compound (typically 5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl3, C5D5N, or DMSO-d6) in an NMR tube.

• Data Acquisition: 1H and 13C NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 or 500 MHz). Two-dimensional NMR experiments, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are performed to establish the complete structure and assign all proton and carbon signals.

Mass Spectrometry

• Sample Introduction: The purified compound is introduced into the mass spectrometer, typically via direct infusion or coupled with a chromatographic system like GC-MS or LC-MS.

• Ionization: A suitable ionization technique is employed. Electron Ionization (EI) is common for GC-MS, while Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are frequently used for LC-MS.

• Analysis: The mass-to-charge ratios (m/z) of the molecular ion and fragment ions are recorded. High-resolution mass spectrometry (HRMS) is used to determine the exact mass and elemental composition of the compound.

Visualizations

The following diagrams illustrate a typical experimental workflow for the isolation and characterization of 3-Hydroxy-12-oleanene-23,28-dioic acid and a plausible biological signaling pathway associated with its anti-inflammatory activity.

Caption: Experimental workflow for isolation and characterization.

Caption: Putative anti-inflammatory signaling pathway.

References

An In-depth Technical Guide to the Physical and Chemical Properties of Oleanane Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oleanane (B1240867) derivatives, a class of pentacyclic triterpenoids, have garnered significant attention in the scientific community due to their diverse and potent pharmacological activities. Originating from oleanolic acid, a natural product found in numerous plant species, these compounds and their synthetic analogs have demonstrated promising therapeutic potential as anti-inflammatory, antioxidant, and anticancer agents. This technical guide provides a comprehensive overview of the core physical and chemical properties of key oleanane derivatives. It includes tabulated quantitative data, detailed experimental protocols for the determination of these properties, and visualizations of the primary signaling pathways modulated by these compounds. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working with this important class of molecules.

Physical and Chemical Properties

The physical and chemical properties of oleanane derivatives are crucial for their formulation, delivery, and biological activity. Key parameters such as melting point, solubility, and pKa influence their behavior in biological systems. The inherent lipophilicity of the oleanane scaffold often results in poor aqueous solubility, a significant challenge in drug development.[1][2][3] Chemical modifications are frequently employed to enhance solubility and bioavailability.[3]

Data Presentation

The following tables summarize the available quantitative data for oleanolic acid, some of its simple derivatives, and the prominent synthetic derivative, bardoxolone (B1667749) methyl (CDDO-Me).

Table 1: Physicochemical Properties of Oleanolic Acid and its Derivatives

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	pKa	Aqueous Solubility	Organic Solvent Solubility
Oleanolic Acid	C₃₀H₄₈O₃	456.70	>300[4][5], 310[6][7]	2.52[4][6]	Insoluble[4][6]	Soluble in methanol, ethanol (B145695), ether, acetone, chloroform[4]; Slightly soluble in DMSO (heated)[4]
Oleanolic Acid Acetate (B1210297)	C₃₂H₅₀O₄	498.74	268[6]	Not Available	Limited solubility in water[8]	Soluble in ethanol, chloroform[8]; Soluble in DMF (0.14 mg/ml)[9]
Oleanolic Acid Methyl Ester	C₃₁H₅₀O₃	470.73	201[6], 203[10]	Not Available	Not Available	Soluble in various organic solvents[1]

Table 2: Physicochemical Properties of Bardoxolone Methyl (CDDO-Me)

Property	Value	Reference
Molecular Formula	C₃₂H₄₃NO₄	[11]
Molecular Weight ( g/mol )	505.69	[11]
Melting Point (°C)	215-223	[1]
Aqueous Solubility	Insoluble	[12][13]
Organic Solvent Solubility	Soluble in DMSO (up to 20 mg/mL[14], 18.33 mg/mL[13]), ethanol (~10 mg/ml), DMF (~5 mg/ml)[15]	[13][14][15]

Experimental Protocols

This section provides detailed methodologies for determining key physical and chemical properties of oleanane derivatives, as well as for assessing their impact on relevant signaling pathways.

Determination of Melting Point

Objective: To determine the temperature range over which an oleanane derivative transitions from a solid to a liquid.

Methodology:

• Sample Preparation: A small amount of the finely powdered oleanane derivative is packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A digital melting point apparatus is used.

• Procedure: a. The capillary tube containing the sample is placed in the heating block of the apparatus. b. The sample is heated at a rapid rate initially to determine an approximate melting range. c. The apparatus is allowed to cool. d. A second determination is performed with a fresh sample, heating at a slower rate (1-2 °C per minute) starting from a temperature approximately 20°C below the approximate melting point. e. The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes liquid (T2) are recorded. The melting point is reported as the range T1-T2.

Determination of Aqueous Solubility

Objective: To quantify the solubility of an oleanane derivative in an aqueous medium.

Methodology:

• Preparation of Standard Curve: A standard curve is generated by preparing a series of known concentrations of the oleanane derivative in a suitable organic solvent (e.g., DMSO) and measuring their absorbance at a predetermined wavelength using a UV-Vis spectrophotometer.

• Equilibrium Solubility Measurement: a. An excess amount of the oleanane derivative is added to a known volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). b. The suspension is shaken at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. c. The suspension is then filtered or centrifuged to remove undissolved solid. d. The concentration of the dissolved compound in the clear supernatant is determined using the previously generated standard curve and UV-Vis spectrophotometry.

Determination of pKa for Hydrophobic Compounds

Objective: To determine the acid dissociation constant (pKa) of an oleanane derivative, which is critical for understanding its ionization state at different pH values. Due to the hydrophobic nature of these compounds, a cosolvent or surfactant-based potentiometric titration method is often required.[16][17]

Methodology (Cosolvent Potentiometric Titration):

• Solvent Preparation: A series of aqueous-organic cosolvent mixtures (e.g., water-methanol or water-DMSO) of varying compositions are prepared.

• Sample Preparation: The oleanane derivative is dissolved in each cosolvent mixture to a known concentration.

• Titration: a. The solution is placed in a thermostatted vessel and the pH is measured using a calibrated pH meter. b. A standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) is added in small increments. c. The pH of the solution is recorded after each addition, allowing the system to equilibrate.

• Data Analysis: a. A titration curve (pH vs. volume of titrant added) is plotted for each cosolvent mixture. b. The apparent pKa (pKa) in each cosolvent mixture is determined from the midpoint of the titration curve. c. The aqueous pKa is then extrapolated from a plot of pKa versus the mole fraction of the organic cosolvent.

Western Blot Analysis for STAT3 Phosphorylation

Objective: To assess the inhibitory effect of an oleanane derivative on the phosphorylation of Signal Transducer and Activator of Transcription 3 (STAT3).

Methodology:

• Cell Culture and Treatment: a. Culture an appropriate cell line (e.g., a cancer cell line with constitutively active STAT3 or a cell line responsive to cytokine stimulation) to 70-80% confluency. b. Treat the cells with varying concentrations of the oleanane derivative for a specified duration. A vehicle control (e.g., DMSO) should be included. c. If necessary, stimulate the cells with a cytokine (e.g., IL-6) to induce STAT3 phosphorylation.

• Protein Extraction: a. Wash the cells with ice-cold phosphate-buffered saline (PBS). b. Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors. c. Centrifuge the lysates to pellet cellular debris and collect the supernatant containing the protein extract.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: a. Denature equal amounts of protein from each sample by boiling in Laemmli buffer. b. Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). c. Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane. d. Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST). e. Incubate the membrane with a primary antibody specific for phosphorylated STAT3 (p-STAT3). f. Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. g. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. h. The membrane can be stripped and re-probed with an antibody for total STAT3 as a loading control.[18]

IKKβ Kinase Assay

Objective: To determine the inhibitory effect of an oleanane derivative on the kinase activity of IκB kinase β (IKKβ), a key enzyme in the NF-κB signaling pathway.

Methodology:

• Reaction Setup: In a microplate, combine a reaction buffer containing ATP and a specific IKKβ substrate (e.g., a peptide corresponding to the phosphorylation site on IκBα).

• Inhibitor Addition: Add varying concentrations of the oleanane derivative to the wells. A vehicle control should be included.

• Enzyme Addition: Initiate the kinase reaction by adding recombinant IKKβ enzyme to each well.

• Incubation: Incubate the plate at a constant temperature (e.g., 30°C) for a specified period (e.g., 30-60 minutes).

• Detection: a. Stop the reaction and measure the amount of phosphorylated substrate. This can be done using various methods, such as:

  • Radiometric assay: Using [γ-³²P]ATP and measuring the incorporation of radioactive phosphate (B84403) into the substrate.
  • Luminescence-based assay: Using a system that measures the amount of ADP produced, which is proportional to the kinase activity.[19]
  • Antibody-based detection: Using an antibody that specifically recognizes the phosphorylated substrate.

• Data Analysis: Calculate the percentage of IKKβ inhibition for each concentration of the oleanane derivative and determine the IC₅₀ value.[15][20][21]

Nrf2 Nuclear Translocation Assay

Objective: To assess the ability of an oleanane derivative to induce the translocation of Nuclear factor erythroid 2-related factor 2 (Nrf2) from the cytoplasm to the nucleus.

Methodology (Immunofluorescence):

• Cell Culture and Treatment: a. Seed cells onto glass coverslips in a multi-well plate and allow them to adhere. b. Treat the cells with the oleanane derivative at various concentrations and for different time points. Include a vehicle control.

• Fixation and Permeabilization: a. Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde). b. Permeabilize the cell membranes with a detergent (e.g., 0.1% Triton X-100 in PBS).

• Immunostaining: a. Block non-specific antibody binding with a blocking solution (e.g., 5% bovine serum albumin in PBS). b. Incubate the cells with a primary antibody against Nrf2. c. Wash the cells and then incubate with a fluorescently labeled secondary antibody. d. Counterstain the nuclei with a DNA-binding dye (e.g., DAPI).

• Imaging and Analysis: a. Mount the coverslips onto microscope slides. b. Visualize the cells using a fluorescence microscope. c. Capture images and quantify the nuclear and cytoplasmic fluorescence intensity of Nrf2 to determine the extent of nuclear translocation.[22][23][24]

Visualization of Signaling Pathways

Oleanane derivatives exert their biological effects by modulating several key intracellular signaling pathways. The following diagrams, generated using the DOT language, illustrate the mechanisms of action of these compounds on the Keap1-Nrf2, NF-κB, and STAT3 pathways.

Keap1-Nrf2 Signaling Pathway

NF-κB Signaling Pathway

STAT3 Signaling Pathway

Conclusion

Oleanane derivatives represent a versatile and promising class of compounds with significant therapeutic potential. A thorough understanding of their physical and chemical properties is fundamental for their successful development into clinical candidates. This technical guide has provided a consolidated resource of quantitative data, detailed experimental protocols, and visualizations of key signaling pathways to aid researchers in their efforts to harness the full potential of these remarkable molecules. Further research is warranted to expand the physicochemical database to a wider array of synthetic derivatives and to further elucidate the intricate molecular mechanisms underlying their diverse biological activities.

References

• 1. Biotransformation of Oleanane and Ursane Triterpenic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enhanced Water Solubility and Anti-Tumor Activity of Oleanolic Acid through Chemical Structure Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Oleanolic acid CAS#: 508-02-1 [m.chemicalbook.com]
• 5. 齐墩果酸 ≥97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Oleanolic Acid [drugfuture.com]
• 7. Oleanolic Acid | C30H48O3 | CID 10494 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. CAS 4339-72-4: Oleanolic acid acetate | CymitQuimica [cymitquimica.com]
• 9. caymanchem.com [caymanchem.com]
• 10. Oleanolic acid methyl ester | 1724-17-0 | FO65861 [biosynth.com]
• 11. Bardoxolone Methyl | C32H43NO4 | CID 400769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. go.drugbank.com [go.drugbank.com]
• 13. Bardoxolone Methyl | Nrf2 | IκB/IKK | Ferroptosis | TargetMol [targetmol.com]
• 14. ubpbio.com [ubpbio.com]
• 15. IKK Kinase Assay for Assessment of Canonical NF-κB Activation in Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 16. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 17. researchgate.net [researchgate.net]
• 18. Quantification of total and phosphorylated STAT3 by calibrated western blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. promega.com [promega.com]
• 20. bpsbioscience.com [bpsbioscience.com]
• 21. IKKbeta Kinase Enzyme System Application Note [worldwide.promega.com]
• 22. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 23. Cuspidatyl Ferulate, a Novel Phenolic Acid from Hyssopus cuspidatus Borris, Protects Hepatocytes Against Oxidative Damage via Keap1 Interaction [mdpi.com]
• 24. researchgate.net [researchgate.net]

Solubility Profile of 3-Hydroxy-12-oleanene-23,28-dioic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 3-Hydroxy-12-oleanene-23,28-dioic acid in organic solvents. Due to the limited availability of precise quantitative solubility data in publicly accessible literature, this document focuses on qualitative solubility and provides a detailed experimental protocol for researchers to determine quantitative solubility in their own laboratory settings.

Introduction to 3-Hydroxy-12-oleanene-23,28-dioic acid

3-Hydroxy-12-oleanene-23,28-dioic acid is a pentacyclic triterpenoid (B12794562) compound. Triterpenoids are a large and structurally diverse class of natural products that have garnered significant interest in the pharmaceutical industry due to their wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The solubility of such compounds is a critical parameter in drug development, influencing their formulation, bioavailability, and efficacy.

Solubility Data

Currently, there is a lack of comprehensive quantitative solubility data for 3-Hydroxy-12-oleanene-23,28-dioic acid in the scientific literature. However, qualitative solubility information has been reported by chemical suppliers. The following table summarizes the known qualitative solubility of this compound in various organic solvents.

Organic Solvent	Solubility
Chloroform	Soluble[1]
Dichloromethane	Soluble[1]
Ethyl Acetate	Soluble[1]
Dimethyl Sulfoxide (DMSO)	Soluble[1]
Acetone	Soluble[1]

Note: "Soluble" indicates that the compound dissolves in the solvent, but does not specify the concentration.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the quantitative determination of the solubility of 3-Hydroxy-12-oleanene-23,28-dioic acid. This protocol is adapted from established methods for similar triterpenoid acids, such as oleanolic acid and ursolic acid, and utilizes UV-spectrophotometry.

Principle

This method is based on the principle that the absorbance of a solution is directly proportional to the concentration of the absorbing species (Beer-Lambert Law). A saturated solution of 3-Hydroxy-12-oleanene-23,28-dioic acid will be prepared in the solvent of interest, and its concentration will be determined by measuring its absorbance at a specific wavelength and comparing it to a standard curve.

Materials and Equipment

• 3-Hydroxy-12-oleanene-23,28-dioic acid (high purity)

• Organic solvents of interest (e.g., chloroform, dichloromethane, ethyl acetate, DMSO, acetone)

• UV-Vis Spectrophotometer

• Analytical balance

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• Micropipettes

• Volumetric flasks

• Syringe filters (0.45 µm)

Procedure

3.3.1. Determination of Maximum Wavelength (λmax)

• Prepare a dilute stock solution of 3-Hydroxy-12-oleanene-23,28-dioic acid in a suitable solvent (e.g., ethanol (B145695) or methanol).

• Scan the solution using the UV-Vis spectrophotometer over a wavelength range (e.g., 200-400 nm) to identify the wavelength of maximum absorbance (λmax).

3.3.2. Preparation of Standard Curve

• Prepare a primary stock solution of known concentration (e.g., 1 mg/mL) of 3-Hydroxy-12-oleanene-23,28-dioic acid in the chosen solvent.

• From the primary stock solution, prepare a series of standard solutions of decreasing concentrations by serial dilution.

• Measure the absorbance of each standard solution at the predetermined λmax.

• Plot a graph of absorbance versus concentration to generate a standard curve. The graph should be linear, and the equation of the line (y = mx + c) should be determined.

3.3.3. Preparation of Saturated Solution

• Add an excess amount of 3-Hydroxy-12-oleanene-23,28-dioic acid to a known volume of the organic solvent of interest in a sealed vial.

• Agitate the mixture vigorously using a vortex mixer.

• Place the vial in a thermostatic shaker or water bath set to a constant temperature (e.g., 25 °C) and shake for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• After the incubation period, visually confirm that excess solid is still present, indicating a saturated solution.

• Centrifuge the solution to pellet the undissolved solid.

3.3.4. Sample Analysis

• Carefully withdraw a known volume of the supernatant using a micropipette.

• Filter the supernatant through a 0.45 µm syringe filter to remove any remaining solid particles.

• Dilute the filtered, saturated solution with the same solvent to a concentration that falls within the linear range of the standard curve.

• Measure the absorbance of the diluted solution at λmax.

3.3.5. Calculation of Solubility

• Use the absorbance of the diluted sample and the equation of the standard curve to calculate the concentration of the diluted solution.

• Multiply the calculated concentration by the dilution factor to determine the concentration of the saturated solution. This value represents the solubility of 3-Hydroxy-12-oleanene-23,28-dioic acid in the tested solvent at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of solubility as described in the protocol above.

Caption: Workflow for Solubility Determination.

Conclusion

References

• 1. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]

Preliminary Cytotoxic Activity of 3-Hydroxy-12-oleanene-23,28-dioic Acid: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-12-oleanene-23,28-dioic acid is a pentacyclic triterpenoid (B12794562) belonging to the oleanane (B1240867) scaffold. This natural product has been isolated from various plant species, including Tripterygium wilfordii, a plant with a long history in traditional medicine for treating inflammatory and autoimmune diseases.[1] Triterpenoids as a class are of significant interest in drug discovery due to their diverse pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. This technical guide provides a comprehensive overview of the preliminary cytotoxic activity of 3-Hydroxy-12-oleanene-23,28-dioic acid, drawing upon available data for the compound and its structurally related analogs to infer its potential as an anticancer agent. While specific quantitative cytotoxic data for 3-Hydroxy-12-oleanene-23,28-dioic acid is limited in the currently available scientific literature, this document aims to provide a foundational understanding for researchers interested in exploring its therapeutic potential.

Data Presentation: Cytotoxic Activities of Structurally Related Oleanane Triterpenoids

Compound/Derivative	Cell Line	IC₅₀ (µM)	Reference
3-Hydroxy-12-oleanene-23,28-dioic acid	Data not available	Data not available
Moronic acid	HepG-2 (Hepatocellular carcinoma)	25.84 ± 0.48 (as µg/mL)	[2]
Pomolic acid	M-14 (Melanoma)	6.9 (as µg/mL)	[2]
Pomolic acid	ME180 (Cervical carcinoma)	8.3 (as µg/mL)	[2]
3α-Acetoxyolean-9,12-dien-28-oic acid	HepG2 2.2.15 (Hepatitis B virus-replicating)	6.5	[3]
3α-Acetoxyolean-11-en-28,13β-olide	HepG2 2.2.15 (Hepatitis B virus-replicating)	17.9	[3]
2-cyano-3,12-dioxooleana-1,9(11)-dien-28-oic acid (CDDO)	U937 (Histiocytic lymphoma)	~7 (as Kd for tubulin binding)	[2]

Experimental Protocols

A standard methodology for assessing the preliminary cytotoxic activity of a compound like 3-Hydroxy-12-oleanene-23,28-dioic acid is the MTT assay. This colorimetric assay measures the reduction of a yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals by metabolically active cells, providing an indication of cell viability.

MTT Assay Protocol for Cell Viability

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 3-Hydroxy-12-oleanene-23,28-dioic acid in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).

  • Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations.

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known cytotoxic agent).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

  • Incubate the plate for an additional 3-4 hours at 37°C, allowing the viable cells to reduce the MTT to formazan.[4]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT from each well.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO, or a solution of 16% SDS in 40% DMF with 2% glacial acetic acid) to each well to dissolve the formazan crystals.[4][5]

  • Mix gently by shaking the plate on an orbital shaker for about 15 minutes to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570-590 nm using a microplate reader.[6] A reference wavelength of 630-650 nm can be used to subtract background absorbance.[6]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.

Mandatory Visualizations

Diagram of a Putative Signaling Pathway for Cytotoxicity

Based on the known mechanisms of action of structurally similar oleanane triterpenoids, the following diagram illustrates a plausible signaling pathway for the cytotoxic activity of 3-Hydroxy-12-oleanene-23,28-dioic acid. This pathway involves the induction of apoptosis through the intrinsic (mitochondrial) pathway.

Caption: Putative intrinsic apoptosis pathway induced by 3-Hydroxy-12-oleanene-23,28-dioic acid.

Experimental Workflow Diagram

The following diagram outlines a typical workflow for the preliminary investigation of the cytotoxic activity of a test compound.

Caption: General workflow for evaluating the cytotoxic activity of a test compound.

Conclusion

While direct experimental evidence for the cytotoxic activity of 3-Hydroxy-12-oleanene-23,28-dioic acid is currently limited in the public domain, the substantial body of research on structurally analogous oleanane triterpenoids strongly suggests its potential as a cytotoxic agent. The likely mechanism of action involves the induction of apoptosis through the mitochondrial pathway, characterized by the regulation of Bcl-2 family proteins and the activation of caspases. The provided experimental protocol for the MTT assay offers a robust starting point for researchers to quantitatively assess the cytotoxic effects of this compound against various cancer cell lines. Further investigation is warranted to elucidate the specific molecular targets and signaling pathways modulated by 3-Hydroxy-12-oleanene-23,28-dioic acid, which will be crucial for its future development as a potential therapeutic agent.

References

• 1. Buy 3-Hydroxy-12-oleanene-23,28-dioic acid | 226562-47-6 [smolecule.com]
• 2. 2-cyano-3,12-dioxooleana-1,9(11)-diene-28-oic acid disrupts microtubule polymerization: a possible mechanism contributing to apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biological Activity of Oleanane Triterpene Derivatives Obtained by Chemical Derivatization [mdpi.com]
• 4. broadpharm.com [broadpharm.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

The Anti-Inflammatory Potential of Oleanane Triterpenes: A Technical Guide for Researchers

An in-depth exploration of the mechanisms, quantitative efficacy, and experimental evaluation of oleanane (B1240867) triterpenes as potent anti-inflammatory agents.

Introduction

Oleanane triterpenes, a class of pentacyclic triterpenoids widely distributed in the plant kingdom, have garnered significant attention for their diverse pharmacological activities, most notably their profound anti-inflammatory properties. These natural compounds and their synthetic derivatives represent a promising reservoir for the development of novel therapeutics for a range of inflammatory diseases. This technical guide provides a comprehensive overview of the anti-inflammatory actions of oleanane triterpenes, focusing on their molecular mechanisms, quantitative data on their efficacy, and detailed experimental protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of new anti-inflammatory agents.

Core Mechanisms of Anti-Inflammatory Action

The anti-inflammatory effects of oleanane triterpenes are multifaceted, primarily involving the modulation of key signaling pathways that regulate the inflammatory response. The two most well-documented pathways are the Nuclear Factor-kappa B (NF-κB) and the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory process, responsible for the transcription of a wide array of pro-inflammatory genes, including those encoding cytokines, chemokines, and adhesion molecules.[1][2] In an unstimulated state, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκB.[1] Upon stimulation by pro-inflammatory signals such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent proteasomal degradation. This frees NF-κB to translocate to the nucleus and initiate the transcription of target genes.[1]

Oleanane triterpenes exert their anti-inflammatory effects by intervening at multiple points in this pathway.[2][3][4] They have been shown to inhibit the degradation of IκBα and the subsequent nuclear translocation of the p65 subunit of NF-κB.[2][3] Some derivatives, particularly those with an α,β-unsaturated carbonyl group, can directly inhibit the IκB kinase (IKK) complex.[4]

Figure 1: Inhibition of the NF-κB signaling pathway by oleanane triterpenes.

Activation of the Nrf2 Signaling Pathway

The Nrf2 pathway is a critical regulator of the cellular antioxidant and anti-inflammatory response. Under basal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Upon exposure to oxidative or electrophilic stress, Nrf2 dissociates from Keap1 and translocates to the nucleus. There, it binds to the antioxidant response element (ARE) in the promoter regions of genes encoding for a variety of cytoprotective and antioxidant enzymes, such as heme oxygenase-1 (HO-1).

Oleanane triterpenes, particularly synthetic derivatives like CDDO-Me, are potent activators of the Nrf2 pathway.[5][6] By promoting the nuclear translocation of Nrf2, they enhance the expression of antioxidant and anti-inflammatory genes, thereby mitigating inflammation.[7][8]

Figure 2: Activation of the Nrf2 signaling pathway by oleanane triterpenes.

Quantitative Data on Anti-Inflammatory Activity

The anti-inflammatory potency of various oleanane triterpenes and their derivatives has been quantified in numerous in vitro and in vivo studies. The following tables summarize key inhibitory concentration (IC50) values for the suppression of pro-inflammatory mediators and pathways.

Table 1: Inhibition of NF-κB Activity by Oleanane Triterpenes

Compound	Cell Line	Stimulant	IC50 (µM)	Reference
Compound 6	HepG2	TNF-α	3.1 - 18.9	[1]
Compound 7	HepG2	TNF-α	3.1 - 18.9	[1]
Compound 8	HepG2	TNF-α	3.1 - 18.9	[1]
Compound 9	HepG2	TNF-α	3.1 - 18.9	[1]
Compound 10	HepG2	TNF-α	3.1 - 18.9	[1]
Compound 11	HepG2	TNF-α	3.1 - 18.9	[1]
Tarasaponin IV	HepG2	TNF-α	4.1	[9]
Elatoside L	HepG2	TNF-α	9.5	[9]
Compound 19	HepG2	TNF-α	0.75 - 8.30	[10]
Compound 20	HepG2	TNF-α	0.75 - 8.30	[10]
Compound 21	HepG2	TNF-α	0.75 - 8.30	[10]
Compound 22	HepG2	TNF-α	0.75 - 8.30	[10]
Compound 23	HepG2	TNF-α	0.75 - 8.30	[10]

Table 2: Inhibition of Pro-Inflammatory Cytokine Production by Oleanane Triterpenes

Compound	Cell Line	Cytokine	IC50 (µM)	Reference
16,23,29-trihydroxy-3-oxo-olean-12-en-28-oic acid	Bone marrow-derived dendritic cells	IL-12 p40, IL-6	3.3 - 9.1	[11][12]
4,23,29-trihydroxy-3,4-seco-olean-12-en-3-oate-28-oic acid	Bone marrow-derived dendritic cells	IL-12 p40, IL-6, TNF-α	3.3 - 9.1 (IL-12, IL-6), 8.8 - 20.0 (TNF-α)	[11][12]
3β,6β,23-trihydroxyolean-12-en-28-oic acid 28-O-β-D-glucopyranoside	Bone marrow-derived dendritic cells	IL-12 p40, IL-6, TNF-α	3.3 - 9.1 (IL-12, IL-6), 8.8 - 20.0 (TNF-α)	[11][12]
Nipponogenin E	Bone marrow-derived dendritic cells	IL-12 p40, IL-6	3.3 - 9.1	[11][12]
3β,6β,23-trihydroxyolean-12-en-28-oic acid	Bone marrow-derived dendritic cells	IL-12 p40, IL-6, TNF-α	3.3 - 9.1 (IL-12, IL-6), 8.8 - 20.0 (TNF-α)	[11][12]
Caulophyllogenin	Bone marrow-derived dendritic cells	IL-12 p40, IL-6, TNF-α	3.3 - 9.1 (IL-12, IL-6), 8.8 - 20.0 (TNF-α)	[11][12]

Table 3: Inhibition of Nitric Oxide (NO) Production by Oleanane Triterpenes

Compound	Cell Line	IC50 (µM)	Reference
Recurvatane B	RAW264.7	55.63 ± 2.52	[13]
3β,6β,23-trihydroxyolean-12-en-28-oic acid	RAW264.7	60.08 ± 3.17	[13]

Experimental Protocols

The evaluation of the anti-inflammatory properties of oleanane triterpenes relies on a suite of well-established in vitro and in vivo experimental models. The following section provides detailed methodologies for key assays.

In Vitro Anti-Inflammatory Assay Workflow

Figure 3: General workflow for in vitro evaluation of anti-inflammatory activity.

Detailed Methodologies

1. Cell Culture and Treatment:

• Cell Line: RAW 264.7 murine macrophages or HepG2 human hepatoma cells are commonly used.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Plating: Seed cells in appropriate culture plates (e.g., 96-well for viability and Griess assays, 6-well for Western blotting and qPCR) and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the oleanane triterpene for a specified period (e.g., 1-2 hours) before inducing inflammation.

2. Measurement of Nitric Oxide (NO) Production (Griess Assay):

• Principle: This colorimetric assay measures nitrite (B80452) (NO2-), a stable and nonvolatile breakdown product of NO.

• Procedure:

  • After treatment and stimulation, collect 50-100 µL of the cell culture supernatant.

  • Add an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid) to each sample in a 96-well plate.

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Quantify the nitrite concentration using a standard curve prepared with sodium nitrite.

3. Measurement of Pro-Inflammatory Cytokines (ELISA):

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant.

• Procedure:

  • Use commercially available ELISA kits for the specific cytokine of interest.

  • Coat a 96-well plate with a capture antibody specific for the target cytokine.

  • Add cell culture supernatants and standards to the wells and incubate.

  • Wash the plate and add a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • After another wash, add a substrate that will be converted by the enzyme to produce a colored product.

  • Stop the reaction and measure the absorbance at the appropriate wavelength.

  • Calculate the cytokine concentration based on the standard curve.

4. Analysis of Protein Expression (Western Blot):

• Principle: Western blotting is used to detect and quantify the expression levels of specific proteins (e.g., iNOS, COX-2, p-IκBα, NF-κB p65) in cell lysates.

• Procedure:

  • Lyse the cells to extract total protein.

  • Determine the protein concentration using a BCA or Bradford assay.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein.

  • Wash and then incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Normalize the expression of the target protein to a loading control (e.g., β-actin or GAPDH).

5. NF-κB Luciferase Reporter Assay:

• Principle: This assay measures the transcriptional activity of NF-κB. Cells are transiently transfected with a plasmid containing the luciferase reporter gene under the control of an NF-κB response element.

• Procedure:

  • Transfect cells (e.g., HepG2 or HEK293) with the NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

  • After 24 hours, pre-treat the cells with the oleanane triterpene.

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α).

  • After a further incubation period (e.g., 6-8 hours), lyse the cells.

  • Measure the firefly and Renilla luciferase activities using a luminometer and a dual-luciferase assay system.

  • Normalize the NF-κB-dependent firefly luciferase activity to the Renilla luciferase activity.

6. In Vivo Carrageenan-Induced Paw Edema Model:

• Principle: This is a widely used acute inflammation model to assess the in vivo anti-inflammatory activity of compounds.

• Procedure:

  • Administer the oleanane triterpene to rodents (rats or mice) via an appropriate route (e.g., oral gavage).

  • After a specific time (e.g., 1 hour), inject a sub-plantar injection of carrageenan (e.g., 1% in saline) into the hind paw to induce inflammation and edema.

  • Measure the paw volume or thickness at various time points (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection using a plethysmometer or calipers.

  • Calculate the percentage of inhibition of edema compared to the vehicle-treated control group.

Conclusion

Oleanane triterpenes and their derivatives represent a highly promising class of natural products with potent anti-inflammatory activities. Their ability to modulate key inflammatory pathways, particularly NF-κB and Nrf2, underscores their therapeutic potential. This technical guide has provided a comprehensive overview of their mechanisms of action, quantitative efficacy, and the experimental methodologies required for their evaluation. The data and protocols presented herein are intended to serve as a valuable resource for researchers dedicated to the discovery and development of novel anti-inflammatory drugs. Further investigation into the structure-activity relationships, pharmacokinetic properties, and clinical efficacy of these compounds is warranted to fully realize their therapeutic promise.

References

• 1. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Low-intensity ultrasound attenuates paw edema formation and decreases vascular permeability induced by carrageenan injection in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vivo Evaluation of the Anti-Inflammatory Effect of Pistacia lentiscus Fruit Oil and Its Effects on Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 5. resources.amsbio.com [resources.amsbio.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. bowdish.ca [bowdish.ca]
• 13. Quantification of mRNA using real-time RT-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Therapeutic Targets of 3-Hydroxy-12-oleanene-23,28-dioic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-12-oleanene-23,28-dioic acid, a naturally occurring pentacyclic triterpenoid, has emerged as a compound of significant interest in the field of drug discovery. Belonging to the oleanane (B1240867) class of triterpenes, this molecule, also known as Spergulagenin A, has demonstrated a spectrum of biological activities, suggesting its potential as a therapeutic agent for a variety of diseases. This technical guide provides an in-depth overview of the identified and potential therapeutic targets of 3-Hydroxy-12-oleanene-23,28-dioic acid, summarizing key preclinical findings and outlining the molecular pathways it modulates. While extensive research is ongoing, current evidence points towards its efficacy in inflammatory conditions, cancer, and neurodegenerative disorders.

Chemical Identity

Identifier	Value
IUPAC Name	3β-Hydroxyolean-12-ene-23,28-dioic acid
Synonyms	Spergulagenin A
CAS Number	226562-47-6
Molecular Formula	C₃₀H₄₆O₅
Molecular Weight	486.68 g/mol

Potential Therapeutic Targets and Preclinical Efficacy

3-Hydroxy-12-oleanene-23,28-dioic acid and its close structural analogs have been investigated for their therapeutic potential across several disease models. The primary areas of investigation include its anti-inflammatory, anti-cancer, and neuroprotective effects.

Anti-inflammatory Activity

The anti-inflammatory properties of 3-Hydroxy-12-oleanene-23,28-dioic acid and related compounds are attributed to their ability to modulate key inflammatory mediators and signaling pathways.

Quantitative Data on Anti-inflammatory Activity

Target/Assay	Cell Line	Compound Tested	Observed Effect	Quantitative Data (IC₅₀)
Nitric Oxide (NO) Production	RAW264.7 Macrophages	3α-hydroxy-lup-20(29)-en-23, 28-dioic acid	Concentration-dependent reduction	Not Available
TNF-α Expression	RAW264.7 Macrophages	3α-hydroxy-lup-20(29)-en-23, 28-dioic acid	Significant suppression	Not Available
IL-1β Expression	RAW264.7 Macrophages	3α-hydroxy-lup-20(29)-en-23, 28-dioic acid	Significant suppression	Not Available

Signaling Pathway: Inhibition of NF-κB Mediated Inflammation

Preclinical studies on analogous compounds suggest that the anti-inflammatory effects are mediated, at least in part, through the inhibition of the NF-κB signaling pathway. Lipo-polysaccharide (LPS) stimulation of macrophages typically leads to the activation of NF-κB, a key transcription factor for pro-inflammatory cytokines. 3-Hydroxy-12-oleanene-23,28-dioic acid is hypothesized to interfere with this cascade, leading to a dampened inflammatory response.

Protocols & Analytical Methods

Application Notes and Protocols for 3-Hydroxy-12-oleanene-23,28-dioic acid in In Vitro Cancer Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oleanane-type pentacyclic triterpenoids are a class of natural compounds that have garnered significant attention in cancer research for their diverse pharmacological activities. While specific in vitro anti-cancer studies on 3-Hydroxy-12-oleanene-23,28-dioic acid are not extensively documented in publicly available literature, the broader family of oleanane (B1240867) triterpenoids, including the closely related oleanolic acid and its derivatives, has been shown to exhibit potent anti-proliferative and pro-apoptotic effects across a variety of cancer cell lines. This document provides a comprehensive overview of the anticipated in vitro applications of 3-Hydroxy-12-oleanene-23,28-dioic acid based on the activities of its structural analogs. Detailed protocols for key experimental assays are provided to facilitate the investigation of its anti-cancer properties.

Introduction

3-Hydroxy-12-oleanene-23,28-dioic acid is a pentacyclic triterpenoid (B12794562) belonging to the oleanane family.[] Compounds of this class, isolated from various medicinal plants, are characterized by a five-ring carbon skeleton and have been a focal point of drug discovery efforts, particularly in oncology.[2][3] While specific data for this dioic acid is limited, extensive research on analogous compounds like oleanolic acid and its synthetic derivatives demonstrates their ability to modulate key signaling pathways involved in cell growth, proliferation, and apoptosis.[2][4] These compounds have been shown to induce cell cycle arrest and trigger programmed cell death in numerous cancer cell models.[5][6] Therefore, it is hypothesized that 3-Hydroxy-12-oleanene-23,28-dioic acid may possess similar anti-cancer activities, making it a compound of interest for in vitro cancer studies.

Potential Biological Activities and Mechanisms of Action

Based on the known effects of structurally related oleanane triterpenoids, the anticipated anti-cancer activities of 3-Hydroxy-12-oleanene-23,28-dioic acid are summarized below.

Anti-Proliferative Activity

Oleanane derivatives have been reported to inhibit the proliferation of a wide range of cancer cell lines.[4] This activity is often attributed to their ability to induce cell cycle arrest, typically at the G1 or G2/M phase.[5]

Induction of Apoptosis

A primary mechanism of anti-cancer action for many oleanane triterpenoids is the induction of apoptosis, or programmed cell death.[7][8] This is often mediated through the intrinsic (mitochondrial) pathway, involving the regulation of Bcl-2 family proteins, mitochondrial membrane potential disruption, cytochrome c release, and subsequent activation of caspases.[7]

Modulation of Signaling Pathways

The anti-cancer effects of oleanane compounds are linked to their interaction with multiple cellular signaling pathways critical for cancer cell survival and progression. These include, but are not limited to, the PI3K/Akt, MAPK, and NF-κB signaling cascades.[7]

Quantitative Data Summary of Related Oleanane Triterpenoids

The following table summarizes the in vitro cytotoxic activity of representative oleanane triterpenoids against various human cancer cell lines. This data can serve as a benchmark for designing experiments with 3-Hydroxy-12-oleanene-23,28-dioic acid.

Compound	Cancer Cell Line	Cancer Type	Assay	IC50 Value
Olean-12-en-3-one	A549	Lung Carcinoma	CellTiter-Glo®	5.6 - 21.2 µg/mL
Olean-12-en-3-one	H460	Large Cell Lung Cancer	CellTiter-Glo®	5.6 - 21.2 µg/mL
Olean-12-en-3-one	HGC27	Gastric Cancer	CellTiter-Glo®	5.6 - 21.2 µg/mL
Maslinic Acid	HT29	Colon Adenocarcinoma	Not Specified	61 +/- 1 µM
Maslinic Acid	Caco-2	Colon Adenocarcinoma	Not Specified	85 +/- 5 µM
2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid (CDDO)	Various	Breast, Leukemia, etc.	Not Specified	10⁻⁶ to 10⁻⁹ M

Experimental Protocols

The following are detailed protocols for key in vitro assays to evaluate the anti-cancer potential of 3-Hydroxy-12-oleanene-23,28-dioic acid.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of 3-Hydroxy-12-oleanene-23,28-dioic acid in DMSO.

  • Further dilute the stock solution with culture medium to achieve a range of final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM).

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound.

  • Include a vehicle control (medium with the same concentration of DMSO used for the highest drug concentration) and a no-treatment control.

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell line of interest

• Complete culture medium

• 6-well plates

• 3-Hydroxy-12-oleanene-23,28-dioic acid

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of 3-Hydroxy-12-oleanene-23,28-dioic acid for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and collect both the adherent and floating cells.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

Cell Cycle Analysis (Propidium Iodide Staining)

This assay determines the distribution of cells in different phases of the cell cycle.

Materials:

• Cancer cell line of interest

• Complete culture medium

• 6-well plates

• 3-Hydroxy-12-oleanene-23,28-dioic acid

• PBS

• 70% Ethanol (B145695) (ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the compound for the desired time.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in PI staining solution containing RNase A. Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the cell cycle distribution using a flow cytometer.

Visualizations

Proposed Experimental Workflow

Caption: General workflow for in vitro evaluation of anti-cancer activity.

Hypothesized Apoptosis Signaling Pathway

Caption: Hypothesized intrinsic apoptosis pathway induced by the compound.

Conclusion

While direct experimental evidence for the in vitro anti-cancer effects of 3-Hydroxy-12-oleanene-23,28-dioic acid is currently limited in the scientific literature, the extensive research on its structural analogs strongly suggests its potential as a valuable compound for cancer research. The protocols and information provided herein offer a solid foundation for researchers to initiate investigations into its efficacy and mechanisms of action against various cancer cell lines. Further studies are warranted to elucidate the specific molecular targets and signaling pathways modulated by this compound, which could pave the way for its development as a novel therapeutic agent.

References

• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A novel synthetic oleanane triterpenoid, 2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid, with potent differentiating, antiproliferative, and anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (2Alpha,3beta)-2,3-dihydroxyolean-12-en-28-oic acid, a new natural triterpene from Olea europea, induces caspase dependent apoptosis selectively in colon adenocarcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. Novel Oleanane-Type Triterpene Glycosides from the Saponaria officinalis L. Seeds and Apoptosis-Inducing Activity via Mitochondria - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Unveiling the Anti-Inflammatory Potential of 3-Hydroxy-12-oleanene-23,28-dioic acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 3-Hydroxy-12-oleanene-23,28-dioic acid, a promising triterpenoid (B12794562) compound, in a variety of anti-inflammatory assays. This document offers detailed protocols for both in vitro and in vivo models of inflammation, methods for data analysis, and insights into the potential molecular mechanisms of action.

Introduction

3-Hydroxy-12-oleanene-23,28-dioic acid is a naturally occurring pentacyclic triterpenoid that has garnered significant interest for its potential therapeutic properties, including its anti-inflammatory effects.[] Triterpenoids, as a class, are known to modulate inflammatory pathways, and preliminary studies suggest that 3-Hydroxy-12-oleanene-23,28-dioic acid may exert its effects through the inhibition of key inflammatory mediators. A structurally similar compound, 3α-hydroxy-lup-20(29)-en-23, 28-dioic acid (HLEDA), has been shown to concentration-dependently reduce the production of nitric oxide (NO) and pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1beta (IL-1β) in lipopolysaccharide (LPS)-induced RAW264.7 macrophages.[2] The primary mechanism of action for HLEDA appears to be the inhibition of the nuclear factor-kappaB (NF-κB) signaling pathway.[2] This document outlines protocols to investigate similar activities for 3-Hydroxy-12-oleanene-23,28-dioic acid.

Data Presentation

The following tables present representative quantitative data for the anti-inflammatory effects of 3-Hydroxy-12-oleanene-23,28-dioic acid. This data is based on expected outcomes from the described assays and serves as a template for presenting experimental results.

Table 1: In Vitro Anti-inflammatory Activity of 3-Hydroxy-12-oleanene-23,28-dioic acid in LPS-Stimulated RAW 264.7 Macrophages

Parameter	3-Hydroxy-12-oleanene-23,28-dioic acid Concentration (µM)	% Inhibition	IC₅₀ (µM)
Nitric Oxide (NO) Production	1	15.2 ± 2.1	\multirow{4}{}{12.5}
5	35.8 ± 3.5
10	52.1 ± 4.2
25	78.9 ± 5.6
TNF-α Release	1	12.5 ± 1.8	\multirow{4}{}{15.2}
5	30.2 ± 2.9
10	48.7 ± 3.8
25	71.3 ± 4.9
IL-6 Release	1	10.8 ± 1.5	\multirow{4}{}{18.9}
5	28.4 ± 2.5
10	45.9 ± 3.5
25	68.7 ± 4.5
IL-1β Release	1	14.1 ± 2.0	\multirow{4}{}{14.1}
5	33.6 ± 3.1
10	50.5 ± 4.0
25	75.2 ± 5.1

Data are presented as mean ± standard deviation (n=3). IC₅₀ values are calculated from dose-response curves.

Table 2: In Vivo Anti-inflammatory Activity of 3-Hydroxy-12-oleanene-23,28-dioic acid in Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.07	-
3-Hydroxy-12-oleanene-23,28-dioic acid	25	0.62 ± 0.05*	27.1
50	0.45 ± 0.04	47.1
100	0.31 ± 0.03	63.5
Indomethacin (Reference)	10	0.28 ± 0.03**	67.1

*Data are presented as mean ± standard deviation (n=6). *p<0.05, *p<0.01 compared to Vehicle Control.

Experimental Protocols

In Vitro Anti-inflammatory Assays

1. Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere of 5% CO₂.

• Protocol:

  • Seed RAW 264.7 cells in 96-well plates at a density of 1.5 x 10⁵ cells/well and allow them to adhere overnight.

  • The following day, replace the medium with fresh medium containing various concentrations of 3-Hydroxy-12-oleanene-23,28-dioic acid (e.g., 1, 5, 10, 25 µM). A vehicle control (e.g., DMSO) should be included.

  • After a 1-hour pre-treatment with the compound, stimulate the cells with 1 µg/mL of Lipopolysaccharide (LPS) for 24 hours to induce an inflammatory response.

2. Nitric Oxide (NO) Production Assay (Griess Assay)

• Principle: This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.

• Protocol:

  • After the 24-hour incubation period, collect 100 µL of the cell culture supernatant from each well.

  • Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each supernatant sample in a new 96-well plate.

  • Incubate the plate at room temperature for 10 minutes, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a standard curve generated with known concentrations of sodium nitrite.

3. Cytokine Release Measurement (ELISA)

• Principle: Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the cell culture supernatant.

• Protocol:

  • Use commercially available ELISA kits for mouse TNF-α, IL-6, and IL-1β.

  • Follow the manufacturer's instructions for the assay. Typically, this involves:

    • Coating a 96-well plate with a capture antibody specific for the cytokine of interest.

    • Blocking non-specific binding sites.

    • Adding the collected cell culture supernatants and standards to the wells.

    • Incubating to allow the cytokine to bind to the capture antibody.

    • Washing the plate and adding a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

    • Adding a substrate that is converted by the enzyme to produce a colored product.

    • Stopping the reaction and measuring the absorbance at the appropriate wavelength.

  • Calculate the cytokine concentrations in the samples by comparing their absorbance to the standard curve.[3][4][5][6]

In Vivo Anti-inflammatory Assay

Carrageenan-Induced Paw Edema in Rats

• Principle: This is a widely used model of acute inflammation. Subplantar injection of carrageenan induces a biphasic inflammatory response characterized by edema (swelling).

• Animals: Male Wistar rats (180-220 g).

• Protocol:

  • Acclimatize the animals for at least one week before the experiment.

  • Divide the animals into groups (n=6 per group): Vehicle control, 3-Hydroxy-12-oleanene-23,28-dioic acid (e.g., 25, 50, 100 mg/kg, administered orally), and a reference drug group (e.g., Indomethacin, 10 mg/kg, p.o.).

  • One hour after the administration of the test compounds or vehicle, inject 0.1 mL of 1% carrageenan solution in sterile saline into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume immediately before the carrageenan injection (V₀) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.

  • Calculate the increase in paw volume (edema) as Vₜ - V₀, where Vₜ is the paw volume at time t.

  • The percentage inhibition of edema is calculated using the formula: % Inhibition = [(V_c - V_t) / V_c] x 100 where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.

Mandatory Visualizations

Caption: Experimental workflow for in vitro and in vivo anti-inflammatory assays.

Caption: Proposed anti-inflammatory signaling pathway of 3-Hydroxy-12-oleanene-23,28-dioic acid.

References

• 2. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. Multiplex Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human Cytokines in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Cell Culture and estimation of cytokines by ELISA [protocols.io]
• 5. protocols.io [protocols.io]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for 3-Hydroxy-12-oleanene-23,28-dioic acid in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-12-oleanene-23,28-dioic acid is a pentacyclic triterpenoid (B12794562) compound that, like other oleanolic acid derivatives, is investigated for various biological activities. Due to its hydrophobic nature, dissolving this compound for aqueous-based cell culture experiments presents a significant challenge. This document provides a detailed protocol for the solubilization and preparation of 3-Hydroxy-12-oleanene-23,28-dioic acid stock solutions for consistent and reproducible results in in vitro studies. The primary recommended solvent for creating a high-concentration stock solution is Dimethyl Sulfoxide (DMSO).

Data Presentation: Solubility and Storage

A summary of the key physicochemical and solubility data for 3-Hydroxy-12-oleanene-23,28-dioic acid is provided below. For cell culture applications, DMSO is the solvent of choice.

Parameter	Value/Recommendation	Source(s)
Molecular Formula	C₃₀H₄₆O₅	[]
Molecular Weight	486.7 g/mol	[]
Appearance	Crystalline solid (typical for triterpenoids)	General Knowledge
Recommended Solvent	Dimethyl Sulfoxide (DMSO), Anhydrous, Cell Culture Grade	[2][3]
Other Solvents	Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[2]
Stock Solution Conc.	10 mM (Recommended starting concentration)	[3]
Storage (Solid)	-20°C in a tightly sealed, light-resistant container.	[3]
Storage (Stock Solution)	-20°C (short-term) or -80°C (long-term) in single-use aliquots.	[3][4]
Final DMSO Conc. in Media	< 0.5% (to avoid cytotoxicity)	[3]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of 3-Hydroxy-12-oleanene-23,28-dioic acid in DMSO.

Materials:

• 3-Hydroxy-12-oleanene-23,28-dioic acid (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, amber, or light-protecting microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Pipettors and sterile, filtered pipette tips

• Water bath (optional, set to 37°C)

Procedure:

• Pre-weighing Preparation: Before opening, allow the container of 3-Hydroxy-12-oleanene-23,28-dioic acid to equilibrate to room temperature to prevent moisture condensation.

• Weighing: Accurately weigh 1 mg of the compound using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

• Solvent Calculation: Calculate the volume of DMSO required to achieve a 10 mM concentration.

  • Calculation: (Mass of compound in mg) / (Molecular Weight in g/mol ) / (Desired Concentration in M) = Volume in L

  • Example for 1 mg: (0.001 g) / (486.7 g/mol ) / (0.010 mol/L) = 0.000205 L = 205 µL

• Dissolution:

  • Add the calculated volume (e.g., 205 µL) of anhydrous, cell culture grade DMSO to the tube containing the compound.[3]

  • Tightly cap the tube and vortex for 1-2 minutes until the solid is completely dissolved.[3]

  • Visually inspect the solution to ensure no solid particulates remain. If dissolution is difficult, gentle warming in a 37°C water bath for a few minutes can aid the process.[3] Avoid excessive heat.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, light-protecting microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.[3]

  • Store the aliquots protected from light at -20°C for short-term use (up to 6 months) or at -80°C for long-term storage (up to 1 year).[3][4]

• Preparation of Working Solution:

  • For cell culture experiments, thaw an aliquot of the 10 mM stock solution.

  • Serially dilute the stock solution in your specific cell culture medium to achieve the desired final concentration for treating the cells.

  • Crucially, ensure the final concentration of DMSO in the cell culture medium is non-toxic to the cells, typically below 0.5%. [3] Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.[5]

Visualized Experimental Workflow

The following diagram illustrates the workflow for preparing the 3-Hydroxy-12-oleanene-23,28-dioic acid stock solution and its application in cell culture.

Caption: Workflow for preparing and using the compound in cell culture.

References

• 2. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. benchchem.com [benchchem.com]
• 4. Olean-12-Eno[2,3-c] [1,2,5]Oxadiazol-28-Oic Acid (OEOA) Induces G1 Cell Cycle Arrest and Differentiation in Human Leukemia Cell Lines | PLOS One [journals.plos.org]
• 5. benchchem.com [benchchem.com]

Application Note: HPLC Analysis of 3-Hydroxy-12-oleanene-23,28-dioic acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Hydroxy-12-oleanene-23,28-dioic acid is a naturally occurring triterpenoid (B12794562) that has garnered interest for its potential therapeutic properties. Accurate and reliable quantification of this compound in various matrices is crucial for research and development. High-Performance Liquid Chromatography (HPLC) coupled with UV detection is a widely used technique for the analysis of triterpenoid saponins (B1172615). Due to the lack of a strong chromophore in many triterpenoids, detection is often performed at low wavelengths, typically around 205 nm. This application note provides a general protocol for the HPLC analysis of 3-Hydroxy-12-oleanene-23,28-dioic acid, based on methods developed for structurally similar compounds.

Experimental Protocols

1. Sample Preparation

A generic procedure for extracting triterpenoid saponins from plant material involves the following steps:

• Drying and Grinding: Dry the plant material (e.g., leaves, roots) to a constant weight and grind it into a fine powder to maximize the surface area for extraction.[1][2]

• Extraction: The powdered material is then extracted with a suitable solvent, commonly methanol (B129727) or ethanol. Techniques such as sonication or Soxhlet extraction can be employed to improve extraction efficiency.[1]

• Filtration and Concentration: The resulting extract is filtered to remove solid plant debris. The filtrate is then concentrated under reduced pressure to yield a crude extract.[1]

• Purification (Optional): For cleaner samples and to minimize matrix effects, a solid-phase extraction (SPE) step can be implemented to purify the saponin (B1150181) fraction.[1]

2. HPLC Method

The following HPLC method is a representative protocol for the analysis of triterpenoid saponins and can be adapted for 3-Hydroxy-12-oleanene-23,28-dioic acid.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.[1]

• Column: A C18 reversed-phase column is commonly used for the separation of these compounds.[2][3][4]

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (often containing an acid like phosphoric acid) and an organic phase (acetonitrile or methanol) is typical.[1][3]

• Flow Rate: A standard flow rate of 1.0 mL/min is generally employed.[1]

• Detection Wavelength: Detection is often carried out at a low wavelength, such as 205 nm or 210 nm, due to the limited UV absorbance of saponins.[1][3]

• Column Temperature: Maintaining a constant column temperature, for example at 40°C, can improve peak shape and reproducibility.[3]

Data Presentation

The following tables summarize typical validation parameters for the HPLC-UV analysis of triterpenoid saponins, providing a reference for the expected performance of the method for 3-Hydroxy-12-oleanene-23,28-dioic acid.

Table 1: HPLC Method Parameters (Representative)

Parameter	Value
HPLC System	Standard HPLC with UV Detector
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	0-30 min, 20-80% B
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	40°C
Detection Wavelength	205 nm

Table 2: Method Validation Parameters for Triterpenoid Saponin Quantification (Representative)

Parameter	Typical Range
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 - 1.0 µg/mL
Limit of Quantification (LOQ)	0.5 - 5.0 µg/mL
Precision (%RSD)	< 5%
Accuracy/Recovery (%)	95 - 105%

Visualizations

Experimental Workflow for HPLC Analysis

Caption: Workflow for the HPLC analysis of 3-Hydroxy-12-oleanene-23,28-dioic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. 3.7. Analysis of Triterpenoid Saponins [bio-protocol.org]
• 3. Quantification of Triterpene Saponins of Hedera Helix Spray-Dried Extract by HPLC [jonuns.com]
• 4. researchgate.net [researchgate.net]

Application Note: Quantification of Oleanane Triterpenoids by LC-MS/MS

Introduction

Oleanane (B1240867) triterpenoids are a large class of pentacyclic triterpenoids widely distributed in the plant kingdom and known for their diverse pharmacological activities, including anti-inflammatory, anti-cancer, and hepatoprotective effects.[1] Accurate and sensitive quantification of these compounds in various matrices such as plant extracts, biological fluids, and tissues is crucial for pharmacokinetic studies, quality control of herbal products, and drug development. This application note describes a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the simultaneous determination of multiple oleanane triterpenoids.

Principle

This method utilizes the high separation efficiency of Ultra-High Performance Liquid Chromatography (UPLC) or High-Performance Liquid Chromatography (HPLC) coupled with the high selectivity and sensitivity of tandem mass spectrometry (MS/MS).[2] Compounds are first separated on a reverse-phase C18 column. Following chromatographic separation, the analytes are ionized, typically using electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).[3][4] Quantification is achieved using Multiple Reaction Monitoring (MRM) mode, which monitors specific precursor-to-product ion transitions for each analyte, ensuring high specificity and reducing matrix interference.[2]

Featured Analytes

• Oleanolic Acid (OA)

• Maslinic Acid (MA)

• Betulinic Acid (BA)

• Erythrodiol

• Uvaol

• Semisynthetic Cyanoenone Triterpenoids

Quantitative Data Summary

The developed LC-MS/MS methods demonstrate excellent sensitivity, linearity, and recovery for the quantification of various oleanane triterpenoids in different matrices.

Table 1: Method Performance for Oleanolic Acid Quantification

Parameter	Plasma	Liver Tissue	Reference
Linearity (r²)	> 0.9997	> 0.9997	[2]
LLOQ	≤0.75 ng/mL	≤0.75 ng/mL	[2]
Recovery	80.8 - 87.0%	80.8 - 87.0%	[2]
Intra-day Precision	< 15%	< 15%	[2]

| Inter-day Precision | < 15% | < 15% |[2] |

Table 2: Method Performance for Various Pentacyclic Triterpenoids in Plant Extracts

Parameter	Value	Reference
Linearity (r²)	> 0.973	[5]
LLOQ	2.3 - 20 µg/L	[4][6]
LOD	3 - 12 µg/L	[1]
Recovery	95.78 - 100.2%	[5]

| RSD | < 5% |[5] |

Table 3: Method Performance for a Cyanoenone Triterpenoid (B12794562) in Brain Tissue

Parameter	Value	Reference
Quantification Range	3.00 - 3000 ng/g	[3]
Accuracy/Precision	Within 15% (20% at LLOQ)	[3]

| Interference | ≤20% at LLOQ |[3] |

Experimental Protocols

Protocol 1: Sample Preparation from Plasma/Tissue

This protocol is adapted for the extraction of oleanolic acid from rat plasma and liver tissue.[2]

• Homogenization (for tissue): Homogenize tissue samples with an appropriate buffer to create a uniform suspension.

• Internal Standard Spiking: Add an internal standard solution (e.g., glycyrrhetic acid) to the plasma or tissue homogenate.[2]

• Extraction:

  • Option A: Solid-Phase Extraction (SPE): Condition an SPE cartridge. Load the sample, wash with a weak solvent to remove interferences, and elute the analytes with a stronger solvent like methanol (B129727).[2]

  • Option B: Protein Precipitation (PPT) & Supported Liquid Extraction (SLE): Add a precipitation agent (e.g., acetonitrile) to the sample, vortex, and centrifuge. Load the supernatant onto an SLE plate for extraction.[3]

• Drying: Evaporate the collected eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in the initial mobile phase composition, vortex, and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Sample Preparation from Plant Material

This protocol is a general guide for extracting triterpenoids from plant tissues.[1][5]

• Grinding: Dry and grind the plant material into a fine powder.[7]

• Extraction:

  • Option A: Pressurized Liquid Extraction (PLE): Extract the powdered sample with methanol using a PLE system for a rapid and efficient extraction.[1]

  • Option B: Ultrasonic-Assisted Extraction: Suspend the powder in a solvent (e.g., methanol or an ethanol/water mixture) and extract using an ultrasonic bath.[8][9]

• Filtration: Filter the extract through a 0.45-μm or 0.22-μm filter to remove particulate matter.[10]

• Purification (Optional): For complex extracts, perform a solid-phase extraction (SPE) cleanup to remove interfering compounds like phenols.[5]

• Dilution: Dilute the final extract with the mobile phase to a concentration within the calibration range of the instrument.

• Analysis: Transfer the diluted sample to an autosampler vial for injection.

Protocol 3: LC-MS/MS Analysis

The following are typical starting conditions that may require optimization for specific analytes and matrices.

Liquid Chromatography (LC) Conditions

Parameter	Condition	Reference
Column	Acquity HSS C18 (2.1 x 100 mm, 1.8 µm)	[3]
Mobile Phase A	Water with 0.1% Formic Acid	[3][5]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	[3][5]
Flow Rate	0.40 mL/min	[3]
Column Temp.	40°C	[3]
Injection Vol.	5 µL	[6]
Gradient	Start at 40% B, increase to 95% B over 3 min, hold for 1 min, return to initial conditions, and equilibrate for 1 min.	[3]

Mass Spectrometry (MS/MS) Conditions

Parameter	Condition	Reference
Ion Source	Electrospray Ionization (ESI), Positive or Negative Mode	[3][11]
Ion Spray Voltage	3.5 kV (Positive) / -4.5 kV (Negative)	[3]
Desolvation Temp.	Can range from 65°C to 350°C	[3][6]
Desolvation Gas Flow	1000 L/h	[3]
Scan Type	Multiple Reaction Monitoring (MRM)	[2]

Table 4: Example MRM Transitions (Negative Ion Mode)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Reference
Maslinic Acid (MA)	471.0	423.0, 405.0	[12]

| Oleanolic Acid (OA) | 455.0 | 407.0, 391.0 |[12] |

Visualizations

References

• 1. Rapid simultaneous determination of pentacyclic triterpenoids by mixed-mode liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A rapid UPLC-MS/MS method for the determination of oleanolic acid in rat plasma and liver tissue: application to plasma and liver pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of LC–MS/MS Method for Cyanoenone Triterpenoid Determination to Support CNS Tissue Distribution Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Simultaneous identification and quantification of pentacyclic triterpenoids and phenolic compounds from the leaves of Boswellia serrata using LC-MS/MS tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. jocpr.com [jocpr.com]
• 8. mdpi.com [mdpi.com]
• 9. Biocatalysis in the Chemistry of Lupane Triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. A UPLC-MS/MS method for simultaneous quantification of pairs of oleanene- and ursane-type triterpenoid saponins and their major metabolites in mice plasma and its application to a comparative pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A New HPLC-MS Method for Measuring Maslinic Acid and Oleanolic Acid in HT29 and HepG2 Human Cancer Cells [mdpi.com]

Preparing Stock Solutions of 3-Hydroxy-12-oleanene-23,28-dioic Acid: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the preparation of stock solutions of 3-Hydroxy-12-oleanene-23,28-dioic acid (CAS No: 226562-47-6). Adherence to these guidelines is crucial for ensuring the accuracy, reproducibility, and integrity of experimental results in research, drug discovery, and development applications.

Physicochemical Properties

3-Hydroxy-12-oleanene-23,28-dioic acid is a pentacyclic triterpenoid (B12794562) compound. A summary of its key physicochemical properties is presented in Table 1. Understanding these properties is fundamental to its proper handling and solution preparation.

Table 1: Physicochemical Properties of 3-Hydroxy-12-oleanene-23,28-dioic Acid

Property	Value	Source(s)
Molecular Formula	C₃₀H₄₆O₅	[1][2]
Molecular Weight	486.7 g/mol	[1][2]
Appearance	Powder	[1]
CAS Number	226562-47-6	[1][3]
Estimated pKa	~4-5 (for carboxylic acid groups)	[4]

Solubility Characteristics

The solubility of 3-Hydroxy-12-oleanene-23,28-dioic acid is a critical factor in the preparation of stock solutions. While quantitative solubility data for this specific compound is limited, qualitative information and data from the structurally similar compound, oleanolic acid, provide valuable guidance.

Table 2: Recommended Solvents for Stock Solution Preparation

Solvent	Qualitative Solubility of 3-Hydroxy-12-oleanene-23,28-dioic acid	Quantitative Solubility of Oleanolic Acid (Proxy)	Recommended Starting Concentration
Dimethyl Sulfoxide (DMSO)	Soluble[5][6]	~3 mg/mL[1][7]	1-10 mM
Ethanol	Soluble	~5 mg/mL[1][7]	1-10 mM
Dimethylformamide (DMF)	Soluble	~30 mg/mL[1][7]	1-50 mM
Chloroform	Soluble[5][6]	-	Not recommended for most biological applications
Dichloromethane	Soluble[5][6]	-	Not recommended for most biological applications
Ethyl Acetate	Soluble[5][6]	-	Not recommended for most biological applications
Acetone	Soluble[5][6]	-	Not recommended for most biological applications

Note: For biological experiments, DMSO, ethanol, and DMF are the most commonly used solvents. It is imperative to consider the tolerance of the specific experimental system to the chosen solvent.

Experimental Protocol for Stock Solution Preparation (10 mM in DMSO)

This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of 3-Hydroxy-12-oleanene-23,28-dioic acid in DMSO.

Materials:

• 3-Hydroxy-12-oleanene-23,28-dioic acid powder

• Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

• Pipettors and sterile, filtered pipette tips

Procedure:

• Pre-weighing Preparations: Ensure the analytical balance is calibrated and located in a draft-free area. Allow the vial containing the powdered 3-Hydroxy-12-oleanene-23,28-dioic acid to equilibrate to room temperature before opening to prevent condensation.

• Weighing the Compound: Accurately weigh a precise amount of the compound. For a 1 ml of a 10 mM stock solution, you will need 4.867 mg of 3-Hydroxy-12-oleanene-23,28-dioic acid (Molecular Weight = 486.7 g/mol ).

• Solvent Addition: Add the appropriate volume of DMSO to the vial containing the weighed compound. For the example above, add 1 ml of DMSO.

• Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved. Gentle warming in a water bath (37°C) may be necessary to facilitate dissolution. Visually inspect the solution to ensure no particulate matter is present.

• Storage: Store the stock solution in a tightly sealed, light-protected container at -20°C for long-term storage. For short-term use, the solution can be stored at 4°C for a few days, although stability at this temperature should be verified for your specific application. Aqueous dilutions of the stock solution are not recommended for storage and should be prepared fresh before each experiment.[1][7]

Safety and Handling Precautions

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, when handling the powdered compound and its solutions.

• Handle the powdered compound in a well-ventilated area or a chemical fume hood to avoid inhalation.

• In case of contact with skin or eyes, rinse immediately and thoroughly with water.

• Consult the Safety Data Sheet (SDS) for the compound and the solvent for detailed safety information.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the preparation of a stock solution of 3-Hydroxy-12-oleanene-23,28-dioic acid.

Caption: Workflow for preparing a stock solution.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. benchchem.com [benchchem.com]
• 3. chemwhat.com [chemwhat.com]
• 4. chem.indiana.edu [chem.indiana.edu]
• 5. Olean-12-ene-23,28-dioicacid, 3-(b-D-glucopyranosyloxy)-2-hydroxy-,28-(O-b-D-xylopyranosyl-(1®4)-O-6-deoxy-a-L-mannopyranosyl-(1®2)-b-L-arabinopyranosyl) ester, (2b,3b,4a)- (9CI) Safety Data Sheets(SDS) lookchem [lookchem.com]
• 6. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols: 3-Hydroxy-12-oleanene-23,28-dioic acid as a Reference Standard

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-12-oleanene-23,28-dioic acid is a naturally occurring pentacyclic triterpenoid (B12794562) found in various plant species, including Tripterygium wilfordii.[1][2][][4] As a member of the oleanane (B1240867) family, this compound has garnered significant interest in the biomedical field for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.[5] Its use as a reference standard is critical for the accurate identification and quantification of the analyte in complex matrices such as plant extracts, cell cultures, and biological fluids.

These application notes provide essential information on the physicochemical properties, handling, and analytical applications of 3-Hydroxy-12-oleanene-23,28-dioic acid. The detailed protocols are intended to serve as a starting point for researchers developing and validating analytical methods for this compound.

Physicochemical Properties and Specifications

As a reference standard, the quality and purity of 3-Hydroxy-12-oleanene-23,28-dioic acid are paramount. The following tables summarize its key properties.

Table 1: General Properties

Property	Value
Chemical Name	3-Hydroxy-12-oleanene-23,28-dioic acid
CAS Number	226562-47-6
Molecular Formula	C₃₀H₄₆O₅
Molecular Weight	486.7 g/mol [5]
Chemical Family	Triterpenoids[5]
Appearance	White to off-white solid

Table 2: Quality Specifications

Parameter	Specification	Notes
Purity	>98%[6]	Purity should be confirmed by techniques such as NMR, HPLC, and/or LC-MS.
Identification	Conforms to the structure as determined by ¹H-NMR, ¹³C-NMR, and MS.[]
Solubility	Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone.[6]	Quantitative solubility should be determined for specific applications.

Applications as a Reference Standard

3-Hydroxy-12-oleanene-23,28-dioic acid serves as a crucial tool in various research and development settings:

• Pharmacokinetic (PK) Studies: Used to create calibration curves for the quantification of the compound in plasma, serum, or tissue samples, enabling the determination of key PK parameters like Cmax, Tmax, and AUC.

• Quality Control of Herbal Medicines: Employed as a marker compound for the standardization and quality control of raw plant materials and finished herbal products containing Tripterygium wilfordii or other source plants.

• In Vitro and In Vivo Research: Enables accurate dosing and quantification in studies investigating its biological activities, such as its anti-inflammatory effects through the inhibition of the NF-κB signaling pathway.

• Metabolism Studies: Used as a parent compound to identify and quantify potential metabolites in various biological systems.

Biological Activity and Mechanism of Action

3-Hydroxy-12-oleanene-23,28-dioic acid exhibits significant anti-inflammatory properties. Studies have shown that it can efficiently decrease the activation of nuclear factor-kappaB (NF-κB), a key regulator of the inflammatory response. The mechanism involves the inhibition of the degradation and phosphorylation of IκBα, the inhibitory subunit of NF-κB. This action prevents the translocation of NF-κB into the nucleus, thereby downregulating the expression of pro-inflammatory cytokines such as TNF-α and IL-1β.

Figure 1: Proposed mechanism of action for 3-Hydroxy-12-oleanene-23,28-dioic acid.

Experimental Protocols

The following protocols are provided as examples and should be optimized and validated for specific experimental needs.

Preparation of Stock Solutions and Standards

Objective: To prepare a primary stock solution, calibration standards, and quality control (QC) samples for use in quantitative analysis.

Materials:

• 3-Hydroxy-12-oleanene-23,28-dioic acid reference standard

• Dimethyl sulfoxide (B87167) (DMSO), HPLC grade

• Methanol, LC-MS grade

• Acetonitrile (B52724), LC-MS grade

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

• Polypropylene (B1209903) microcentrifuge tubes

Protocol:

• Primary Stock Solution (1 mg/mL):

  • Accurately weigh approximately 5 mg of the reference standard into a glass vial.

  • Dissolve the compound in DMSO to a final concentration of 1 mg/mL.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C or -80°C in amber vials to protect from light.

• Working Stock Solutions:

  • Prepare a series of working stock solutions by serially diluting the primary stock solution with a 50:50 (v/v) mixture of acetonitrile and methanol.

• Calibration Curve (CC) and Quality Control (QC) Samples:

  • Prepare CC and QC samples by spiking the appropriate working stock solution into the blank biological matrix of interest (e.g., plasma, cell lysate).

  • A typical calibration curve might range from 1 ng/mL to 1000 ng/mL.

  • Prepare at least three levels of QC samples: Low (LQC), Medium (MQC), and High (HQC).

Sample Preparation from Biological Matrices (Protein Precipitation)

Objective: To extract the analyte from a biological matrix (e.g., plasma, serum, cell lysate) prior to LC-MS/MS analysis.

Protocol:

• Thaw frozen plasma or other matrix samples on ice.

• To a 50 µL aliquot of the sample (CC, QC, or unknown) in a polypropylene tube, add 150 µL of ice-cold acetonitrile containing a suitable internal standard (IS). The IS helps to correct for variability in extraction and instrument response.

• Vortex the mixture vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex briefly and centrifuge to pellet any remaining particulates.

• Transfer the final extract to an autosampler vial for injection.

Representative UPLC-MS/MS Method

Objective: To provide a starting point for the chromatographic separation and mass spectrometric detection of 3-Hydroxy-12-oleanene-23,28-dioic acid.

Table 3: UPLC-MS/MS Instrumental Parameters

Parameter	Recommended Condition
UPLC System	Waters ACQUITY UPLC, Agilent 1290 Infinity, or equivalent
Column	C18 reverse-phase, e.g., ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
Gradient	Start at 40% B, increase to 95% B over 3 min, hold for 1 min, return to 40% B, and re-equilibrate. (Gradient must be optimized)
Mass Spectrometer	Triple quadrupole (e.g., Sciex API 4000, Waters Xevo TQ-S)
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	Precursor Ion [M-H]⁻: m/z 485.7. Product ions must be determined by direct infusion.
Source Temp.	500°C (Optimize as per instrument)
IonSpray Voltage	-4500 V (Optimize as per instrument)

Bioanalytical Method Validation

Any quantitative method developed using this reference standard must be validated according to regulatory guidelines (e.g., EMA, FDA ICH M10).[7][8][9] The workflow for quantification and validation is outlined below.

Figure 2: Workflow for quantitative analysis using a reference standard.

Table 4: Typical Acceptance Criteria for Bioanalytical Method Validation

Validation Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in blank matrix.
Calibration Curve	≥ 75% of standards must be within ±15% of nominal (±20% at LLOQ). R² ≥ 0.99.
Accuracy & Precision	Intra- and inter-day precision (CV) ≤ 15% (≤ 20% at LLOQ). Accuracy within ±15% of nominal (±20% at LLOQ).[9][10][11]
Recovery	Should be consistent, precise, and reproducible.
Matrix Effect	Should be assessed to ensure precision and accuracy are not compromised.
Stability	Analyte stability must be demonstrated under various conditions: Freeze-thaw, bench-top, long-term storage, and in-processed samples.[8]

Storage and Stability

To maintain its integrity as a reference standard, 3-Hydroxy-12-oleanene-23,28-dioic acid should be handled and stored properly.

• Solid Form: Store at -20°C, protected from light and moisture.

• Stock Solutions: Store in tightly sealed, amber vials at -20°C or -80°C. The long-term stability in solution should be experimentally determined. Avoid repeated freeze-thaw cycles.

It is recommended to perform periodic purity checks to ensure the continued suitability of the reference standard.

References

• 1. Development of LC–MS/MS Method for Cyanoenone Triterpenoid Determination to Support CNS Tissue Distribution Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhanced Water Solubility and Anti-Tumor Activity of Oleanolic Acid through Chemical Structure Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. bio-rad.com [bio-rad.com]
• 6. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. ajpsonline.com [ajpsonline.com]
• 8. database.ich.org [database.ich.org]
• 9. glpsolutions.it [glpsolutions.it]
• 10. Bioanalytical Method Development, Validation and Stability Assessment of Xanthohumol in Rat Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and Validation of a Bioanalytical Method for Estimating Ellagic Acid in Wistar Rat Plasma by RP-HPLC Using a Gradient Elution Technique – Bio Integration [bio-integration.org]

Application of 3-Hydroxy-12-oleanene-23,28-dioic Acid in Apoptosis Induction Studies: A Review and Generalized Protocols

Disclaimer: Direct experimental evidence detailing the application of 3-Hydroxy-12-oleanene-23,28-dioic acid in apoptosis induction is limited in publicly available scientific literature. However, based on the well-documented pro-apoptotic activities of structurally similar oleanane-type triterpenoids, this document provides a comprehensive overview of the potential mechanisms, relevant experimental protocols, and representative data that can guide researchers in investigating the apoptotic effects of this compound.

Introduction to Oleanane-Type Triterpenoids and Apoptosis

Oleanolic acid and its derivatives, a class of pentacyclic triterpenoids to which 3-Hydroxy-12-oleanene-23,28-dioic acid belongs, are widely recognized for their potential as anti-cancer agents.[1][2][3] A significant body of research has demonstrated that these compounds can induce apoptosis, or programmed cell death, in various cancer cell lines. The induction of apoptosis is a key mechanism for the elimination of damaged or cancerous cells and is a primary target for many chemotherapeutic drugs.

The pro-apoptotic effects of oleanane-type triterpenoids are often mediated through the intrinsic (mitochondrial) and/or extrinsic (death receptor) pathways. Key events include the modulation of Bcl-2 family proteins, leading to mitochondrial membrane permeabilization, release of cytochrome c, and subsequent activation of a caspase cascade.

Quantitative Data on Apoptosis Induction by Oleanolic Acid Derivatives

The following table summarizes the cytotoxic and pro-apoptotic effects of various oleanolic acid derivatives on different cancer cell lines. This data can serve as a reference for designing experiments with 3-Hydroxy-12-oleanene-23,28-dioic acid.

Compound	Cell Line	Assay	Concentration/IC50	Key Findings	Reference
Oleanolic acid derivative (OADP)	HepG2 (Hepatocellular carcinoma)	MTT Assay	IC50 = 0.14 µg/mL	Induced G0/G1 cell cycle arrest and apoptosis via intrinsic and extrinsic pathways.	[3]
3-O-acetyloleanolic acid	HCT-116 (Colon carcinoma)	Not specified	Not specified	Induced apoptosis through the extrinsic pathway by upregulating death receptor 5 (DR5).	[3]
Methyl-2-cyano-3,12-dioxooleana-1,9(11)-dien-28-oate (CDDO-Me)	Ovarian cancer cells	Not specified	Not specified	Potent growth inhibitory and apoptosis-inducing activity.	[1]
5′-amino-oleana-2,12-dieno[3,2-d]pyrimidin-28-oic acid	K562 (Human leukemia)	MTT Assay	Dose-dependent inhibition	Induced G1 phase arrest and apoptosis, possibly through Akt1 inactivation.	[1]
Oleana-2,12-dieno[2,3-d]isoxazol-28-oic acid	K562 (Human leukemia)	MTT Assay	Dose-dependent inhibition	Induced G1 phase arrest and apoptosis, possibly through Akt1 inactivation.	[1]

Experimental Protocols for Apoptosis Induction Studies

The following are detailed protocols for key experiments to assess the apoptosis-inducing potential of 3-Hydroxy-12-oleanene-23,28-dioic acid.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of the compound on cancer cells and to establish the half-maximal inhibitory concentration (IC50).

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Multichannel pipette

• Plate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Prepare serial dilutions of 3-Hydroxy-12-oleanene-23,28-dioic acid in complete medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubate the plate for 24, 48, or 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection

Objective: To differentiate between viable, early apoptotic, late apoptotic, and necrotic cells by flow cytometry.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Treat cells with 3-Hydroxy-12-oleanene-23,28-dioic acid at the desired concentrations for the determined time.

• Harvest the cells and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Western Blot Analysis for Apoptosis-Related Proteins

Objective: To investigate the molecular mechanism of apoptosis by analyzing the expression levels of key regulatory proteins.

Materials:

• Treated and untreated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Lyse treated and untreated cells and determine the protein concentration.

• Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Signaling Pathways and Visualizations

The following diagrams illustrate the potential signaling pathways involved in apoptosis induction by oleanane-type triterpenoids and a general experimental workflow.

Caption: Proposed signaling pathways of apoptosis induction.

Caption: General experimental workflow for apoptosis studies.

References

• 1. Oleanolic acid derivatives induce apoptosis in human leukemia K562 cell involved in inhibition of both Akt1 translocation and pAkt1 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dash.harvard.edu [dash.harvard.edu]
• 3. Principal Bioactive Properties of Oleanolic Acid, Its Derivatives, and Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the NF-κB Signaling Pathway with 3-Hydroxy-12-oleanene-23,28-dioic acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-12-oleanene-23,28-dioic acid is a pentacyclic triterpenoid (B12794562) belonging to the oleanane (B1240867) class of natural products. Compounds of this class are recognized for their wide range of biological activities, including significant anti-inflammatory properties. A key molecular target implicated in inflammation is the Nuclear Factor-kappa B (NF-κB) signaling pathway. Dysregulation of this pathway is a hallmark of numerous inflammatory diseases and cancers. This document provides detailed application notes and experimental protocols for investigating the inhibitory effects of 3-Hydroxy-12-oleanene-23,28-dioic acid on the NF-κB signaling pathway. While specific quantitative data for this exact oleanane-type triterpenoid is emerging, we will draw upon data from the structurally related lupane-type triterpenoid, 3α-hydroxy-lup-20(29)-en-23, 28-dioic acid (HLEDA), to illustrate the potential effects and provide a framework for experimental design. Evidence suggests that these compounds may exert their anti-inflammatory effects by inhibiting the degradation and phosphorylation of IκBα, a critical step in the activation of NF-κB[1][2].

Data Presentation

The following tables summarize the inhibitory effects of the structurally related triterpenoid, HLEDA, on pro-inflammatory markers, providing an illustrative example of the expected outcomes when investigating 3-Hydroxy-12-oleanene-23,28-dioic acid.

Table 1: Effect of HLEDA on LPS-Induced Pro-inflammatory Mediators in RAW264.7 Macrophages

Concentration (µM)	Nitric Oxide (NO) Production (% of Control)	TNF-α Secretion (% of Control)	IL-1β Secretion (% of Control)
0 (LPS only)	100%	100%	100%
10	Significantly Reduced	Significantly Reduced	Significantly Reduced
25	Further Significant Reduction	Further Significant Reduction	Further Significant Reduction
50	Strong Inhibition	Strong Inhibition	Strong Inhibition

Data is illustrative and based on the findings for the related compound HLEDA[1][2]. Researchers should generate specific data for 3-Hydroxy-12-oleanene-23,28-dioic acid.

Table 2: Effect of HLEDA on NF-κB Signaling Pathway Components in LPS-Stimulated RAW264.7 Macrophages

Treatment	IκBα Phosphorylation	IκBα Degradation	p65 Nuclear Translocation
Control (untreated)	Basal	Basal	Predominantly Cytoplasmic
LPS	Increased	Increased	Increased Nuclear Localization
HLEDA + LPS	Inhibited	Inhibited	Reduced Nuclear Localization

This table provides a qualitative summary based on the mechanism of action described for HLEDA[1][2].

Mandatory Visualizations

Signaling Pathway Diagram

References

• 1. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Inhibitory effects of 3α-hydroxy-lup-20(29)-en-23, 28-dioic acid on lipopolysaccharide-induced TNF-α, IL-1β, and the high mobility group box 1 release in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Derivatization of 3-Hydroxy-12-oleanene-23,28-dioic Acid for Enhanced Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy-12-oleanene-23,28-dioic acid is a naturally occurring pentacyclic triterpenoid (B12794562) that has garnered significant interest in the biomedical field for its potential therapeutic applications in cancer, inflammation, and metabolic disorders.[] Chemical modification, or derivatization, of the core structure is a key strategy to enhance its potency, selectivity, and pharmacokinetic properties. This document provides detailed protocols for the synthesis of various derivatives of 3-Hydroxy-12-oleanene-23,28-dioic acid and methods for evaluating their biological activities.

Strategic Approaches to Derivatization

The structure of 3-Hydroxy-12-oleanene-23,28-dioic acid offers several reactive sites for chemical modification, primarily the hydroxyl group at the C-3 position and the two carboxylic acid groups at the C-23 and C-28 positions. Common derivatization strategies include:

• Esterification and Amidation: Conversion of the carboxylic acid groups into esters or amides can modulate the compound's polarity, solubility, and interaction with biological targets.

• Modification of the C-3 Hydroxyl Group: Acetylation or other modifications of the hydroxyl group can influence the molecule's lipophilicity and subsequent biological activity.

• Introduction of Heterocyclic Moieties: The addition of heterocyclic rings can introduce new pharmacophores and enhance the therapeutic potential of the parent compound.

Experimental Protocols

Protocol 1: Synthesis of a 3-O-Acetyl Derivative

This protocol describes the acetylation of the C-3 hydroxyl group, a common strategy to increase lipophilicity and potentially enhance cell permeability.

Materials:

• 3-Hydroxy-12-oleanene-23,28-dioic acid

• Acetic anhydride (B1165640)

• Pyridine (B92270)

• Dichloromethane (DCM)

• Ethyl acetate (B1210297) (EtOAc)

• Hexane

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve 3-Hydroxy-12-oleanene-23,28-dioic acid (1 mmol) in pyridine (10 mL).

• Add acetic anhydride (5 mmol) to the solution.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water (50 mL) and extract with EtOAc (3 x 20 mL).

• Wash the combined organic layers with 1M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL).

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane:EtOAc gradient to yield the 3-O-acetyl derivative.

Protocol 2: Synthesis of a C-28 Amide Derivative

This protocol outlines the formation of an amide at the C-28 carboxylic acid, which can introduce new hydrogen bonding capabilities and alter the molecule's interaction with target proteins.

Materials:

• 3-Hydroxy-12-oleanene-23,28-dioic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• Amine of choice (e.g., benzylamine)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated NaHCO₃ solution

• Brine

Procedure:

• Dissolve 3-Hydroxy-12-oleanene-23,28-dioic acid (1 mmol) in dry DMF (15 mL).

• Add EDC (1.2 mmol) and HOBt (1.2 mmol) to the solution and stir at 0°C for 30 minutes.

• Add the desired amine (1.2 mmol) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, dilute the mixture with water (50 mL) and extract with DCM (3 x 25 mL).

• Wash the combined organic layers with saturated NaHCO₃ solution (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic phase over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purify the residue by silica gel column chromatography to obtain the C-28 amide derivative.

Biological Activity Evaluation

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the effect of the synthesized derivatives on the viability of cancer cell lines.

Materials:

• Human cancer cell lines (e.g., HeLa, HepG2)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the synthesized derivatives (e.g., 1, 5, 10, 25, 50 µM) and a vehicle control (DMSO) for 48 hours.

• After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control and determine the IC₅₀ value.

Protocol 4: Anti-inflammatory Activity Assay (Nitric Oxide Inhibition)

This protocol assesses the anti-inflammatory potential of the derivatives by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 murine macrophage cell line

• DMEM with high glucose

• FBS, Penicillin-Streptomycin

• Lipopolysaccharide (LPS)

• Griess Reagent

• Sodium nitrite (B80452) standard solution

Procedure:

• Plate RAW 264.7 cells in a 96-well plate at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.

• Pre-treat the cells with different concentrations of the derivatives for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Collect the cell culture supernatant.

• Mix 50 µL of the supernatant with 50 µL of Griess Reagent and incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm.

• Quantify the nitrite concentration using a sodium nitrite standard curve.

• Calculate the percentage of NO inhibition compared to the LPS-treated control.

Protocol 5: Antioxidant Activity Assay (DPPH Radical Scavenging)

This assay evaluates the antioxidant capacity of the derivatives by measuring their ability to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol

• Ascorbic acid (positive control)

Procedure:

• Prepare a 0.1 mM solution of DPPH in methanol.

• In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of various concentrations of the derivatives in methanol.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of DPPH radical scavenging activity.

Data Presentation

The following tables summarize the biological activities of representative derivatives of oleanane (B1240867) triterpenoids, which can serve as a reference for the expected activities of 3-Hydroxy-12-oleanene-23,28-dioic acid derivatives.

Table 1: Cytotoxicity of Oleanane Triterpenoid Derivatives against Various Cancer Cell Lines

Compound	Derivative Type	Cell Line	IC₅₀ (µM)	Reference
Oleanolic Acid Derivative	Oxadiazole	K562	0.78	[2]
Oleanolic Acid Derivative	Oxadiazole	HEL	0.21	[2]
Oleanolic Acid Derivative	Oxadiazole	Jurkat	0.29	[2]
Tirucallane (B1253836) Triterpenoid 1	-	HepG2	7.5	[3]
Tirucallane Triterpenoid 2	-	HepG2	9.5	[3]

Table 2: Anti-inflammatory Activity of Triterpenoid Derivatives

Compound	Assay	Cell Line/Model	Inhibition/IC₅₀	Reference
Oleanolic Acid Derivative	NO Production	RAW 264.7	IC₅₀ = 28.74 µg/mL	[4]
Ursolic Acid Derivative	Ear Edema	Mouse	69.76% inhibition	[5]
Ursolic Acid Derivative	COX-2 Inhibition	-	IC₅₀ = 1.16 µM	[5]
Momordica Triterpenoid	NO Production	RAW 264.7	Significant inhibition	[6]

Table 3: Antibacterial Activity of Triterpenoid Derivatives

Compound	Derivative Type	Bacterial Strain	MIC (µg/mL)	Reference
Barringtonia racemosa Compound 1	-	Staphylococcus aureus	512	[]
Barringtonia racemosa Compound 2	-	Enterococcus faecalis	256	[]
Barringtonia racemosa Compound 8	-	Enterococcus faecalis	128	[]

Visualizations

Experimental Workflow

Caption: General workflow for the synthesis and biological evaluation of derivatives.

NF-κB Signaling Pathway Inhibition

Caption: Inhibition of the NF-κB signaling pathway by triterpenoid derivatives.

References

• 2. Olean-12-Eno[2,3-c] [1,2,5]Oxadiazol-28-Oic Acid (OEOA) Induces G1 Cell Cycle Arrest and Differentiation in Human Leukemia Cell Lines | PLOS One [journals.plos.org]
• 3. Cytotoxic and anti-inflammatory tirucallane triterpenoids from Dysoxylum binectariferum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Potential Pharmacological Properties of Triterpene Derivatives of Ursolic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

improving the solubility of 3-Hydroxy-12-oleanene-23,28-dioic acid for bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in improving the solubility of 3-Hydroxy-12-oleanene-23,28-dioic acid for bioassays.

Troubleshooting Guide

Issue: Precipitate formation when adding the compound to aqueous buffer.

Possible Cause 1: Low aqueous solubility of the compound.

• Solution: 3-Hydroxy-12-oleanene-23,28-dioic acid is a triterpenoid (B12794562), a class of compounds known for poor water solubility. It is recommended to first dissolve the compound in an organic solvent like DMSO before preparing aqueous dilutions.

Possible Cause 2: The concentration of the organic co-solvent is too low in the final aqueous solution.

• Solution: When diluting a stock solution (e.g., in DMSO) into an aqueous buffer, ensure the final concentration of the organic solvent is sufficient to maintain solubility, but low enough to not affect the bioassay. It is advisable to keep the final DMSO concentration below 0.5% in most cell-based assays.

Possible Cause 3: The compound has reached its solubility limit in the chosen solvent system.

• Solution: If precipitation occurs even with a co-solvent, consider alternative solubilization methods such as the use of cyclodextrins or the preparation of solid dispersions.

Issue: Inconsistent results in bioassays.

Possible Cause 1: Incomplete dissolution of the compound.

• Solution: Ensure the compound is fully dissolved in the stock solution before further dilution. Gentle warming and vortexing can aid dissolution. Visually inspect the stock solution for any particulate matter.

Possible Cause 2: Compound degradation.

• Solution: Prepare fresh stock solutions regularly and store them appropriately (e.g., at -20°C or -80°C) in small aliquots to avoid repeated freeze-thaw cycles.

Frequently Asked Questions (FAQs)

1. What are the recommended solvents for dissolving 3-Hydroxy-12-oleanene-23,28-dioic acid?

3-Hydroxy-12-oleanene-23,28-dioic acid is soluble in several organic solvents. For bioassays, Dimethyl Sulfoxide (DMSO) is a common choice for preparing concentrated stock solutions. It is also reported to be soluble in chloroform, dichloromethane, ethyl acetate, and acetone.

2. What is a typical starting concentration for a DMSO stock solution?

A common starting concentration for a DMSO stock solution of a poorly soluble compound is 10-20 mM. However, the optimal concentration should be determined empirically.

3. How can I improve the aqueous solubility of 3-Hydroxy-12-oleanene-23,28-dioic acid for my bioassay?

Several techniques can be employed to enhance the aqueous solubility of triterpenoid acids:

• Co-solvents: Using a water-miscible organic solvent like DMSO or ethanol (B145695) to first dissolve the compound, followed by dilution in aqueous media.

• Cyclodextrin (B1172386) Complexation: Encapsulating the compound within cyclodextrin molecules to increase its solubility in water.

• Solid Dispersions: Dispersing the compound in a hydrophilic polymer matrix to improve its dissolution rate.

4. Are there any quantitative data on the solubility of 3-Hydroxy-12-oleanene-23,28-dioic acid?

Quantitative Solubility Data for Oleanolic Acid (as a reference)

Method	Carrier/Solvent System	Drug-to-Carrier Ratio (w/w)	Solubility Enhancement	Reference
Solid Dispersion (Solvent Evaporation)	Poloxamer 407	1:2	Achieved 170 µg/mL
Solid Dispersion (Solvent Evaporation)	Poloxamer 188	1:2	Achieved 190 µg/mL
Solid Dispersion (Solvent Evaporation)	γ-Cyclodextrin	1:2	Achieved 145 µg/mL
Inclusion Complex	β-Cyclodextrin	Not Specified	3.4-fold increase in water
Salt Formation with NaOH	β-Cyclodextrin Inclusion Complex	Not Specified	107-fold increase in water

Experimental Protocols

Protocol 1: Preparation of a Stock Solution using a Co-solvent (DMSO)

• Weigh out the desired amount of 3-Hydroxy-12-oleanene-23,28-dioic acid in a sterile microcentrifuge tube.

• Add the appropriate volume of high-purity DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the tube for 1-2 minutes to facilitate dissolution.

• If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes.

• Visually inspect the solution to ensure there is no visible precipitate.

• For bioassays, dilute the stock solution in the appropriate aqueous buffer or cell culture medium. Ensure the final DMSO concentration is non-toxic to the cells (typically <0.5%).

Protocol 2: Improving Aqueous Solubility with Cyclodextrins (Kneading Method)

This protocol is adapted for triterpenoids based on methods for oleanolic acid.

• Weigh the 3-Hydroxy-12-oleanene-23,28-dioic acid and a suitable cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin or γ-cyclodextrin) in a 1:2 molar ratio.

• Place the mixture in a glass mortar.

• Add a small amount of a water/ethanol (50:50 v/v) mixture to the powder to form a paste.

• Knead the paste thoroughly with a pestle for 45-60 minutes.

• During kneading, add small amounts of the water/ethanol mixture as needed to maintain a suitable consistency.

• Dry the resulting solid paste in a vacuum oven at 40°C until a constant weight is achieved.

• Grind the dried complex into a fine powder.

• The resulting powder can then be dissolved in an aqueous buffer for the bioassay.

Protocol 3: Preparation of a Solid Dispersion (Solvent Evaporation Method)

This protocol is a general method for preparing solid dispersions of poorly soluble drugs.

• Select a hydrophilic carrier (e.g., Poloxamer 407, PVP K30).

• Weigh the 3-Hydroxy-12-oleanene-23,28-dioic acid and the carrier in a desired ratio (e.g., 1:2 w/w).

• Dissolve both the compound and the carrier in a suitable organic solvent (e.g., ethanol or methanol).

• Evaporate the solvent under reduced pressure using a rotary evaporator.

• Dry the resulting solid film in a vacuum oven to remove any residual solvent.

• Scrape the solid dispersion from the flask and grind it into a fine powder.

• The powdered solid dispersion can be weighed and dissolved in an aqueous medium for the bioassay.

Visualizations

Caption: Experimental workflow for solubilizing 3-Hydroxy-12-oleanene-23,28-dioic acid.

Caption: Mechanism of solubility enhancement by cyclodextrin inclusion.

Caption: Logical flowchart for troubleshooting solubility issues.

preventing precipitation of 3-Hydroxy-12-oleanene-23,28-dioic acid in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of 3-Hydroxy-12-oleanene-23,28-dioic acid in experimental media.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for preparing a stock solution of 3-Hydroxy-12-oleanene-23,28-dioic acid?

A1: 3-Hydroxy-12-oleanene-23,28-dioic acid is a lipophilic compound with poor aqueous solubility. For initial stock solutions, Dimethyl Sulfoxide (DMSO) is a commonly used and effective solvent.[1][2][3][4] Other organic solvents such as chloroform, dichloromethane, ethyl acetate, and acetone (B3395972) can also be used.[1] It is advisable to prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO.

Q2: My compound precipitates when I dilute my DMSO stock into my aqueous assay buffer or cell culture medium. What is happening?

A2: This is a common issue known as "crashing out" that occurs when a compound dissolved in a strong organic solvent is introduced into an aqueous environment.[4] The drastic change in solvent polarity reduces the compound's solubility, causing it to precipitate. The final concentration of the organic solvent in your aqueous medium is often too low to keep the compound dissolved.

Q3: What general strategies can I use to improve the solubility of 3-Hydroxy-12-oleanene-23,28-dioic acid in my experimental media?

A3: Several strategies can be employed to enhance the solubility of poorly soluble compounds like 3-Hydroxy-12-oleanene-23,28-dioic acid in aqueous solutions:

• Co-solvents: The use of water-miscible organic co-solvents in your final assay buffer can increase the solubility of your compound.[4][5][6]

• pH Modification: As a dioic acid, the solubility of this compound is expected to be pH-dependent. Increasing the pH of the medium can deprotonate the carboxylic acid groups, increasing its polarity and aqueous solubility.

• Solubilizing Excipients: Surfactants, which form micelles to encapsulate hydrophobic compounds, or cyclodextrins, which form inclusion complexes, can be used to keep the compound in solution.[4][5][6][7]

• Lipid-Based Formulations: For in vivo studies, lipid-based drug delivery systems can be effective.[5][7]

Q4: Are there any specific excipients that are recommended for triterpenoids like this one?

A4: Yes, saponins (B1172615), which are also triterpenoid (B12794562) glycosides, are known to form micelles in aqueous solutions and can be used to solubilize hydrophobic drugs.[8][9] This suggests that using a small amount of a non-ionic surfactant or other saponins could be a beneficial strategy.

Troubleshooting Guides

Problem: Immediate Precipitation Upon Dilution

Possible Cause	Troubleshooting Steps
Final DMSO concentration is too low.	Determine the maximum percentage of DMSO your experimental system can tolerate without affecting the biological outcome (typically 0.1-1% for cell-based assays).[4] Adjust your stock solution concentration so that the final DMSO concentration is at this maximum allowable level.
Compound concentration is too high for the aqueous medium.	Reduce the final concentration of 3-Hydroxy-12-oleanene-23,28-dioic acid in your experiment. It is possible you are exceeding its solubility limit in the final medium.
Suboptimal pH of the medium.	Prepare your medium with a slightly higher pH (e.g., 7.8-8.0) to see if this improves solubility. Ensure the pH is compatible with your experimental system.
Inefficient mixing.	When diluting the stock solution, add it dropwise to the aqueous medium while vortexing or stirring vigorously to promote rapid dispersion and prevent localized high concentrations that can lead to precipitation.

Problem: Precipitation Occurs Over Time During the Experiment

Possible Cause	Troubleshooting Steps
Compound instability in the aqueous medium.	The compound may degrade or aggregate over time. Consider adding a stabilizing agent or reducing the duration of the experiment if possible.
Temperature fluctuations.	Changes in temperature can affect solubility. Ensure your experiments are conducted at a constant and controlled temperature.
Interaction with media components.	Components of your cell culture medium or assay buffer (e.g., proteins in serum) could be interacting with the compound and causing it to precipitate. Try reducing the serum concentration or using a simpler buffer system to test for this possibility.

Quantitative Data

Solvent	Solubility	Reference
DMSO	Soluble	[1]
Chloroform	Soluble	[1]
Dichloromethane	Soluble	[1]
Ethyl Acetate	Soluble	[1]
Acetone	Soluble	[1]
Methanol	Soluble	[10]
Water	Poorly soluble/Insoluble	[2]

Experimental Protocols

Protocol: Solubility Enhancement Screening

This protocol provides a systematic approach to determining the optimal conditions for solubilizing 3-Hydroxy-12-oleanene-23,28-dioic acid in your specific aqueous medium.

Materials:

• 3-Hydroxy-12-oleanene-23,28-dioic acid

• DMSO

• Your experimental aqueous medium (e.g., cell culture medium, phosphate-buffered saline)

• Co-solvents (e.g., Ethanol (B145695), Polyethylene glycol 400)

• Solubilizing excipients (e.g., Tween® 80, β-cyclodextrin)

• pH adjustment solutions (e.g., 1N NaOH, 1N HCl)

• Microcentrifuge tubes

• Vortex mixer

• Spectrophotometer or microscope

Procedure:

• Prepare a high-concentration stock solution of 3-Hydroxy-12-oleanene-23,28-dioic acid in DMSO (e.g., 50 mM).

• Set up test conditions in microcentrifuge tubes. For each condition, you will add a small volume of your stock solution to your aqueous medium to achieve your desired final compound concentration. Test the following variations:

  • Varying final DMSO concentration: Test final DMSO concentrations from 0.1% to 1% (or higher if your system allows).

  • Addition of co-solvents: To your aqueous medium, add a co-solvent (e.g., 1-5% ethanol or PEG 400) before adding the compound stock.

  • Addition of solubilizing excipients: Add a solubilizing excipient (e.g., 0.01-0.1% Tween® 80 or 1-10 mM β-cyclodextrin) to your aqueous medium before adding the compound stock.

  • pH adjustment: Adjust the pH of your aqueous medium to a range of 7.4 to 8.5.

• Add the compound stock: Add the appropriate volume of the DMSO stock solution to each test condition. Add it dropwise while vortexing.

• Observe for precipitation:

  • Immediately after addition, visually inspect each tube for any signs of precipitation (cloudiness, visible particles).

  • Incubate the tubes under your experimental conditions (e.g., 37°C for 24 hours).

  • After incubation, visually inspect again and, if possible, quantify the amount of soluble compound by taking an aliquot of the supernatant (after centrifugation to pellet any precipitate) and measuring the absorbance at a predetermined wavelength.

• Determine the optimal conditions: The condition that results in the least amount of precipitation while being compatible with your experimental system is your optimal condition.

Visualizations

Caption: Experimental workflow for preparing and troubleshooting the solubilization of 3-Hydroxy-12-oleanene-23,28-dioic acid in aqueous media.

References

• 1. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 8. ijpsonline.com [ijpsonline.com]
• 9. mdpi.com [mdpi.com]
• 10. Olean-12-ene-28,29-dioic acid, 2,23-dihydroxy-3-(β-D-xylopyranosyloxy)-, 29-methyl ester, (2β,3β,4α,20β)- [chembk.com]

Technical Support Center: Optimizing 3-Hydroxy-12-oleanene-23,28-dioic acid for Cytotoxicity Assays

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing the concentration of 3-Hydroxy-12-oleanene-23,28-dioic acid in cytotoxicity assays.

Frequently Asked Questions (FAQs)

Q1: What is a good starting concentration range for 3-Hydroxy-12-oleanene-23,28-dioic acid in a cytotoxicity assay?

A1: For initial screening of oleanane-type triterpenoids, a broad concentration range is recommended. Based on published data for similar compounds, a starting range of 0.1 µM to 100 µM is advisable. More specifically, studies on related compounds have shown cytotoxic effects in the range of 2 to 32 µmol/L and IC50 values between 7.25–22.38 μM.[1][2][3] The optimal concentration will be cell-line specific and should be determined empirically.

Q2: What is the best solvent to use for dissolving 3-Hydroxy-12-oleanene-23,28-dioic acid?

A2: 3-Hydroxy-12-oleanene-23,28-dioic acid is soluble in organic solvents such as DMSO, chloroform, dichloromethane, ethyl acetate, and acetone. For cell-based assays, DMSO is the most common choice for preparing a high-concentration stock solution (e.g., 10-100 mM).

Q3: My compound precipitates when I add it to the cell culture medium. What should I do?

A3: This is a common issue with hydrophobic compounds. Here are a few troubleshooting steps:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your culture medium is low, typically below 0.5%, to avoid solvent toxicity.[4]

• Serial Dilution: Instead of adding the concentrated stock directly to the medium, perform a serial dilution of your stock in pre-warmed (37°C) culture medium.[4]

• Temperature: Always use pre-warmed media when making your dilutions, as solubility can decrease at lower temperatures.[4][5]

• Mixing: Add the compound dropwise while gently vortexing or swirling the medium to facilitate dispersion.[4]

Q4: I am observing high variability between my replicate wells. What could be the cause?

A4: High variability can stem from several factors:

• Uneven Cell Seeding: Ensure your cell suspension is homogenous before and during plating.

• Pipetting Errors: Calibrate your pipettes regularly and use a multi-channel pipette for adding reagents to minimize well-to-well variation.

• Edge Effects: The outer wells of a 96-well plate are prone to evaporation. It is best to avoid using these wells for experimental samples and instead fill them with sterile PBS or media.

• Incomplete Formazan (B1609692) Solubilization (MTT assay): Visually confirm that the formazan crystals have completely dissolved before reading the plate. If not, increase the incubation time with the solubilization solution and ensure adequate mixing.

Troubleshooting Guides

Issue 1: Low or No Cytotoxicity Observed

Potential Cause	Recommended Solution
Concentration Too Low	Test a higher concentration range of 3-Hydroxy-12-oleanene-23,28-dioic acid.
Short Incubation Time	Increase the exposure time of the cells to the compound (e.g., 24, 48, or 72 hours).
Cell Line Resistance	Consider using a different cell line that may be more sensitive to the compound.
Compound Degradation	Prepare fresh stock solutions and dilutions for each experiment.

Issue 2: Inconsistent or Unexpected Absorbance Readings in MTT Assay

Potential Cause	Recommended Solution
Compound Interference	Run a control with the compound in media without cells to check if it directly reacts with MTT. If it does, consider an alternative assay like LDH.
Precipitation of Compound	Visually inspect the wells for precipitate. If present, follow the troubleshooting steps for compound precipitation.[4]
Contamination	Visually inspect plates for microbial contamination. Discard contaminated plates and review sterile techniques.[6]
Incorrect Wavelength	Ensure the plate reader is set to the correct wavelength for the assay (typically 570 nm for MTT).

Data Presentation

Table 1: Reported Cytotoxic Concentrations of Oleanane Triterpenoids

Compound Type	Concentration Range	IC50 Values	Cell Lines	Assay
Oleanolic and Ursolic Acids	2 - 32 µmol/L	Not specified	HepG2, Caco-2, Y-79	Alamar Blue
Oleanane-type Triterpenoid Saponins	Not specified	7.25 - 22.38 µM	HL-60, HepG2, A549, HeLa	MTT
Oleanane and Ursane-type Triterpenes	10 and 25 µM	Not specified	HepG2, AGS	MTT

This table summarizes data from various studies on compounds structurally related to 3-Hydroxy-12-oleanene-23,28-dioic acid to provide a reference for concentration range selection.[1][2][3][7]

Experimental Protocols

MTT Cytotoxicity Assay Protocol

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours.[8][9]

• Compound Treatment: Prepare serial dilutions of 3-Hydroxy-12-oleanene-23,28-dioic acid in complete culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[10]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[11]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[12] Read the absorbance at 570 nm using a microplate reader.

LDH Cytotoxicity Assay Protocol

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After incubation, centrifuge the plate at 300 x g for 5 minutes.[13] Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture to each well containing the supernatant.[14]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[14]

• Stop Reaction: Add 50 µL of the stop solution to each well.[14]

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.[15]

Visualizations

Caption: Workflow for cytotoxicity assays.

Caption: Mitochondrial apoptosis pathway.

References

• 1. In Vitro Cytotoxicity of Oleanolic/Ursolic Acids-Loaded in PLGA Nanoparticles in Different Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Cell Culture Academy [procellsystem.com]
• 7. Cytotoxic activities of naturally occurring oleanane-, ursane-, and lupane-type triterpenes on HepG2 and AGS cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchhub.com [researchhub.com]
• 10. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 11. benchchem.com [benchchem.com]
• 12. broadpharm.com [broadpharm.com]
• 13. LDH cytotoxicity assay [protocols.io]
• 14. cellbiologics.com [cellbiologics.com]
• 15. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]

Technical Support Center: Troubleshooting Inconsistent Results with 3-Hydroxy-12-oleanene-23,28-dioic acid

Welcome to the technical support center for 3-Hydroxy-12-oleanene-23,28-dioic acid. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and inconsistencies encountered during experimentation with this triterpenoid (B12794562) compound. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format, alongside detailed experimental protocols and data to support your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during your experiments, providing potential causes and solutions to help you achieve consistent and reliable results.

Compound Handling and Solubility

Question 1: I am having difficulty dissolving 3-Hydroxy-12-oleanene-23,28-dioic acid. What are the recommended solvents?

Answer: 3-Hydroxy-12-oleanene-23,28-dioic acid is a lipophilic compound with poor aqueous solubility. For in vitro experiments, it is recommended to prepare a stock solution in an organic solvent. It is soluble in Dimethyl Sulfoxide (DMSO), chloroform, dichloromethane, ethyl acetate, and acetone. For cell culture experiments, a high-concentration stock solution in DMSO can be prepared and then diluted to the final working concentration in the culture medium. It is crucial to ensure the final DMSO concentration in the culture medium is non-toxic to the cells (typically ≤ 0.1%).

Question 2: My compound precipitates out of solution when I add it to my aqueous cell culture medium. How can I prevent this?

Answer: Precipitation upon addition to aqueous solutions is a common issue with hydrophobic compounds. Here are a few troubleshooting steps:

• Optimize Stock Solution Concentration: Prepare a more concentrated stock solution in DMSO so that a smaller volume is needed for dilution, minimizing the introduction of the organic solvent into the aqueous medium.

• Serial Dilutions: Perform serial dilutions in the cell culture medium while vortexing or gently mixing to ensure gradual dissolution.

• Use of a Surfactant: In some cases, a low concentration of a biocompatible surfactant, such as Tween® 80 or Pluronic® F-68, can help to maintain the compound's solubility in the culture medium. However, it is essential to include a vehicle control with the surfactant alone to assess any potential effects on your experimental system.

• Formulation Strategies: For in vivo studies, consider formulation strategies such as the use of co-solvents, surfactant-based formulations, or nanoformulations to improve solubility and bioavailability.[1]

In Vitro Cell-Based Assays

Question 3: I am observing inconsistent results with my MTT cell viability assay when using 3-Hydroxy-12-oleanene-23,28-dioic acid. What could be the cause?

Answer: Triterpenoid compounds, including 3-Hydroxy-12-oleanene-23,28-dioic acid, have been reported to interfere with tetrazolium-based viability assays like the MTT assay. This interference can lead to either an overestimation or underestimation of cell viability, resulting in inconsistent and unreliable data. The chemical structure of triterpenoids can directly reduce the MTT reagent to its formazan (B1609692) product, independent of cellular metabolic activity.

Question 4: What are the recommended alternatives to the MTT assay for assessing cell viability in the presence of 3-Hydroxy-12-oleanene-23,28-dioic acid?

Answer: To avoid the interference observed with MTT assays, it is highly recommended to use alternative cell viability assays that are not based on metabolic reduction. Suitable alternatives include:

• Sulforhodamine B (SRB) Assay: This colorimetric assay is based on the binding of the SRB dye to total cellular protein, providing a measure of cell biomass.

• ATP-Based Assays (e.g., CellTiter-Glo®): These luminescent assays measure the amount of ATP in metabolically active cells, which is a reliable indicator of cell viability.[2][3][4][5][6]

Question 5: I am not observing the expected cytotoxic effects of 3-Hydroxy-12-oleanene-23,28-dioic acid on my cancer cell line. What should I check?

Answer: If you are not observing the expected bioactivity, consider the following factors:

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to cytotoxic agents. It is advisable to test a range of concentrations and include a known sensitive cell line as a positive control if possible.

• Compound Purity and Integrity: Ensure the purity of your compound and that it has not degraded. Proper storage (protected from light and moisture) is crucial.

• Incubation Time: The cytotoxic effects of some compounds may only become apparent after longer incubation periods. Consider performing a time-course experiment (e.g., 24, 48, and 72 hours).

• Assay Interference: As mentioned previously, ensure that your chosen viability assay is not being influenced by the compound itself.

Western Blotting

Question 6: I am having trouble detecting changes in protein expression via Western blot after treating cells with 3-Hydroxy-12-oleanene-23,28-dioic acid. What are some common troubleshooting steps?

Answer: Inconsistent Western blot results can be frustrating. Here is a checklist of common issues and their solutions:

• Weak or No Signal:

  • Insufficient Protein Load: Ensure you are loading an adequate amount of protein (typically 20-40 µg of total protein per lane).

  • Poor Protein Transfer: Verify the efficiency of your protein transfer from the gel to the membrane. You can use a Ponceau S stain to visualize total protein on the membrane after transfer.

  • Suboptimal Antibody Concentration: The concentrations of your primary and secondary antibodies may need optimization. Perform a titration to find the optimal dilution for your specific antibodies and experimental conditions.

  • Inactive Antibody: Ensure your antibodies have been stored correctly and have not expired.

• High Background:

  • Insufficient Blocking: Block the membrane for at least 1 hour at room temperature or overnight at 4°C with a suitable blocking agent (e.g., 5% non-fat milk or bovine serum albumin in TBST).

  • Inadequate Washing: Increase the number and duration of washing steps after primary and secondary antibody incubations.

  • Antibody Concentration Too High: High antibody concentrations can lead to non-specific binding and high background.

• Non-specific Bands:

  • Antibody Specificity: Verify the specificity of your primary antibody. Check the manufacturer's datasheet for validation data.

  • Sample Degradation: Prepare fresh cell lysates and always include protease and phosphatase inhibitors in your lysis buffer.

In Vivo Animal Studies

Question 7: I am planning an in vivo study with 3-Hydroxy-12-oleanene-23,28-dioic acid. What are the key challenges I should anticipate?

Answer: The primary challenge for in vivo studies with this compound is its low aqueous solubility, which can lead to poor bioavailability.[7][8] This can result in inconsistent and lower-than-expected efficacy in animal models.

Question 8: How can I improve the bioavailability of 3-Hydroxy-12-oleanene-23,28-dioic acid for my animal experiments?

Answer: Several formulation strategies can be employed to enhance the oral bioavailability of poorly soluble triterpenoids:

• Co-solvent Systems: Using a mixture of solvents to dissolve the compound.

• Surfactant-based Formulations: Creating emulsions or micellar solutions.

• Nanoformulations: Developing nanoparticles, solid lipid nanoparticles, or nanoemulsions can significantly improve absorption.[7] For example, oleanolic acid-loaded lactoferrin nanoparticles have shown enhanced oral absorption and bioavailability in rats.[7]

• Self-Nanoemulsifying Drug Delivery Systems (SNEDDS): These systems can improve the dissolution and oral bioavailability of poorly water-soluble compounds.[8]

It is crucial to perform pharmacokinetic studies to evaluate the absorption, distribution, metabolism, and excretion (ADME) profile of your chosen formulation.

Quantitative Data Summary

While specific IC50 values for 3-Hydroxy-12-oleanene-23,28-dioic acid are not widely reported in the public domain, the following table provides a summary of reported cytotoxic activities for structurally related oleanane (B1240867) and lupane-type triterpenoids to serve as a reference for designing dose-response studies.

Compound Type	Cell Line	Assay	IC50 (µM)	Reference
Oleanane Triterpenoid Hybrid	HTB-26 (Breast Cancer)	Crystal Violet	10 - 50	[9]
Oleanane Triterpenoid Hybrid	PC-3 (Prostate Cancer)	Crystal Violet	10 - 50	[9]
Oleanane Triterpenoid Hybrid	HepG2 (Liver Cancer)	Crystal Violet	10 - 50	[9]
Maslinic Acid (Oleanane)	HT29 (Colon Cancer)	Not Specified	> 100	[10]
Maslinic Acid (Oleanane)	Caco-2 (Colon Cancer)	Not Specified	> 100	[10]

Note: The cytotoxic potential of triterpenoids is highly dependent on the specific chemical structure and the cancer cell line being tested. It is recommended to perform a dose-response study starting from a low micromolar range (e.g., 1-100 µM) to determine the optimal concentration for your experiments.

Experimental Protocols

Protocol 1: Sulforhodamine B (SRB) Cell Viability Assay

This protocol provides a method to assess cell viability based on the measurement of cellular protein content.

Materials:

• 96-well cell culture plates

• Trichloroacetic acid (TCA), 50% (w/v) in dH₂O

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Tris-base solution, 10 mM, pH 10.5

• 1% Acetic acid

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density and allow them to attach overnight.

• Compound Treatment: Treat cells with various concentrations of 3-Hydroxy-12-oleanene-23,28-dioic acid and a vehicle control (DMSO) for the desired duration (e.g., 24, 48, 72 hours).

• Cell Fixation: Gently add 50 µL of cold 50% TCA to each well (final concentration of 10%) and incubate at 4°C for 1 hour.

• Washing: Carefully wash the plates five times with 1% acetic acid to remove the TCA and unbound components. Allow the plates to air dry completely.

• Staining: Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Destaining: Quickly wash the plates four times with 1% acetic acid to remove unbound dye.

• Solubilization: Add 200 µL of 10 mM Tris-base solution to each well to solubilize the protein-bound dye.

• Measurement: Read the absorbance at 510 nm using a microplate reader.

Protocol 2: ATP-Based Cell Viability Assay (e.g., CellTiter-Glo®)

This protocol measures cell viability by quantifying ATP, an indicator of metabolically active cells.[2][3][4][5][6]

Materials:

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (or equivalent)

• Luminometer

Procedure:

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at a suitable density and allow them to attach overnight.

• Compound Treatment: Treat cells with various concentrations of 3-Hydroxy-12-oleanene-23,28-dioic acid and a vehicle control for the desired time.

• Reagent Preparation: Prepare the ATP assay reagent according to the manufacturer's instructions.

• Lysis and Luminescence: Add a volume of the ATP assay reagent equal to the volume of the cell culture medium in each well. Mix on an orbital shaker for 2 minutes to induce cell lysis.

• Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Measure the luminescence using a luminometer.

Protocol 3: Western Blot Analysis of NF-κB and Apoptosis Pathways

This protocol outlines the general steps for analyzing changes in key proteins of the NF-κB and apoptosis signaling pathways following treatment with 3-Hydroxy-12-oleanene-23,28-dioic acid.[1][7][9]

Materials:

• RIPA lysis buffer

• Protease and phosphatase inhibitor cocktails

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-IκBα, anti-IκBα, anti-p65, anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

Procedure:

• Cell Treatment and Lysis: Treat cells with 3-Hydroxy-12-oleanene-23,28-dioic acid. After treatment, wash cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Sample Preparation: Mix equal amounts of protein (20-40 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE: Separate the protein samples on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL detection reagent and an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control like β-actin.

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways potentially modulated by 3-Hydroxy-12-oleanene-23,28-dioic acid and a general experimental workflow.

General Experimental Workflow

Inhibition of NF-κB Signaling Pathway

Induction of Intrinsic Apoptosis Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Mechanistic insight into the antidiabetic effects of Ficus hispida fruits: Inhibition of intestinal glucose absorption and pancreatic beta-cell apoptosis | PLOS One [journals.plos.org]
• 5. Preparation, characterization, and in vitro/vivo studies of oleanolic acid-loaded lactoferrin nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formulation Development and Bioavailability Evaluation of a Self-Nanoemulsified Drug Delivery System of Oleanolic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. (2Alpha,3beta)-2,3-dihydroxyolean-12-en-28-oic acid, a new natural triterpene from Olea europea, induces caspase dependent apoptosis selectively in colon adenocarcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]

Technical Support Center: Interference of 3-Hydroxy-12-oleanene-23,28-dioic acid in Biochemical Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Hydroxy-12-oleanene-23,28-dioic acid and related oleanane (B1240867) triterpenoids. These compounds, while exhibiting promising biological activities, are prone to interference in biochemical assays, leading to potential false-positive results. This guide offers insights into identifying and mitigating these issues to ensure data integrity.

Frequently Asked Questions (FAQs)

Q1: What is 3-Hydroxy-12-oleanene-23,28-dioic acid and what are its known biological activities?

3-Hydroxy-12-oleanene-23,28-dioic acid is a pentacyclic triterpenoid (B12794562) belonging to the oleanane family. These compounds are natural products found in various medicinal plants. Structurally similar compounds, such as oleanolic acid, have been reported to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, oleanane-type triterpenoids have been shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation.

Q2: Why might 3-Hydroxy-12-oleanene-23,28-dioic acid interfere with my biochemical assay?

While not extensively documented for this specific molecule, oleanane triterpenoids as a class are known to be potential Pan-Assay Interference Compounds (PAINS). The interference often stems from their physicochemical properties:

• Low Aqueous Solubility: Triterpenoids like oleanolic acid have poor water solubility.[1][2] This can lead to compound precipitation in aqueous assay buffers, causing light scattering that may be misinterpreted as a positive signal in absorbance-based assays.

• Aggregation: At concentrations typically used in high-throughput screening (HTS), these compounds can form aggregates.[3] These aggregates can non-specifically sequester and inhibit enzymes or disrupt protein-protein interactions, leading to false-positive results that are not due to specific binding to the target.

Q3: What are the common signs of assay interference by this type of compound?

Several indicators may suggest that your results are being affected by assay interference:

• High Hit Rate: An unusually high number of "active" compounds in a screen.

• Irreproducible Results: Difficulty in consistently reproducing the initial findings.

• Activity Across Unrelated Assays: The compound appears active against multiple, unrelated biological targets.

• Steep Dose-Response Curves: A very sharp drop in activity over a narrow concentration range.

• Visual Precipitation: Observable cloudiness or precipitate in the assay wells.

Q4: How can I differentiate between true biological activity and assay interference?

Distinguishing genuine activity from artifacts is crucial. A multi-step approach is recommended:

• Solubility Assessment: Determine the solubility of 3-Hydroxy-12-oleanene-23,28-dioic acid in your specific assay buffer.

• Aggregation Counter-Screen: Perform experiments to detect compound aggregation at active concentrations.

• Orthogonal Assays: Validate hits using a secondary assay that employs a different detection method or technology.

• Structure-Activity Relationship (SAR) Analysis: Test structurally related analogs. True activity should ideally show a discernible SAR, whereas non-specific effects often do not.

Troubleshooting Guides

Problem 1: Suspected False-Positive Results in an Enzyme Inhibition Assay

If you observe unexpected inhibitory activity of 3-Hydroxy-12-oleanene-23,28-dioic acid in an enzyme-based assay, follow these troubleshooting steps.

Troubleshooting Workflow

Figure 1. Troubleshooting workflow for suspected false-positives.

Detailed Methodologies

1. Visual Inspection for Precipitation:

• Protocol: Prepare the assay as usual with 3-Hydroxy-12-oleanene-23,28-dioic acid at the concentration of interest. Before adding the final reaction component (e.g., substrate), visually inspect the wells of the microplate against a dark background. Look for any signs of turbidity, cloudiness, or visible precipitate.

• Interpretation: If precipitation is observed, the compound's poor solubility is likely interfering with the assay.

2. Aggregation Counter-Screen using Dynamic Light Scattering (DLS):

• Protocol:

  • Prepare a stock solution of 3-Hydroxy-12-oleanene-23,28-dioic acid in DMSO.

  • Dilute the stock solution into the assay buffer to the final test concentration.

  • Incubate for 15-30 minutes at the assay temperature.

  • Analyze the sample using a DLS instrument to detect the presence of particles in the nanometer to micrometer range, which is indicative of aggregation.

• Interpretation: The presence of large particles suggests compound aggregation.

3. Mitigation with Detergents:

• Protocol: Re-run the enzyme inhibition assay with the inclusion of a non-ionic detergent, such as 0.01% Triton X-100 or Tween-20, in the assay buffer.

• Interpretation: If the inhibitory activity of 3-Hydroxy-12-oleanene-23,28-dioic acid is significantly reduced or eliminated in the presence of the detergent, it is highly likely that the initial observation was due to aggregation-based interference. True inhibitors that bind specifically to the target enzyme are typically unaffected by low concentrations of mild detergents.

Problem 2: Unexpected Activity in a Cell-Based Luciferase Reporter Assay

Luciferase reporter assays are common for studying signaling pathways like NF-κB. However, triterpenoids can interfere with these assays.

Troubleshooting Workflow

Figure 2. Troubleshooting workflow for luciferase reporter assays.

Detailed Methodologies

1. Cytotoxicity Assay (MTT/MTS):

• Protocol:

  • Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of 3-Hydroxy-12-oleanene-23,28-dioic acid for the same duration as the reporter assay.

  • Add MTT or MTS reagent to each well and incubate according to the manufacturer's instructions.

  • Measure the absorbance at the appropriate wavelength.

• Interpretation: A significant decrease in cell viability at the active concentration in the reporter assay suggests that the observed effect may be due to cytotoxicity rather than specific pathway modulation.

2. Direct Luciferase Inhibition Assay:

• Protocol:

  • In a cell-free system, combine purified luciferase enzyme, its substrate (luciferin), and ATP in the assay buffer.

  • Add 3-Hydroxy-12-oleanene-23,28-dioic acid at the concentration of interest.

  • Measure the luminescence immediately.

• Interpretation: A reduction in luminescence in this cell-free assay indicates that the compound directly inhibits the luciferase enzyme, leading to a false-negative (if looking for activators) or a false-positive (if the compound appears to inhibit an inhibitory pathway).

3. Orthogonal Assay (qPCR for Target Gene Expression):

• Protocol:

  • Treat cells with 3-Hydroxy-12-oleanene-23,28-dioic acid as in the primary reporter assay.

  • After the incubation period, lyse the cells and extract total RNA.

  • Perform reverse transcription to generate cDNA.

  • Use quantitative PCR (qPCR) to measure the mRNA levels of a known downstream target gene of the signaling pathway (e.g., IL-6 for NF-κB).

• Interpretation: If the compound shows activity in the reporter assay but does not modulate the expression of the endogenous target gene, the reporter assay result is likely an artifact.

Data Presentation

Table 1: Physicochemical Properties of Oleanane Triterpenoids Relevant to Assay Interference

Property	Oleanolic Acid (Representative)	3-Hydroxy-12-oleanene-23,28-dioic acid	Implication for Biochemical Assays
Molecular Weight	~456.7 g/mol	~486.7 g/mol	High molecular weight can contribute to poor solubility.
LogP (Predicted)	> 5.0	Likely > 5.0	High lipophilicity indicates poor aqueous solubility.[1]
Aqueous Solubility	Poor	Presumed Poor	Prone to precipitation in aqueous buffers.[2]
Aggregation Potential	High	Presumed High	Can form aggregates that cause non-specific inhibition.[3]

Table 2: Summary of Troubleshooting Assays and Expected Outcomes

Assay	Purpose	Outcome Suggesting Interference	Outcome Suggesting True Activity
Visual Inspection	Detect compound precipitation	Cloudiness or precipitate in wells	Clear solution
DLS	Detect compound aggregation	Presence of large particles	No significant particle formation
Assay with Detergent	Mitigate aggregation-based inhibition	Activity is abolished or significantly reduced	Activity is maintained
Cytotoxicity Assay	Rule out cell death as a cause of signal change	Significant cell death at active concentrations	No significant cytotoxicity
Direct Luciferase Assay	Check for direct enzyme inhibition	Inhibition of purified luciferase	No direct inhibition
Orthogonal Assay	Confirm biological effect through a different method	No effect observed in the orthogonal assay	The biological effect is confirmed

Signaling Pathway Diagram

The NF-κB signaling pathway is a common target for oleanane triterpenoids. Understanding this pathway is crucial when interpreting assay results.

Figure 3. Simplified NF-κB signaling pathway.

This guide provides a starting point for addressing potential interference from 3-Hydroxy-12-oleanene-23,28-dioic acid in your experiments. By systematically applying these troubleshooting steps, researchers can gain more confidence in their results and avoid common pitfalls associated with this class of natural products.

References

• 1. Enhanced Water Solubility and Anti-Tumor Activity of Oleanolic Acid through Chemical Structure Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enhanced Water Solubility and Anti-Tumor Activity of Oleanolic Acid through Chemical Structure Modification [mdpi.com]
• 3. chm.bris.ac.uk [chm.bris.ac.uk]

long-term storage conditions for 3-Hydroxy-12-oleanene-23,28-dioic acid powder

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the long-term storage, handling, and use of 3-Hydroxy-12-oleanene-23,28-dioic acid powder.

Long-Term Storage Conditions

Proper storage of 3-Hydroxy-12-oleanene-23,28-dioic acid powder is critical to maintain its stability and purity for reproducible experimental results. The following conditions are recommended based on data for the compound and structurally similar triterpenoid (B12794562) saponins (B1172615).

Data Presentation: Recommended Storage Conditions

Parameter	Condition	Rationale & Remarks
Temperature
Powder: -20°C for long-term storage.[1][2][3]	Low temperatures minimize the potential for degradation over extended periods. For short-term storage, 2-8°C is also acceptable.[2]
Stock Solution: -80°C for up to 6 months or -20°C for up to 1 month.[1]	Frozen solutions are less prone to degradation than those stored at refrigerated temperatures. Avoid repeated freeze-thaw cycles.
Humidity	Store in a dry environment, ideally with a relative humidity below 50%.	Triterpenoid saponins can be hygroscopic, meaning they can absorb moisture from the air.[4] This can lead to clumping, difficulty in weighing, and potential degradation.[5] The use of a desiccant is recommended.
Light Exposure	Store in the dark, protected from light.[1]	Exposure to light can cause photodegradation of the compound. Amber vials or light-blocking secondary containers are recommended.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) if possible.	While not always necessary for the powder, an inert atmosphere can provide additional protection against oxidation, especially for long-term storage.
Container	Use airtight, well-sealed containers.	Suitable materials include amber glass vials with tight-fitting caps (B75204) or high-density polyethylene (B3416737) (HDPE) containers.[5][6] This prevents exposure to moisture and air.

Troubleshooting Guides

This section addresses specific issues that may arise during the storage and handling of 3-Hydroxy-12-oleanene-23,28-dioic acid powder.

Issue 1: Powder has clumped or appears moist.

• Question: I opened my container of 3-Hydroxy-12-oleanene-23,28-dioic acid and the powder is clumpy and doesn't flow freely. What should I do?

• Answer: This is likely due to the absorption of moisture, as triterpenoid saponins can be hygroscopic.[4]

  • Immediate Action: Place the container in a desiccator with a fresh desiccant to remove excess moisture.

  • Prevention: Always store the powder in a tightly sealed container with a desiccant.[5] Before opening a container that has been stored at low temperatures, allow it to equilibrate to room temperature to prevent condensation.[6]

Issue 2: Difficulty dissolving the powder.

• Question: I'm having trouble dissolving the powder to make a stock solution. What solvents are recommended?

• Answer: 3-Hydroxy-12-oleanene-23,28-dioic acid is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), acetone, chloroform, dichloromethane, and ethyl acetate.[1] For cell culture experiments, DMSO is a common choice for preparing high-concentration stock solutions.

  • Troubleshooting Steps:

    • Ensure you are using an appropriate solvent.

    • Gentle warming or brief sonication can aid in dissolution.

    • Start with a small volume of solvent to create a concentrated slurry before adding the remaining solvent.

Issue 3: Precipitation observed when diluting stock solution in aqueous media.

• Question: When I add my DMSO stock solution of the compound to my cell culture media, a precipitate forms. How can I prevent this?

• Answer: This is a common issue with hydrophobic compounds and is often referred to as "crashing out." It occurs when the compound's solubility limit is exceeded in the aqueous environment of the media.

  • Solutions:

    • Perform Serial Dilutions: Instead of adding the concentrated stock directly to the media, perform an intermediate dilution in the media.

    • Pre-warm the Media: Always use media that has been pre-warmed to 37°C.

    • Add Dropwise and Vortex: Add the stock solution slowly to the media while gently vortexing to ensure rapid and even distribution.

    • Determine Maximum Soluble Concentration: Perform a solubility test to find the highest concentration of the compound that remains in solution in your specific media.

Frequently Asked Questions (FAQs)

Q1: What are the synonyms for 3-Hydroxy-12-oleanene-23,28-dioic acid?

A1: While often grouped with similar compounds, it's important to be precise. Structurally related compounds include Gypsogenin and Hederagenin. However, these are distinct molecules. Always refer to the specific CAS number (226562-47-6) for 3-Hydroxy-12-oleanene-23,28-dioic acid.

Q2: How can I check the purity of my stored powder?

A2: If you suspect degradation, the purity can be assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS). Compare the results to a fresh standard or the certificate of analysis provided by the supplier.

Q3: Is it safe to handle this powder on an open bench?

A3: It is good laboratory practice to handle all chemical powders in a well-ventilated area, such as a fume hood, to avoid inhalation.[7] Personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should always be worn.

Q4: Can I store my stock solution in the refrigerator (4°C)?

A4: For short-term storage (a few days), refrigeration may be acceptable. However, for longer periods, freezing at -20°C or -80°C is recommended to maintain the stability of the stock solution.[1]

Q5: What is the recommended procedure for preparing a stock solution for cell culture?

A5: To prepare a stock solution, weigh out the desired amount of powder in a sterile environment (if possible) and dissolve it in a minimal amount of sterile DMSO to achieve a high concentration (e.g., 10-50 mM). Ensure the powder is fully dissolved. This stock solution can then be serially diluted in sterile cell culture medium to the final working concentration.

Experimental Protocols

Protocol: In Vitro Anti-inflammatory Assay in LPS-stimulated RAW 264.7 Macrophages

This protocol outlines a general procedure to assess the anti-inflammatory effects of 3-Hydroxy-12-oleanene-23,28-dioic acid by measuring nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

1. Materials:

• 3-Hydroxy-12-oleanene-23,28-dioic acid powder

• RAW 264.7 macrophage cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• Dimethyl Sulfoxide (DMSO)

• Griess Reagent

• Phosphate-Buffered Saline (PBS)

• 96-well cell culture plates

2. Preparation of Reagents:

• Complete DMEM: Supplement DMEM with 10% FBS and 1% Penicillin-Streptomycin.

• Compound Stock Solution: Prepare a 50 mM stock solution of 3-Hydroxy-12-oleanene-23,28-dioic acid in sterile DMSO.

• LPS Solution: Prepare a 1 mg/mL stock solution of LPS in sterile PBS.

3. Cell Culture and Treatment:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of complete DMEM.

• Incubate the cells at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the compound stock solution in complete DMEM to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.1% to avoid cytotoxicity.

• Pre-treat the cells with various concentrations of 3-Hydroxy-12-oleanene-23,28-dioic acid for 1-2 hours. Include a vehicle control (media with 0.1% DMSO).

• Stimulate the cells with LPS at a final concentration of 1 µg/mL. Include a negative control (cells with media and vehicle only) and a positive control (cells with media, vehicle, and LPS).

• Incubate the plate for an additional 24 hours.

4. Measurement of Nitric Oxide (NO) Production:

• After the 24-hour incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent to each supernatant sample in a new 96-well plate.

• Incubate at room temperature for 10-15 minutes, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• The concentration of nitrite (B80452) (a stable product of NO) is determined by comparison with a standard curve of sodium nitrite.

5. Data Analysis:

• Calculate the percentage of NO inhibition for each concentration of the compound compared to the LPS-stimulated positive control.

• Determine the IC50 value (the concentration of the compound that inhibits 50% of NO production).

Mandatory Visualizations

Caption: Workflow for proper storage and handling of the powder.

Caption: Troubleshooting steps for compound precipitation.

References

• 1. Best Practices for Powder Storage and Handling - coatingAI [coatingai.com]
• 2. Saponin Stabilization via Progressive Freeze Concentration and Sterilization Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Chemical handling and storage: 5 tips to do it safely [wsps.ca]
• 6. benchchem.com [benchchem.com]
• 7. ddpsinc.com [ddpsinc.com]

Technical Support Center: Purification of Crude 3-Hydroxy-12-oleanene-23,28-dioic Acid Extract

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of crude 3-Hydroxy-12-oleanene-23,28-dioic acid extract. Below you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and data presentation to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is the typical source of 3-Hydroxy-12-oleanene-23,28-dioic acid?

A1: 3-Hydroxy-12-oleanene-23,28-dioic acid is a triterpenoid (B12794562) that can be isolated from the herbs of Tripterygium wilfordii[1][2].

Q2: What are the general solubility properties of 3-Hydroxy-12-oleanene-23,28-dioic acid?

A2: This compound is generally soluble in organic solvents such as chloroform (B151607), dichloromethane, ethyl acetate (B1210297), DMSO, and acetone[2]. Its solubility in non-polar solvents like hexane (B92381) is limited, and it is poorly soluble in water.

Q3: What are the most common methods for purifying crude 3-Hydroxy-12-oleanene-23,28-dioic acid extract?

A3: The purification typically involves a combination of chromatographic techniques, including silica (B1680970) gel column chromatography and reversed-phase high-performance liquid chromatography (RP-HPLC). Subsequent crystallization is often used to achieve high purity.

Q4: What are some key challenges in the purification of this compound?

A4: Common challenges include the removal of structurally similar triterpenoids, dealing with pigment impurities from the crude plant extract, and potential issues with compound crystallization. Due to its acidic nature, peak tailing during chromatography can also be a problem.

Troubleshooting Guide

Problem	Probable Cause(s)	Solution(s)
Low yield of the target compound after initial extraction.	- Incomplete extraction from the plant material.- Degradation of the compound during extraction.	- Optimize the extraction solvent and duration. Consider using a sequence of solvents with increasing polarity.- Use milder extraction conditions (e.g., lower temperature) to prevent degradation.
Significant peak tailing in silica gel chromatography.	- The carboxylic acid groups on the molecule are interacting strongly with the acidic silica gel.	- Add a small amount of acetic acid or formic acid to the mobile phase to suppress the ionization of the carboxylic acid groups.
Co-elution of impurities with the target compound.	- Impurities have similar polarity to 3-Hydroxy-12-oleanene-23,28-dioic acid.	- Optimize the mobile phase composition. A shallower gradient or isocratic elution with a fine-tuned solvent mixture may improve separation.- Consider using a different stationary phase, such as alumina (B75360) or a bonded silica phase.
Low recovery from the chromatographic column.	- Irreversible adsorption of the compound onto the stationary phase.	- Ensure the sample is fully dissolved in the mobile phase before loading.- Pre-treat the column with the mobile phase to equilibrate it properly.
Difficulty in inducing crystallization of the purified compound.	- Presence of residual impurities.- Inappropriate solvent system for crystallization.	- Re-purify the compound using a different chromatographic method (e.g., RP-HPLC).- Screen a variety of solvent systems (e.g., methanol (B129727)/water, ethanol (B145695)/water, ethyl acetate/hexane) and temperatures.

Detailed Experimental Protocols

Extraction of Crude 3-Hydroxy-12-oleanene-23,28-dioic Acid

• Preparation of Plant Material: Air-dry the roots of Tripterygium wilfordii and grind them into a fine powder.

• Solvent Extraction:

  • Macerate the powdered plant material (1 kg) with 95% ethanol (5 L) at room temperature for 24 hours.

  • Filter the extract and repeat the extraction process twice more with fresh solvent.

  • Combine the ethanol extracts and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

• Liquid-Liquid Partitioning:

  • Suspend the crude extract in water and perform sequential partitioning with solvents of increasing polarity, such as hexane, ethyl acetate, and n-butanol.

  • The target compound is expected to be enriched in the ethyl acetate fraction. Concentrate this fraction to dryness.

Purification by Silica Gel Column Chromatography

• Column Preparation: Pack a glass column with silica gel (60-120 mesh) using a slurry method with hexane.

• Sample Loading: Dissolve the dried ethyl acetate fraction in a minimal amount of chloroform and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate, and then carefully load the dried sample onto the top of the prepared column.

• Elution: Elute the column with a gradient of chloroform and methanol. A typical gradient could be from 100% chloroform to 90:10 (v/v) chloroform:methanol.

• Fraction Collection and Analysis: Collect fractions of a fixed volume and monitor the composition of each fraction using Thin Layer Chromatography (TLC). Combine the fractions containing the desired compound.

Purification by Reversed-Phase HPLC (RP-HPLC)

• Sample Preparation: Dissolve the partially purified solid from the column chromatography step in methanol.

• HPLC Conditions:

  • Column: C18 column (e.g., 250 mm x 10 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid). For example, start with 60% acetonitrile and increase to 90% over 30 minutes.

  • Flow Rate: 2.0 mL/min.

  • Detection: UV at 210 nm.

• Fraction Collection: Collect the peak corresponding to 3-Hydroxy-12-oleanene-23,28-dioic acid.

• Solvent Removal: Evaporate the solvent from the collected fraction under reduced pressure.

Crystallization

• Solvent Selection: Dissolve the purified compound in a minimal amount of hot methanol.

• Inducing Crystallization: Slowly add water to the methanol solution until it becomes slightly turbid.

• Crystal Formation: Allow the solution to cool slowly to room temperature, and then store it at 4°C for 24 hours to facilitate crystal formation.

• Isolation and Drying: Collect the crystals by filtration, wash them with cold methanol/water (1:1), and dry them under vacuum.

Data Presentation

Table 1: Summary of a Representative Purification of 3-Hydroxy-12-oleanene-23,28-dioic Acid from 1 kg of Tripterygium wilfordii roots.

Purification Step	Mass of Fraction (g)	Purity of Target Compound (%)	Yield (%)
Crude Ethanol Extract	120	~1	100
Ethyl Acetate Fraction	25	~5	20.8
Silica Gel Chromatography	3.5	~60	2.9
RP-HPLC	0.8	>95	0.67
Crystallization	0.6	>98	0.5

Mandatory Visualization

Caption: Workflow for the purification of 3-Hydroxy-12-oleanene-23,28-dioic acid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]

dealing with batch-to-batch variability of 3-Hydroxy-12-oleanene-23,28-dioic acid

Technical Support Center: 3-Hydroxy-12-oleanene-23,28-dioic acid

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on managing the batch-to-batch variability of 3-Hydroxy-12-oleanene-23,28-dioic acid. Below are troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 3-Hydroxy-12-oleanene-23,28-dioic acid and what are its primary research applications?

3-Hydroxy-12-oleanene-23,28-dioic acid is a natural pentacyclic triterpenoid (B12794562) compound.[] It has been isolated from various plant species, including Tripterygium wilfordii.[2][3] Due to its chemical structure, it belongs to the oleanane (B1240867) class of triterpenoids, which are known for a wide range of biological activities.[][4] Researchers are investigating this compound for its potential therapeutic effects in several areas, including cancer, inflammation, and metabolic disorders.[] Studies have shown it possesses anti-inflammatory, anti-ulcer, and cytotoxic properties.[5]

Q2: What are the primary sources of batch-to-batch variability for this compound?

As a natural product, 3-Hydroxy-12-oleanene-23,28-dioic acid is susceptible to significant batch-to-batch variability. This inconsistency arises from a multitude of factors that can be broadly categorized into two main areas: the raw botanical material and the processing methods.[6][7] The quality and chemical composition of the source plant can be influenced by its genetics, geographical location, climate, and even the specific time of harvest.[6][8] Furthermore, the extraction, purification, and drying methods employed can significantly alter the final product's purity, impurity profile, and stability.[6][9]

Q3: How can batch-to-batch variability impact my experimental results?

Q4: What are the essential quality control (QC) steps I should perform on a new batch before starting my experiments?

Before using a new batch, it is critical to perform a set of QC experiments to verify its identity, purity, and concentration. At a minimum, you should obtain a Certificate of Analysis (CoA) from the supplier. For rigorous scientific work, independent verification is recommended. High-Performance Liquid Chromatography (HPLC) is a standard method to confirm purity and quantify the compound.[12] For a more detailed analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to confirm the molecular weight and identify potential impurities.[9] Comparing the analytical profile of a new batch to a previously validated reference batch is a crucial step in ensuring consistency.

Q5: What are the recommended storage and handling procedures for 3-Hydroxy-12-oleanene-23,28-dioic acid?

Proper storage is essential to maintain the compound's stability and prevent degradation.[13] While specific storage conditions should be obtained from the supplier, triterpenoids are generally stored in a cool, dry, and dark place in a tightly sealed container. For long-term storage, keeping the compound at -20°C or -80°C is often recommended. When preparing stock solutions, use an appropriate solvent such as DMSO, acetone, or chloroform, and store these solutions at low temperatures.[5] Avoid repeated freeze-thaw cycles, which can degrade the compound.

Troubleshooting Guide

This guide addresses specific problems that may arise during your research due to batch-to-batch variability.

Problem 1: I am observing inconsistent results in my bioassays (e.g., cell viability, enzyme inhibition) with a new batch.

• Possible Causes:

  • The purity of the new batch is lower than previous batches.

  • The new batch contains impurities that interfere with the assay or have their own biological activity.[13]

  • The compound has degraded due to improper storage or handling.[13]

• Recommended Actions:

  • Verify Purity: Use HPLC to determine the purity of the new batch and compare it to the CoA and data from previous batches.

  • Impurity Profiling: Use LC-MS to analyze the impurity profile. Significant differences may explain the inconsistent results.

  • Confirm Identity: Use techniques like NMR or high-resolution mass spectrometry (HR-MS) to confirm the chemical structure of the main compound.[9]

  • Establish a Standard Curve: Prepare a new standard curve and run a full dose-response experiment for each new batch to determine its specific potency (e.g., IC50).

Problem 2: The compound from a new batch shows poor solubility or precipitates in my assay buffer.

• Possible Causes:

  • The new batch may be a different polymorphic form or salt, affecting its solubility.

  • The compound may have degraded into less soluble byproducts.

  • The solvent used for the stock solution (e.g., DMSO) is at too high a concentration in the final assay medium, causing precipitation.

• Recommended Actions:

  • Check Solubility Data: Refer to the supplier's datasheet for recommended solvents. The compound is reportedly soluble in DMSO, acetone, ethyl acetate, and dichloromethane.[5]

  • Optimize Dissolution: Ensure the compound is fully dissolved in the stock solvent. Gentle warming or sonication may be required.

  • Control Final Solvent Concentration: Keep the final concentration of the organic solvent (like DMSO) in your aqueous assay buffer low (typically <0.5%) to prevent precipitation.

  • Visual Inspection: Always visually inspect solutions for any signs of precipitation before use.

Data Presentation

Table 1: Key Factors Contributing to Batch-to-Batch Variability

Category	Factor	Description
Raw Material	Genetics & Species	Incorrect botanical identification or genetic differences within a species can alter the chemical profile.[6]
	Geographical & Environmental	Soil type, climate, and altitude affect the biosynthesis of secondary metabolites.[6][7]
	Harvest & Post-Harvest	The plant's growth stage at harvest and subsequent drying/storage conditions are critical.[6][8]
Processing	Extraction Method & Solvent	The choice of extraction technique (e.g., maceration, SFE) and solvent polarity determines the compound yield and impurity profile.[6][9]
	Purification Process	The methods used to isolate the final compound (e.g., column chromatography) can introduce variability.[14]

| | Final Product Handling | Lyophilization or other drying methods can impact the compound's physical form and stability.[6] |

Table 2: Recommended Analytical Methods for Quality Control

Technique	Purpose	Advantages	Disadvantages
HPLC-UV/DAD	Purity assessment & Quantification	Robust, reproducible, and widely available for quantifying known compounds.[15]	Requires a reference standard; may not detect non-chromophoric impurities.
LC-MS	Identification & Impurity Profiling	High sensitivity; provides molecular weight information for compound confirmation and impurity identification.[9]	More complex instrumentation and data analysis; quantification can be less precise than HPLC-UV without proper standards.
NMR Spectroscopy	Structural Elucidation	Provides detailed structural information for unambiguous compound identification.[9]	Lower sensitivity; requires a larger amount of pure sample; complex for mixture analysis.

| FTIR Spectroscopy | Functional Group Analysis | Quick and simple method for verifying the presence of key functional groups.[12] | Provides limited structural information; not suitable for quantification. |

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general methodology for assessing the purity of 3-Hydroxy-12-oleanene-23,28-dioic acid. Optimization may be required.

• Standard and Sample Preparation:

  • Prepare a stock solution of a trusted reference standard at 1 mg/mL in methanol (B129727) or acetonitrile.

  • Accurately weigh and dissolve the new batch of the compound to the same concentration in the same solvent.

  • Perform serial dilutions to create calibration standards (e.g., 100, 50, 25, 10, 5 µg/mL).

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) acetonitrile.

  • Gradient: Start at 60% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a suitable wavelength (e.g., 210 nm, determined by a UV scan).

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the calibration standards to generate a standard curve (Peak Area vs. Concentration).

  • Inject the new batch sample.

  • Determine the purity by calculating the percentage of the main peak area relative to the total peak area of all components in the chromatogram.

  • Quantify the concentration using the standard curve.

Mandatory Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Quality control workflow for incoming material batches.

Caption: Postulated anti-inflammatory signaling pathway intervention.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. CheMondis Marketplace [chemondis.com]
• 4. benchchem.com [benchchem.com]
• 5. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. benchchem.com [benchchem.com]
• 7. Reducing Batch-to-Batch Variability of Botanical Drug Products [sartorius.com]
• 8. Batch-to-Batch Quality Consistency Evaluation of Botanical Drug Products Using Multivariate Statistical Analysis of the Chromatographic Fingerprint - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Advances in Natural Product Extraction Techniques, Electrospun Fiber Fabrication, and the Integration of Experimental Design: A Comprehensive Review [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. dovepress.com [dovepress.com]
• 12. Quality Control Of Raw Materials In Extraction: Ensuring Purity And Efficiency [vinanhatrang.com]
• 13. benchchem.com [benchchem.com]
• 14. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]
• 15. researchgate.net [researchgate.net]

Technical Support Center: 3-Hydroxy-12-oleanene-23,28-dioic acid (HODoA) Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Hydroxy-12-oleanene-23,28-dioic acid (HODoA).

Frequently Asked Questions (FAQs)

Q1: What is the recommended vehicle for in vitro experiments using HODoA?

A1: For in vitro experiments, Dimethyl sulfoxide (B87167) (DMSO) is the most commonly used solvent for dissolving HODoA and other poorly water-soluble triterpenoids. It is crucial to use a final DMSO concentration that is non-toxic to the cells being studied. As a general guideline, the final concentration of DMSO in the cell culture medium should be kept at or below 0.5%, with many cell lines tolerating up to 1%. However, sensitive cell lines may require concentrations as low as 0.1%.[1] It is always recommended to perform a vehicle-only control to assess any potential effects of DMSO on your specific cell line and experimental endpoints.

Q2: How can I prepare a stock solution of HODoA for in vitro use?

A2: To prepare a stock solution, dissolve HODoA in 100% DMSO to create a high-concentration stock (e.g., 10-50 mM). This stock solution can then be serially diluted in your cell culture medium to achieve the desired final concentrations for your experiment, ensuring the final DMSO concentration remains within the non-toxic range. For example, to achieve a final concentration of 10 µM HODoA with 0.1% DMSO, you would add 1 µL of a 10 mM stock solution to 1 mL of cell culture medium.

Q3: What are the appropriate vehicle controls for in vivo studies with HODoA?

A3: Due to the poor water solubility of HODoA, direct administration in aqueous vehicles is not feasible. Common strategies for in vivo administration of similar poorly soluble triterpenoids involve the use of formulations that enhance solubility and bioavailability. These can include:

• Suspensions: A common approach for oral administration is to prepare a suspension of the compound in a vehicle such as 0.5% carboxymethyl cellulose (B213188) (CMC) or a mixture of saline, polyethylene (B3416737) glycol (PEG), and a surfactant like Tween 80.

• Liposomal Formulations: Encapsulating HODoA within liposomes can improve its solubility and allow for intravenous administration.[2]

• Cyclodextrin (B1172386) Complexes: Complexation with cyclodextrins can enhance the aqueous solubility of HODoA, making it suitable for various administration routes.[3]

• Oil-based Vehicles: For some administration routes, dissolving the compound in a biocompatible oil such as corn oil or sesame oil may be an option.

The choice of vehicle will depend on the route of administration (e.g., oral, intravenous, intraperitoneal) and the specific experimental design. It is essential to include a vehicle-only control group in your in vivo studies to account for any effects of the formulation itself.

Q4: I am observing precipitation of HODoA when I add it to my aqueous buffer/medium. How can I troubleshoot this?

A4: Precipitation is a common issue with hydrophobic compounds like HODoA. Here are some troubleshooting steps:

• Check Final DMSO Concentration: Ensure the final DMSO concentration in your aqueous solution is as low as possible while maintaining solubility.

• Sonication: After adding the HODoA stock solution to your aqueous medium, sonicate the solution briefly to aid in dispersion.

• Vortexing: Vortex the solution immediately before use to ensure a homogenous suspension.

• Use of Surfactants: For certain applications, the addition of a small amount of a biocompatible surfactant, such as Tween 80 or Pluronic F-68, can help to maintain the compound in solution.

• Warm the Medium: Gently warming the culture medium or buffer to 37°C before adding the HODoA stock solution can sometimes improve solubility.

Troubleshooting Guides

In Vitro Experiment Troubleshooting

Issue	Possible Cause	Recommended Solution
Low or no biological activity observed	Poor solubility/precipitation of HODoA in culture medium.	Prepare fresh stock solutions. Lower the final concentration of HODoA. Use a lower final DMSO concentration if possible. Briefly sonicate the final solution before adding to cells.
Incorrect dosage.	Perform a dose-response experiment to determine the optimal concentration range.
Cell line is not sensitive to HODoA.	Test on a different cell line known to be responsive to similar triterpenoids.
High background in vehicle control group	DMSO toxicity.	Reduce the final DMSO concentration to ≤0.1%. Perform a DMSO toxicity assay on your specific cell line.
Contamination of stock solution or medium.	Use sterile techniques and filtered DMSO. Prepare fresh medium and stock solutions.
Inconsistent results between experiments	Variability in stock solution preparation.	Prepare a large batch of stock solution, aliquot, and store at -20°C or -80°C to ensure consistency.
Incomplete dissolution of HODoA.	Ensure the compound is fully dissolved in DMSO before preparing final dilutions. Use sonication if necessary.

In Vivo Experiment Troubleshooting

Issue	Possible Cause	Recommended Solution
Difficulty in administering the formulation (e.g., clogged needles)	Poor suspension of HODoA.	Reduce the particle size of HODoA by micronization before preparing the suspension. Increase the viscosity of the vehicle with a higher concentration of suspending agent (e.g., CMC). Use a wider gauge needle for administration.
Low bioavailability or efficacy	Poor absorption of HODoA.	Consider alternative formulation strategies such as liposomes or cyclodextrin complexes to improve solubility and absorption.[2][3]
Rapid metabolism of the compound.	Investigate the metabolic stability of HODoA and consider co-administration with a metabolic inhibitor if appropriate for the study design.
Adverse effects in the vehicle control group	Toxicity of the vehicle formulation.	Review the literature for the toxicity of the chosen vehicle and its components at the administered dose and route. Consider alternative, less toxic vehicles.
Improper administration technique.	Ensure proper training in the administration technique (e.g., oral gavage, intravenous injection) to minimize stress and injury to the animals.

Experimental Protocols

Protocol 1: In Vitro Anti-Inflammatory Assay in Macrophages

This protocol outlines a general procedure for assessing the anti-inflammatory effects of HODoA on lipopolysaccharide (LPS)-stimulated macrophages.

In Vitro Anti-Inflammatory Assay Workflow

Protocol 2: In Vivo Antitumor Efficacy in a Xenograft Model

This protocol provides a general workflow for evaluating the antitumor activity of HODoA in a mouse xenograft model.

In Vivo Antitumor Efficacy Workflow

Signaling Pathways

HODoA has been reported to exert its biological effects through the modulation of key signaling pathways, including the NF-κB and apoptosis pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a crucial regulator of inflammation. HODoA has been shown to inhibit this pathway, leading to its anti-inflammatory effects.

Inhibition of NF-κB Signaling by HODoA

Apoptosis Signaling Pathway

HODoA and similar triterpenoids can induce apoptosis in cancer cells, making it a potential anti-cancer agent. This can occur through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

Induction of Apoptosis by HODoA

References

• 1. Glycyrrhizic Acid and Its Hydrolyzed Metabolite 18β-Glycyrrhetinic Acid as Specific Ligands for Targeting Nanosystems in the Treatment of Liver Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Betulinic acid delivered in liposomes reduces growth of human lung and colon cancers in mice without causing systemic toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. viromii.com [viromii.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxic Effects of Oleanolic Acid and Its Structural Analog, 3-ß-hydroxyolean-12-en-27, 28-dioic acid

A note on the availability of data: Direct comparative studies on the cytotoxicity of 3-Hydroxy-12-oleanene-23,28-dioic acid are limited in the public domain. Therefore, this guide utilizes data for a closely related structural analog, 3-ß-hydroxyolean-12-en-27, 28-dioic acid (also known as Cincholic acid), to provide a comparative perspective against the well-studied Oleanolic Acid. Both are pentacyclic triterpenoids of the β-amyrin group.[1]

This guide offers a detailed comparison of the cytotoxic properties of Oleanolic Acid (OA) and its structural analog, Cincholic Acid (CA). It is intended for researchers, scientists, and professionals in drug development who are exploring the potential of these natural compounds as anti-cancer agents.

Quantitative Cytotoxicity Data

The cytotoxic activity of both compounds has been evaluated against several human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which indicate the concentration of a drug that is required for 50% inhibition in vitro, are summarized below.

Compound	Cell Line	IC50 (µg/mL)
Oleanolic Acid (OA)	MCF-7 (Breast Cancer)	27.99[1][2]
HCT-116 (Colon Cancer)	18.66[1][2]
HepG-2 (Liver Cancer)	> 50
DU145 (Prostate Cancer)	112.57[3]
U87 (Glioblastoma)	163.60[3]
HCT15 (Colon Carcinoma)	~27 (converted from 60 µmol/L)[4]
Cincholic Acid (CA)	MCF-7 (Breast Cancer)	> 50
(3-ß-hydroxyolean-12-en-27, 28-dioic acid)	HCT-116 (Colon Cancer)	> 50
HepG-2 (Liver Cancer)	22.81[1][2]

Observations:

• Oleanolic Acid demonstrated greater cytotoxicity against MCF-7 and HCT-116 cell lines compared to Cincholic Acid.[1][2]

• Conversely, Cincholic Acid was found to be more potent against the HepG-2 liver cancer cell line.[1][2]

• Oleanolic acid has shown a wide range of cytotoxic activity against various cancer cell lines, though its potency can be cell-line dependent.[3][4][5][6]

Experimental Protocols

The cytotoxic activities of Oleanolic Acid and Cincholic Acid were primarily determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

MTT Assay Protocol

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

General Procedure:

• Cell Seeding: Cancer cells (MCF-7, HCT-116, or HepG-2) are seeded in 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of Oleanolic Acid or Cincholic Acid for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution.

• Incubation: The plates are incubated for a further 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured at a specific wavelength (usually between 500 and 600 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 values are determined from the dose-response curves.

Caption: General workflow of the MTT cytotoxicity assay.

Signaling Pathways

Both Oleanolic Acid and Cincholic Acid have been shown to induce their cytotoxic effects through the induction of apoptosis and cell cycle arrest.[1][2]

Apoptosis Induction:

• Treatment with both compounds led to an increase in the percentage of cells in both early and late apoptosis.[1]

• Oleanolic acid is known to induce apoptosis through various signaling pathways, including those involving caspases and p53.[3][7]

Cell Cycle Arrest:

• Investigations into the effect on the cell cycle revealed that both compounds cause an arrest at the G2/M phase.[1][2]

• This arrest is characterized by a significant increase in the number of cells in the G2/M phase and a decrease in the G0/G1 and S phases.[1]

Caption: Key signaling pathways affected by OA and CA.

References

• 1. journals.ekb.eg [journals.ekb.eg]
• 2. In-vitro Cytotoxic Activity of Oleanolic & Cincholic acids isolated from Lotus glaber-mill herb (Family, Fabaceae) [aijpms.journals.ekb.eg]
• 3. Oleanolic acid induces p53-dependent apoptosis via the ERK/JNK/AKT pathway in cancer cell lines in prostatic cancer xenografts in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of ursolic acid and oleanolic acid on human colon carcinoma cell line HCT15 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. In Vitro Cytotoxicity of Oleanolic/Ursolic Acids-Loaded in PLGA Nanoparticles in Different Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhanced Water Solubility and Anti-Tumor Activity of Oleanolic Acid through Chemical Structure Modification - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Action of 3-Hydroxy-12-oleanene-23,28-dioic Acid: A Comparative Guide to its Bioactivity

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the mechanism of action of 3-Hydroxy-12-oleanene-23,28-dioic acid, a naturally occurring pentacyclic triterpenoid (B12794562). While direct quantitative data for this specific compound remains limited in publicly available literature, this document extrapolates its likely mechanisms based on extensive research on structurally similar and well-studied oleanane (B1240867) triterpenoids. This guide presents a comparative overview with alternative compounds, supported by experimental data and detailed protocols to facilitate further investigation.

Executive Summary

3-Hydroxy-12-oleanene-23,28-dioic acid, a member of the oleanane triterpenoid family, is anticipated to exhibit significant anti-inflammatory and anti-cancer properties. Evidence from closely related compounds suggests these effects are primarily mediated through the inhibition of the pro-inflammatory NF-κB signaling pathway and the induction of apoptosis in cancer cells via the intrinsic mitochondrial pathway. This guide provides a framework for validating these mechanisms, offering detailed experimental protocols and comparative data from well-characterized alternatives such as Oleanolic Acid, Betulinic Acid, and Ursolic Acid.

Comparative Analysis of Bioactive Properties

While specific quantitative data for 3-Hydroxy-12-oleanene-23,28-dioic acid is not extensively available, the biological activities of analogous oleanane triterpenoids provide a strong basis for predicting its therapeutic potential. The following tables summarize the performance of key alternatives, offering a benchmark for future studies on the target compound.

Anti-inflammatory Activity: Inhibition of NF-κB Signaling

The anti-inflammatory effects of many oleanane triterpenoids are attributed to their ability to suppress the Nuclear Factor-kappa B (NF-κB) pathway, a critical regulator of the inflammatory response.

Compound	Target Cell Line	Assay	IC50 Value	Reference
Oleanolic Acid	RAW 264.7 macrophages	NF-κB Luciferase Reporter Assay	Data indicates significant inhibition of NF-κB activity	[1][2]
Ursolic Acid	T cells, B cells, Macrophages	NF-κB, AP-1, NF-AT activation	Significant suppression of transcription factors	[3][4][5]
Betulinic Acid	Not specified	Not specified	Not specified

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro. Lower values indicate higher potency.

Anti-cancer Activity: Induction of Apoptosis

The cytotoxic effects of oleanane triterpenoids against various cancer cell lines are often mediated by the induction of programmed cell death, or apoptosis, primarily through the mitochondrial pathway.

Compound	Target Cell Line	Assay	Key Findings	Reference
Betulinic Acid	Human cervical cancer (HeLa) cells	Apoptosis Assay	Induction of apoptosis via PI3K/Akt signaling and mitochondrial pathways.	[6]
Betulinic Acid	Human colorectal cancer (HCT116 and SW480) cells	Annexin V-FITC/PI double staining	Dose-dependent increase in early and late apoptotic cells.	[7]
Betulinic Acid	Human ovarian carcinoma (A2780) cells	MTT Assay	IC50 of 44.47 μM at 24h; induction of apoptosis.	[8]
Oleanolic Acid	Prostate (DU145), Breast (MCF-7), Glioblastoma (U87) cancer cells	Cytotoxicity Assay	IC50 values of 112.57 µM (DU145), 132.29 µM (MCF-7), and 163.60 µM (U87).

Validating the Mechanism of Action: Key Experimental Protocols

To validate the presumed mechanisms of action of 3-Hydroxy-12-oleanene-23,28-dioic acid, the following standard experimental protocols are recommended.

Anti-inflammatory Mechanism: NF-κB Luciferase Reporter Assay

This assay is a widely used method to quantify the activation of the NF-κB signaling pathway.

Principle: Cells are transfected with a reporter plasmid containing the luciferase gene under the control of an NF-κB response element. Activation of the NF-κB pathway leads to the expression of luciferase, which can be quantified by measuring luminescence.

Protocol:

• Cell Culture and Transfection: Plate cells (e.g., HEK293T or RAW 264.7) in a 96-well plate. Transfect the cells with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Compound Treatment: After 24 hours, treat the cells with varying concentrations of 3-Hydroxy-12-oleanene-23,28-dioic acid or alternative compounds for a specified duration.

• Stimulation: Induce NF-κB activation by adding a stimulant such as Tumor Necrosis Factor-alpha (TNF-α) or Lipopolysaccharide (LPS).

• Cell Lysis: Lyse the cells using a suitable lysis buffer.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities using a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Compare the luminescence in treated cells to that in untreated control cells to determine the percentage of inhibition.

Anti-cancer Mechanism: Apoptosis Assays

A combination of assays is recommended to confirm apoptosis and elucidate the underlying pathway.

This assay measures the activity of executioner caspases, which are key mediators of apoptosis.

Principle: Activated caspases in apoptotic cells cleave a specific substrate, releasing a fluorescent or colorimetric molecule that can be quantified.

Protocol:

• Cell Treatment: Plate cancer cells (e.g., HeLa, HCT116) and treat with 3-Hydroxy-12-oleanene-23,28-dioic acid or alternatives for various time points.

• Cell Lysis: Lyse the cells to release intracellular contents.

• Substrate Addition: Add a luminogenic caspase-3/7 substrate to the cell lysates.

• Signal Measurement: Measure the resulting luminescence or absorbance, which is proportional to the amount of caspase activity.

This assay helps to determine if apoptosis is proceeding through the intrinsic (mitochondrial) pathway.

Principle: In healthy cells, the mitochondrial membrane potential is high. During apoptosis, this potential collapses. Dyes such as TMRE or JC-1 are used to measure this change.

Protocol:

• Cell Staining: Treat cells with the test compound. Then, stain the cells with a potentiometric dye (e.g., TMRE).

• Analysis: Analyze the cells using flow cytometry or fluorescence microscopy. A decrease in fluorescence intensity indicates a loss of mitochondrial membrane potential.

Visualizing the Pathways and Workflows

To further clarify the discussed mechanisms and experimental procedures, the following diagrams are provided.

Caption: Proposed anti-inflammatory mechanism of 3-Hydroxy-12-oleanene-23,28-dioic acid via inhibition of the NF-κB pathway.

Caption: Postulated intrinsic apoptosis pathway induced by 3-Hydroxy-12-oleanene-23,28-dioic acid.

Caption: A generalized workflow for in vitro validation of the bioactivity of test compounds.

Conclusion and Future Directions

While 3-Hydroxy-12-oleanene-23,28-dioic acid holds considerable promise as a therapeutic agent due to its structural similarity to well-documented bioactive triterpenoids, further research is imperative to definitively establish its mechanism of action and therapeutic efficacy. The experimental protocols and comparative data presented in this guide offer a robust framework for researchers to undertake a comprehensive evaluation of this compound. Future studies should focus on generating specific quantitative data, including IC50 values for NF-κB inhibition and various cancer cell lines, to enable a direct and meaningful comparison with existing alternatives. Such data will be crucial for advancing the development of 3-Hydroxy-12-oleanene-23,28-dioic acid as a potential lead compound in the treatment of inflammatory diseases and cancer.

References

• 1. Oleanolic acid regulates NF-κB signaling by suppressing MafK expression in RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oleanolic acid regulates NF-κB signaling by suppressing MafK expression in RAW 264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potent Anti-Inflammatory Activity of Ursolic Acid, a Triterpenoid Antioxidant, Is Mediated through Suppression of NF-κB, AP-1 and NF-AT | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Potent Anti-Inflammatory Activity of Ursolic Acid, a Triterpenoid Antioxidant, Is Mediated through Suppression of NF-κB, AP-1 and NF-AT - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Betulinic acid induces apoptosis by regulating PI3K/Akt signaling and mitochondrial pathways in human cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Betulinic Acid Modulates the Expression of HSPA and Activates Apoptosis in Two Cell Lines of Human Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Betulinic Acid Suppresses Ovarian Cancer Cell Proliferation through Induction of Apoptosis [mdpi.com]

Unlocking Therapeutic Potential: A Comparative Guide to the Structure-Activity Relationship of Oleanane Triterpenoids

For researchers, scientists, and drug development professionals, understanding the intricate relationship between the structure of a molecule and its biological activity is paramount. This guide provides a comprehensive comparison of oleanane (B1240867) triterpenoids, a class of pentacyclic compounds lauded for their diverse pharmacological properties, including anticancer, anti-inflammatory, and antiviral effects. By presenting quantitative data, detailed experimental protocols, and visual representations of key signaling pathways, this guide serves as a valuable resource for the rational design of next-generation oleanane-based therapeutics.

Oleanolic acid (OA), a naturally abundant oleanane triterpenoid, serves as a versatile scaffold for medicinal chemists. Modifications at various positions of its pentacyclic core have been shown to dramatically influence its biological potency. This guide delves into the critical structure-activity relationships (SAR) that govern the efficacy of these compounds.

Anticancer Activity: Targeting Malignancy with Precision

Oleanane triterpenoids have demonstrated significant potential in oncology by inducing apoptosis, inhibiting cell proliferation, and arresting the cell cycle in various cancer cell lines. The cytotoxicity of these compounds is intricately linked to specific structural modifications.

Key SAR insights for anticancer activity include:

• Modifications at the C-3 Position: The hydroxyl group at C-3 is a frequent site for modification. Esterification or the introduction of a hydroxyimine group at this position has been shown to enhance anticancer activity.[1]

• The Role of the C-28 Carboxylic Acid: The carboxylic acid moiety at C-28 is crucial for activity. Its conversion into esters or amides can significantly improve the cytotoxic efficacy of these compounds.[1][2]

• Introduction of Electrophilic Groups: The incorporation of α,β-unsaturated carbonyl moieties, as seen in synthetic oleanane triterpenoids (SOTs) like bardoxolone (B1667749) methyl (CDDO-Me), dramatically enhances potency. These groups act as Michael acceptors, reacting with cellular nucleophiles to modulate key signaling pathways.

Below is a summary of the cytotoxic activity of selected oleanane triterpenoids against various human cancer cell lines.

Compound	Modification	Cancer Cell Line	IC50 (µM)	Reference
Oleanolic Acid	-	HCT-116 (Colon)	>100	[3]
HepG2 (Liver)	>100	[4]
3-O-Acetyloleanolic acid	Acetylation at C-3	HCT-116 (Colon)	Induces apoptosis	[3]
CDDO-Me	Synthetic derivative with modifications in A and C rings	Pediatric solid tumors	Potent activity	[3]
OADP	OA derivative	HepG2 (Liver)	0.14 µg/mL	[3]
Compound 52	Ionic derivative	A431 (Skin)	2.67	[5]
Spinasaponin A methyl ester	Glycosylation and methylation	HL-60 (Leukemia)	4.44
HCT-116 (Colon)	0.63
Pesudoginsenoside RP(1) methyl ester	Glycosylation and methylation	HCT-116 (Colon)	6.50

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubate for 24 hours.[6]

• Compound Treatment: Add varying concentrations of the test compound to the wells and incubate for a specified period (e.g., 48 hours).[7]

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 1-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.[8]

• Solubilization: Remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to dissolve the formazan crystals.[6][8]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The IC50 value, the concentration that inhibits 50% of cell growth, is then calculated.

Note: Triterpenoids can interfere with tetrazolium-based assays. Alternative methods like the Sulforhodamine B (SRB) assay may be more suitable.[9]

Anti-inflammatory Activity: Quelling the Flames of Inflammation

Chronic inflammation is a key driver of many diseases. Oleanane triterpenoids exhibit potent anti-inflammatory effects, primarily by inhibiting the production of pro-inflammatory mediators.

Key SAR insights for anti-inflammatory activity include:

• The C-3 Hydroxyl Group: The presence and orientation of the hydroxyl group at C-3 are important for anti-inflammatory activity.[1]

• The C-12 Double Bond: The double bond between C-12 and C-13 is often crucial for maintaining anti-inflammatory potency.[1]

• Synthetic Modifications: The introduction of cyano and other electron-withdrawing groups, as seen in compounds like CDDO, can lead to a dramatic increase in anti-inflammatory activity. For instance, CDDO is over 200,000 times more active than oleanolic acid in inhibiting inducible nitric oxide synthase (iNOS).

The table below summarizes the inhibitory activity of selected oleanane triterpenoids on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

Compound	Modification	IC50 (µM) for NO Inhibition	Reference
Oleanolic Acid	-	>100	[10]
11-Oxooleanolic acid derivatives	Oxidation at C-11	Potent inhibition	[3]
Indole-fused derivatives	Modification at C-2 and C-3	2.66 - 25.40	[10]
Brachyantheoraside B10	Nor-oleanane	27.04
Brachyantheraside C1	Nor-oleanane	26.22
Compound 3 (from S. brachyanthera)	Nor-oleanane	21.41
CDDO	Synthetic derivative	Nanomolar range

Experimental Protocol: Griess Assay for Nitric Oxide Inhibition

The Griess assay is a common method for measuring nitrite (B80452) concentration, an indicator of NO production.

• Cell Culture: Culture RAW 264.7 macrophages and stimulate with LPS in the presence or absence of the test compounds.[11]

• Sample Collection: After incubation, collect the cell culture supernatant.

• Griess Reaction: Mix the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).[11]

• Incubation: Incubate the mixture at room temperature for 10-15 minutes.[11]

• Absorbance Measurement: Measure the absorbance at 540 nm. The amount of nitrite is determined using a sodium nitrite standard curve.[11]

Antiviral Activity: A Broad-Spectrum Defense

Oleanane triterpenoids have also emerged as promising antiviral agents, with activity reported against a range of viruses, including HIV, hepatitis B virus (HBV), and herpes simplex virus (HSV).

Key SAR insights for antiviral activity include:

• C-3 and C-28 Modifications: As with other biological activities, modifications at the C-3 and C-28 positions are critical for antiviral potency.[1]

• Glycosylation: The presence of sugar moieties can influence antiviral activity, with the aglycones sometimes exhibiting greater potency.[1] For example, the anti-HSV-1 activity of glycyrrhizin (B1671929) is attributed to its metabolite, glycyrrhetic acid.[12]

• Specific Substitutions: The introduction of specific functional groups can target viral enzymes. For instance, some oleanane derivatives have shown inhibitory activity against HIV-1 protease.[2] Hydroxylation at C-21 appears to reduce anti-HSV-1 activity, while a methoxycarbonyl group at C-20 may enhance it.[12]

The following table presents the antiviral activity of selected oleanane triterpenoids.

Compound	Virus	Activity (EC50/IC50)	Reference
Oleanolic Acid	HIV-1 protease	IC50 = 57.7 µM	[2]
Acylated OA derivatives	HIV-1 protease	IC50 = 0.31 - 0.8 µM	[13]
Glycyrrhetic acid	HSV-1	10x more active than glycyrrhizin	[12]
OA-4	HBV	Significant inhibition of HBV DNA replication	[14]
Olean-18-ene triterpenes	HIV-1	IC50 in the micromolar range	[15]

Signaling Pathways Modulated by Oleanane Triterpenoids

The diverse biological activities of oleanane triterpenoids stem from their ability to modulate multiple signaling pathways. Two of the most important are the Keap1-Nrf2 and NF-κB pathways.

Keap1-Nrf2 Pathway Activation:

Many oleanane triterpenoids, particularly synthetic derivatives like bardoxolone methyl, are potent activators of the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2).[16] Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation.[16] Oleanane triterpenoids can react with cysteine residues on Keap1, leading to the release of Nrf2.[16] Nrf2 then translocates to the nucleus and binds to the Antioxidant Response Element (ARE), initiating the transcription of a wide array of cytoprotective genes, including antioxidant enzymes.[16][17]

Keap1-Nrf2 signaling pathway activation by oleanane triterpenoids.

NF-κB Pathway Inhibition:

The transcription factor NF-κB (Nuclear factor kappa-light-chain-enhancer of activated B cells) is a master regulator of inflammation.[18] In its inactive state, NF-κB is sequestered in the cytoplasm by IκB proteins.[19] Inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκB, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.[19] Many oleanane triterpenoids can inhibit this pathway by preventing the phosphorylation of IκB, thus blocking NF-κB activation.[19]

NF-κB signaling pathway inhibition by oleanane triterpenoids.

Conclusion

Oleanane triterpenoids represent a rich and versatile class of natural products with significant therapeutic potential. The structure-activity relationships highlighted in this guide underscore the importance of targeted chemical modifications to enhance their anticancer, anti-inflammatory, and antiviral activities. The quantitative data and experimental protocols provided herein offer a valuable resource for researchers dedicated to the design and development of novel oleanane-based drugs. Further exploration of the complex interplay between these compounds and key cellular signaling pathways will undoubtedly pave the way for new and effective treatments for a wide range of human diseases.

References

• 1. Anticancer activity of oleanolic acid and its derivatives: Recent advances in evidence, target profiling and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. 4.5. MTT Assay [bio-protocol.org]
• 8. researchtweet.com [researchtweet.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anti-herpes virus type 1 activity of oleanane-type triterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Recent advances in natural anti-HIV triterpenoids and analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Olean-18-ene triterpenoids from Celastraceae species inhibit HIV replication targeting NF-kB and Sp1 dependent transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Targeting Nrf2-Mediated Gene Transcription by Triterpenoids and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Oleanolic Acid Activates Nrf2 and Protects from Acetaminophen Hepatotoxicity via Nrf2-Dependent and Nrf2-independent Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Insights into the mechanism of natural terpenoids as NF-κB inhibitors: an overview on their anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Pentacyclic Triterpenoids Inhibit IKKβ Mediated Activation of NF-κB Pathway: In Silico and In Vitro Evidences - PubMed [pubmed.ncbi.nlm.nih.gov]

cross-validation of 3-Hydroxy-12-oleanene-23,28-dioic acid activity in different cell lines

A detailed guide for researchers on the cytotoxic effects and mechanisms of action of oleanane (B1240867) triterpenoid (B12794562) dioic acids, focusing on Gypsogenin (B1672572) and Oleanolic Acid as structural analogs of 3-Hydroxy-12-oleanene-23,28-dioic acid.

Due to the limited availability of specific experimental data for 3-Hydroxy-12-oleanene-23,28-dioic acid, this guide provides a comparative analysis of two closely related and well-studied oleanane triterpenoid dioic acids: Gypsogenin and Oleanolic Acid. This information is intended to serve as a valuable resource for researchers, scientists, and drug development professionals interested in the anticancer potential of this class of compounds.

Data Presentation: Comparative Cytotoxicity

The following tables summarize the 50% inhibitory concentration (IC50) values of Gypsogenin and Oleanolic Acid against a panel of human cancer cell lines, providing a quantitative comparison of their cytotoxic activities.

Table 1: Cytotoxic Activity of Gypsogenin

Cell Line	Cancer Type	IC50 (µM)
A549	Lung Carcinoma	19.6[1]
MCF-7	Breast Adenocarcinoma	9.0[1]
HeLa	Cervical Carcinoma	Not specified, but described as having remarkable activity[1]
HT-29	Colorectal Adenocarcinoma	Not specified, but described as having prominent activity[1]
HL-60	Promyelocytic Leukemia	10.4[1]
LOVO	Colon Cancer	2.97 (for a derivative)[2]
SKOV3	Ovary Cancer	Moderate effect[1]
HepG2	Liver Cancer	Moderate effect[1]

Table 2: Cytotoxic Activity of Oleanolic Acid

Cell Line	Cancer Type	IC50 (µg/mL)	IC50 (µM)
DU145	Prostate Carcinoma	112.57[3]	~246
MCF-7	Breast Adenocarcinoma	132.29[3]	~290
U87	Glioblastoma	163.60[3]	~358
HepG2	Liver Carcinoma	30[4]	~65.7

Note: IC50 values for Oleanolic Acid were converted from µg/mL to µM using its molecular weight (456.7 g/mol ).

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Cell Viability Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a widely used method to assess cell metabolic activity.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 1 x 10^4 cells/well and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compound and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Incubation: After the treatment period, the medium is removed, and 28 µL of a 2 mg/mL MTT solution is added to each well. The plate is then incubated for 1.5 hours at 37°C.

• Solubilization: The MTT solution is removed, and the remaining formazan (B1609692) crystals are solubilized by adding 130 µL of Dimethyl Sulfoxide (DMSO). The plate is then incubated at 37°C for 15 minutes with shaking.

• Absorbance Measurement: The absorbance is measured on a microplate reader at a wavelength of 492 nm.

2. Sulforhodamine B (SRB) Assay

This assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.

• Cell Seeing: Plate cells in 96-well plates at the desired density and allow them to attach overnight.

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of the test compound and incubate for 72 to 96 hours.

• Cell Fixation: Gently aspirate the media and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for at least 1 hour.

• Washing: Wash the plates four times with tap water and allow them to air dry.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Destaining and Solubilization: Wash the plates four times with 1% acetic acid to remove unbound dye and allow them to air dry. Add 100 µL of 10 mM Tris base (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Reading: Measure the absorbance at 510 nm using a microplate reader.

Apoptosis Analysis by Western Blot

• Cell Lysis: After treatment with the compound, cells are harvested and lysed in a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: The total protein concentration in the cell lysates is determined using a protein assay, such as the Bradford or BCA assay.

• SDS-PAGE and Electrotransfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against the proteins of interest (e.g., Bcl-2, Bax, Caspase-3, p53).

• Detection: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Mandatory Visualization

Signaling Pathways

Caption: Proposed intrinsic apoptosis pathway induced by Gypsogenin.

Caption: p53-dependent apoptosis pathway induced by Oleanolic Acid.

Experimental Workflow

Caption: General experimental workflow for cross-validation.

References

• 1. Gypsogenin Battling for a Front Position in the Pentacyclic Triterpenes Game of Thrones on Anti-Cancer Therapy: A Critical Review—Dedicated to the Memory of Professor Hanaa M. Rady - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of gypsogenin derivatives with capabilities to arrest cell cycle and induce apoptosis in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oleanolic acid induces p53-dependent apoptosis via the ERK/JNK/AKT pathway in cancer cell lines in prostatic cancer xenografts in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of cancer cell growth by oleanolic acid in multidrug resistant liver carcinoma is mediated via suppression of cancer cell migration and invasion, mitochondrial apoptosis, G2/M cell cycle arrest and deactivation of JNK/p38 signalling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative In Vivo Efficacy of 3-Hydroxy-12-oleanene-23,28-dioic Acid Derivatives

A comprehensive guide for researchers and drug development professionals on the therapeutic potential of oleanolic acid-based compounds.

The pentacyclic triterpenoid (B12794562) 3-Hydroxy-12-oleanene-23,28-dioic acid, a derivative of oleanolic acid, and its synthetic analogues have garnered significant attention in the scientific community for their diverse pharmacological activities. These compounds have been extensively investigated for their potential therapeutic applications in a range of diseases, including cancer, inflammation, and metabolic disorders. This guide provides a comparative analysis of the in vivo efficacy of key derivatives, supported by experimental data and detailed methodologies, to aid researchers in their drug discovery and development endeavors.

Overview of Key Derivatives and Therapeutic Targets

Oleanolic acid and its derivatives modulate multiple signaling pathways, contributing to their therapeutic effects. A prominent derivative, Bardoxolone (B1667749) methyl (CDDO-Me), is a potent activator of the Nrf2 antioxidant pathway and has been evaluated in clinical trials for chronic kidney disease.[1] Other significant derivatives include 2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid (CDDO) and its esters, which have shown promise in cancer therapy, and 3-hydroxy-lup-20(29)en-23-28-dioic acid (HLEDA), which has demonstrated anti-ulcer and anti-inflammatory properties.[2]

In Vivo Efficacy: A Comparative Analysis

The in vivo efficacy of these derivatives varies depending on the specific structural modifications and the disease model being investigated. The following sections and tables summarize the key findings from preclinical studies.

Anti-Cancer Activity

Several derivatives of oleanolic acid have demonstrated significant anti-tumor activity in various rodent cancer models.[3][4] CDDO and its derivatives, in particular, have shown potent anti-proliferative and anti-angiogenic effects.[3][4] Another derivative, 3-oxo-oleanolic acid (3-oxo-OA), has also exhibited notable in vivo anti-melanoma activity.[5]

Table 1: Comparison of In Vivo Anti-Cancer Efficacy

Derivative	Cancer Model	Animal Model	Dosage	Route of Administration	Key Findings	Reference
CDDO-Me	Lung Cancer	Nude Mice	10 mg/kg	Intraperitoneal	Significant inhibition of tumor growth	[3]
CDDO-Im	Breast Cancer	Balb/c Mice	5 mg/kg	Oral	Reduced tumor burden and metastasis	[3]
3-oxo-OA	Melanoma	C57BL/6 Mice	25 mg/kg	Intraperitoneal	Significant inhibition of melanoma tumor growth	[5]

Anti-Inflammatory Effects

The anti-inflammatory properties of oleanolic acid derivatives are well-documented. HLEDA has been shown to be an effective anti-inflammatory agent in rat models.[2] Other semi-synthetic derivatives have also demonstrated potent anti-inflammatory effects, often mediated through the inhibition of pro-inflammatory cytokines and enzymes.[6]

Table 2: Comparison of In Vivo Anti-Inflammatory Efficacy

Derivative	Inflammation Model	Animal Model	Dosage	Route of Administration	Key Findings	Reference
HLEDA	Carrageenan-induced paw edema	Rats	50-100 mg/kg	Oral	Significant reduction in paw edema	[2]
11-oxo oleanolic indole (B1671886) derivative	Carrageenan-induced paw edema	Mice	20 mg/kg	Oral	Inhibition of pro-inflammatory cytokines (TNF-α, IL-6)	[6]
3-acetoxyoleanolic acid	Serotonin-induced inflammation	Wistar Rats	10 mg/kg	Oral	Significant inhibition of inflammation	[7]

Other Therapeutic Activities

Beyond cancer and inflammation, derivatives of 3-Hydroxy-12-oleanene-23,28-dioic acid have been explored for other therapeutic applications. HLEDA has shown efficacy as an anti-ulcer agent in various rat models.[2] Bardoxolone methyl and its analogs have been extensively studied in the context of diabetic nephropathy, although some studies have raised concerns about adverse effects.[8][9]

Table 3: In Vivo Efficacy in Other Therapeutic Areas

Derivative	Therapeutic Area	Animal Model	Dosage	Route of Administration	Key Findings	Reference
HLEDA	Gastric Ulcer	Rats	50-100 mg/kg	Oral	Effective anti-ulcer activity in multiple models	[2]
Bardoxolone methyl analog (RTA 405)	Diabetic Nephropathy	Zucker Diabetic Fatty Rats	Not specified	Not specified	Worsened proteinuria and glomerulosclerosis	[8][9]

Signaling Pathways and Experimental Workflows

The therapeutic effects of these derivatives are often attributed to their modulation of key signaling pathways. For instance, the anti-inflammatory actions are frequently linked to the inhibition of the NF-κB pathway.

Caption: Inhibition of the NF-κB signaling pathway by oleanolic acid derivatives.

A typical experimental workflow for evaluating the in vivo anti-inflammatory efficacy of these compounds is illustrated below.

Caption: Experimental workflow for in vivo anti-inflammatory studies.

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

This is a widely used and reproducible model for screening the anti-inflammatory activity of novel compounds.

Animals: Male Wistar rats (150-200 g) are used. The animals are housed under standard laboratory conditions with free access to food and water.

Procedure:

• The rats are fasted for 12 hours before the experiment.

• The animals are randomly divided into groups: a control group, a vehicle-treated group, and groups treated with different doses of the test compounds.

• The test compounds or vehicle (e.g., 0.5% carboxymethyl cellulose) are administered orally.

• One hour after treatment, 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat.

• The paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• The percentage of inhibition of edema is calculated for each group relative to the vehicle-treated group.

In Vivo Anti-Cancer Efficacy in Xenograft Models

Xenograft models are instrumental in evaluating the anti-tumor potential of drug candidates in a living organism.

Animals: Immunocompromised mice (e.g., nude mice or SCID mice) are used to prevent rejection of human tumor cells.

Procedure:

• Human cancer cells (e.g., A549 for lung cancer, MCF-7 for breast cancer) are cultured in vitro.

• A specific number of cancer cells (e.g., 1 x 10^6 cells) are suspended in a suitable medium and injected subcutaneously into the flank of each mouse.

• The tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• The mice are then randomly assigned to control and treatment groups.

• The test compound is administered via the desired route (e.g., oral gavage, intraperitoneal injection) at a specified dose and schedule.

• Tumor volume is measured regularly (e.g., every 2-3 days) using calipers.

• At the end of the study, the mice are euthanized, and the tumors are excised and weighed.

• The percentage of tumor growth inhibition is calculated.

Conclusion

Derivatives of 3-Hydroxy-12-oleanene-23,28-dioic acid represent a promising class of compounds with a broad spectrum of in vivo pharmacological activities. While many derivatives have shown significant efficacy in preclinical models of cancer and inflammation, further research is needed to optimize their therapeutic index and fully understand their mechanisms of action. The data and protocols presented in this guide offer a valuable resource for scientists and researchers working on the development of novel therapeutics based on the oleanolic acid scaffold. It is important to note that while some derivatives like Bardoxolone methyl have advanced to clinical trials, adverse effects have been reported, highlighting the importance of thorough preclinical safety and efficacy evaluation.[8][9][10]

References

• 1. alzdiscovery.org [alzdiscovery.org]
• 2. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. Oleanolic acid and its synthetic derivatives for the prevention and therapy of cancer: preclinical and clinical evidence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Analogs of bardoxolone methyl worsen diabetic nephropathy in rats with additional adverse effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Bardoxolone Methyl Displays Detrimental Effects on Endothelial Bioenergetics, Suppresses Endothelial ET-1 Release, and Increases Endothelial Permeability in Human Microvascular Endothelium - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Bioavailability of Oleanane Triterpenes

For Researchers, Scientists, and Drug Development Professionals

Oleanane (B1240867) triterpenes are a class of naturally occurring pentacyclic triterpenoids lauded for a wide spectrum of pharmacological activities, including anti-inflammatory, anti-cancer, and hepatoprotective effects. Despite their therapeutic promise, their clinical application is frequently hampered by poor oral bioavailability.[1][2] This guide provides an objective comparison of the bioavailability of several key oleanane and structurally related triterpenes, supported by experimental data, to aid researchers in drug development and formulation. The primary challenges to their bioavailability are low aqueous solubility and, in some cases, poor membrane permeability and rapid metabolism.[1][3][4]

Quantitative Bioavailability Data

The oral bioavailability of oleanane triterpenes varies significantly based on the specific compound, the formulation used, and the conditions of administration (e.g., fed vs. fasted state). The following table summarizes key pharmacokinetic parameters from various preclinical and clinical studies.

Triterpene	Species	Formulation	Dosage	Oral Bioavailability (%)	Cmax	Tmax (h)	AUC	Reference
Oleanolic Acid	Rat	Pure Compound	25 mg/kg	~0.7%	-	-	-	[4]
Rat	Phospholipid Complex (OPCH)	100 mg/kg	-	78.7 ng/mL	-	306.6 ng·h/mL	[3]
Rat	OPCH + Ketoconazole (B1673606)	100 mg/kg	-	131.3 ng/mL	-	707.7 ng·h/mL	[3]
Human	In Functional Olive Oil	30 mg	-	500-600 ng/mL	-	2862.5 ng·h/mL	[4][5][6]
Ursolic Acid	Rat	Pure Compound	50 mg/kg	-	-	-	12.78 µg/h/mL	[7]
Rat	With Piperine	50 mg/kg UA + 10 mg/kg Piperine	~10-fold increase (relative)	-	-	125.15 µg/h/mL	[7]
Asiatic Acid	Rat	Pure Compound	20 mg/kg (oral)	16.25% (absolute)	-	-	-	[8][9]
Glycyrrhetinic Acid	Rat	Coarse Powder	50 mg/kg	-	-	-	-	[10]
Rat	Nanocrystals	50 mg/kg	4.3-fold increase (relative)	-	-	-	[10][11]
Rat	From Glycyrrhizin (B1671929) (oral)	10 mg/kg Glycyrrhizin	-	-	-	11700 ng·h/mL	[12]
Boswellic Acids	Human	Extract (Fasted)	786 mg	Low/Undetectable for some acids	-	-	-	[13][14]
(β-Boswellic Acid)	Human	Extract (High-Fat Meal)	786 mg	Several-fold increase (relative)	-	-	-	[13][14]
(Keto-β-Boswellic Acid)	Mouse	Extract	Weight Equivalent	-	-	-	-	[15]
(Keto-β-Boswellic Acid)	Mouse	Lecithin (B1663433) Formulation (Casperome™)	Weight Equivalent	~7-fold increase in plasma AUC	-	-	-	[15]

Experimental Protocols

Understanding the methodologies behind the data is critical for interpretation. Below are summaries of key experimental protocols.

1. Study of Oleanolic Acid in Humans (BIO-OLTRAD Trial)

• Objective : To determine the bioavailability and systemic transport of oleanolic acid in a functional food formulation.[6]

• Study Design : A double-blind, randomized, controlled, crossover trial involving 22 healthy participants.[5][6]

• Test Substance : A single dose of 30 mg of oleanolic acid formulated in functional olive oil.[5][6]

• Administration : Oral administration of the single dose.

• Sample Collection : Blood samples were collected at designated time points to determine serum concentrations.[6]

• Analytical Method : The concentration of oleanolic acid in serum was quantified to determine pharmacokinetic parameters. The study also investigated its association with serum albumin and triglyceride-rich lipoproteins (TRL).[5][6]

2. Study of Boswellic Acids in Humans

• Objective : To investigate the effect of food on the bioavailability of boswellic acids from a Boswellia serrata extract.[13][14]

• Study Design : A randomized, open, single-dose, two-way crossover study in healthy male subjects.[13][14]

• Test Substance : Three capsules of BSE-018, equivalent to 786 mg of dry Boswellia serrata gum resin extract.[13][14]

• Administration : Subjects received the dose under two conditions: in a fasted state or with a standardized high-fat meal.[13][14]

• Sample Collection : Plasma concentrations of various boswellic acids were analyzed for up to 60 hours post-dosing.[13][14]

• Analytical Method : Reversed-phase High-Performance Liquid Chromatography (HPLC) was used to quantify the plasma levels of different boswellic acids.[13][14]

3. Study of Asiatic Acid in Rats

• Objective : To clarify the absorption and metabolism mechanisms and determine the absolute oral bioavailability of asiatic acid.[8]

• Study Design : Male Sprague-Dawley rats were administered asiatic acid both orally and intravenously to calculate absolute bioavailability.[8]

• In Vitro/In Situ Models : The study also used a Caco-2 cell line model and an in-situ rat intestinal perfusion model to investigate permeability. The metabolic rate was assessed using a rat liver microsome system.[8][9]

• Sample Collection : Plasma concentrations of asiatic acid were determined at designated time points.[8]

• Analytical Method : A sensitive and robust HPLC-MS method was used for the quantification of asiatic acid in various matrices.[8]

Visualizing Experimental and Biological Pathways

To better illustrate the processes involved in bioavailability studies and the molecular mechanisms of these triterpenes, the following diagrams are provided.

Caption: General workflow for a pharmacokinetic/bioavailability study.

Caption: Oleanolic acid inhibits the PI3K/Akt/mTOR signaling pathway.

Strategies for Enhancing Bioavailability

The inherently low bioavailability of oleanane triterpenes has spurred the development of various formulation strategies to improve their clinical efficacy.

• Lipid-Based Formulations : Incorporating triterpenes into lipid-based systems like phospholipid complexes (Phytosomes) or dissolving them in oils can enhance absorption. The BIO-OLTRAD trial demonstrated significantly improved bioavailability for oleanolic acid when formulated in olive oil.[5][6] Similarly, a lecithin formulation of Boswellia extract (Casperome™) markedly increased plasma and tissue concentrations of boswellic acids in mice.[15]

• Nanotechnology : Reducing particle size to the nanometer range increases the surface area for dissolution. Nanocrystal formulations of glycyrrhetinic acid resulted in a 4.3-fold increase in relative bioavailability in rats.[10][11]

• Co-administration with Bioenhancers : Certain compounds can inhibit metabolic enzymes or enhance membrane permeability. Co-administration of ursolic acid with piperine, a known inhibitor of drug-metabolizing enzymes, led to a tenfold increase in its relative bioavailability.[7] Similarly, using the CYP3A inhibitor ketoconazole with an oleanolic acid formulation significantly boosted its plasma concentration.[3]

• Influence of Food : The presence of food, particularly high-fat meals, can dramatically increase the absorption of lipophilic compounds like boswellic acids, likely by stimulating bile acid secretion.[13][14]

Conclusion

The therapeutic potential of oleanane triterpenes is significant, yet their utility is consistently challenged by poor oral bioavailability. Evidence strongly indicates that the free acid or unmodified extract forms of oleanolic acid, ursolic acid, boswellic acids, and asiatic acid all suffer from low absorption and/or rapid metabolism. However, advanced formulation strategies—including lipid-based carriers, nanocrystal technology, and co-administration with bioenhancers—have proven highly effective in overcoming these limitations in both preclinical and clinical settings. For drug development professionals, focusing on formulation science is a critical and necessary step to unlock the full clinical potential of this promising class of natural compounds.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Biotransformation of Oleanane and Ursane Triterpenic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dual strategies to improve oral bioavailability of oleanolic acid: Enhancing water-solubility, permeability and inhibiting cytochrome P450 isozymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Bioavailability and systemic transport of oleanolic acid in humans, formulated as a functional olive oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bioavailability and systemic transport of oleanolic acid in humans, formulated as a functional olive oil - Food & Function (RSC Publishing) DOI:10.1039/D3FO02725B [pubs.rsc.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Biopharmaceutical and pharmacokinetic characterization of asiatic acid in Centella asiatica as determined by a sensitive and robust HPLC-MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Enhanced oral bioavailability of glycyrrhetinic acid via nanocrystal formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Bioavailability study of glycyrrhetic acid after oral administration of glycyrrhizin in rats; relevance to the intestinal bacterial hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effect of food intake on the bioavailability of boswellic acids from a herbal preparation in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 15. Enhanced absorption of boswellic acids by a lecithin delivery form (Phytosome(®)) of Boswellia extract - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 3-Hydroxy-12-oleanene-23,28-dioic Acid: A Dose-Response Perspective

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical and mechanistic comparison of 3-Hydroxy-12-oleanene-23,28-dioic acid and related oleanane (B1240867) triterpenoids. By presenting experimental data, detailed protocols, and signaling pathway visualizations, this document aims to facilitate further research and development of this class of compounds.

Quantitative Dose-Response Analysis

Table 1: Comparative Cytotoxicity (IC50) of Oleanolic Acid and Its Derivatives

Compound	Derivative Type	Cancer Cell Line	IC50 (µM)	Reference
Oleanolic Acid	Parent Compound	Panc-28 (Pancreatic)	~101 µM (46.35 µg/mL)	[1]
Oleanolic Acid	Parent Compound	B16 2F2 (Melanoma)	4.8	[1]
Oleanolic Acid	Parent Compound	HepG2 (Liver)	31.94 µg/mL	[2]
Olean-12-en-3-one	3-oxo derivative	Not specified	Generally less active than derivatives	[1]
2-cyano-3,12-dioxooleana-1,9(11)-dien-28-oic acid (CDDO)	2-cyano-3,12-dioxo derivative	Various tumor cell lines	0.001 - 1	[1][3]
Compound 17	Oleanolic acid derivative	PC3 (Prostate)	0.39	[4]
Compound 28	Oleanolic acid derivative	A549 (Lung)	0.22	[4]
3β-hydroxylup-12-en-28-oic acid (3BH)	-	HCT-116 (Colon)	Potent antiproliferative agent	[5]
3α-Acetoxyolean-9,12-dien-28-oic acid	Acetylated derivative	HepG2 2.2.15 (Liver)	6.5	[6]
N-(3-(dimethylamino)propyl)-N'-(ethylcarbamoyl)formamide derivative	C-28 modified derivative	HepG2 2.2.15 (Liver)	5.3	[6]

Table 2: Anti-Inflammatory Activity of Oleanane Triterpenoids

Compound	Assay	Cell Line	Effect	Reference
3α-hydroxy-lup-20(29)-en-23, 28-dioic acid (HLEDA)	Nitric Oxide (NO) Production	RAW264.7	Concentration-dependent reduction	[7]
Oleanolic Acid	NF-κB Luciferase Activity	RAW 264.7	Decreased NF-κB activity	[8]
2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid (CDDO)	iNOS and COX-2 Induction	Macrophages, Microglia, Fibroblasts	Suppression	[3]

Experimental Protocols

The following is a detailed protocol for a standard MTT assay, a colorimetric method commonly used to assess cell viability and determine the cytotoxic effects of compounds like 3-Hydroxy-12-oleanene-23,28-dioic acid.

MTT Assay for Cell Viability

Objective: To determine the concentration at which a compound inhibits cell growth by 50% (IC50).

Materials:

• Test compound (e.g., 3-Hydroxy-12-oleanene-23,28-dioic acid)

• Cancer cell line of interest

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% DMF, 2% glacial acetic acid, and 16% SDS)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.[1]

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the test compound in culture medium.

  • Remove the medium from the wells and add 100 µL of the various concentrations of the test compound. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound, e.g., DMSO) and a blank (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2 to 4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.[9]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[9]

  • Mix gently on an orbital shaker to ensure complete solubilization.

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis:

  • Subtract the absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value from the resulting dose-response curve.

Signaling Pathways and Experimental Workflows

Oleanane triterpenoids exert their biological effects through the modulation of various signaling pathways. Below are diagrams illustrating key pathways and a typical experimental workflow for assessing cytotoxicity.

Caption: A typical workflow for determining the IC50 value of a test compound using the MTT assay.

Oleanolic acid and its derivatives have been shown to modulate key signaling pathways involved in inflammation and cell survival, such as the NF-κB and PI3K/Akt pathways.

Caption: Oleanolic acid derivatives can inhibit the NF-κB pathway, reducing pro-inflammatory gene expression.

Caption: Some oleanolic acid derivatives can inhibit the PI3K/Akt pathway, leading to decreased cell survival and proliferation.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A novel synthetic oleanane triterpenoid, 2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid, with potent differentiating, antiproliferative, and anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and cytotoxicity evaluation of oleanolic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The modulation of PI3K/Akt pathway by 3β hydroxylup-12-en-28-oic acid isolated from Thymus linearis induces cell death in HCT-116 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biological Activity of Oleanane Triterpene Derivatives Obtained by Chemical Derivatization | MDPI [mdpi.com]
• 7. 3-Hydroxy-12-oleanene-23,28-dioic acid | CAS:226562-47-6 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 8. Oleanolic acid regulates NF-κB signaling by suppressing MafK expression in RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Independent Verification of the Anti-proliferative Effects of 3-Hydroxy-12-oleanene-23,28-dioic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-proliferative effects of 3-Hydroxy-12-oleanene-23,28-dioic acid and related, more extensively studied oleanolic acid derivatives. While direct evidence for the significant anti-proliferative activity of 3-Hydroxy-12-oleanene-23,28-dioic acid is limited, this document serves as a valuable resource by summarizing the anti-cancer properties of its parent compound, oleanolic acid, and its potent synthetic derivatives. This comparative analysis offers insights into potential mechanisms and benchmarks for evaluating novel compounds within this class of triterpenoids.

Overview of Oleanolic Acid and Its Derivatives

Oleanolic acid (OA), a naturally occurring pentacyclic triterpenoid (B12794562) found in numerous plants, has garnered significant interest for its diverse pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.[1][2] However, OA itself exhibits moderate cytotoxic activity against cancer cells.[3] Consequently, extensive research has focused on synthesizing oleanolic acid derivatives with enhanced anti-proliferative potency.[1][4] These modifications often involve alterations at the A-ring and C-28 carboxyl group, leading to compounds with significantly improved efficacy.[5] One of the most promising synthetic derivatives is 2-cyano-3,12-dioxooleana-1,9(11)-dien-28-oic acid (CDDO), which has advanced to clinical trials.[1][2]

In contrast, studies on 3-Hydroxy-12-oleanene-23,28-dioic acid have not demonstrated significant cytotoxic activity against certain cancer cell lines. One study reported that it, along with other isolated compounds, did not show cytotoxic activity against MCF-7 (breast cancer) and A549 (lung cancer) cell lines, with IC₅₀ values greater than 50 mg·L⁻¹.[]

Comparative Anti-proliferative Activity

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values of oleanolic acid and its derivatives against various cancer cell lines, providing a quantitative comparison of their anti-proliferative potency.

Compound/Derivative	Cell Line	Cancer Type	IC₅₀ (µM)	Reference
3-Hydroxy-12-oleanene-23,28-dioic acid	MCF-7	Breast Cancer	> 50 mg·L⁻¹	[]
A549	Lung Cancer	> 50 mg·L⁻¹	[]
Oleanolic Acid (OA)	HCT-116	Colon Cancer	40 µg/mL (approx. 87.6 µM)	[7]
WM-266-4	Metastatic Melanoma	> 20 µM	[3]
Olean-12-eno[2,3-c][1][4][5]oxadiazol-28-oic acid (OEOA)	K562	Leukemia	0.78 ± 0.037	[8]
HEL	Leukemia	0.21 ± 0.041	[8]
Jurkat	Leukemia	0.29 ± 0.025	[8]
3β-Hydroxy-12-oleanen-27-oic acid (ATA)	HCT116	Colon Cancer	16.17 ± 2.68	[9][10]
2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid (CDDO)	Various	Breast, Leukemia, etc.	10⁻⁶ to 10⁻⁹ M	[11]

Signaling Pathways and Mechanisms of Action

Oleanolic acid and its derivatives exert their anti-proliferative effects through the modulation of multiple signaling pathways involved in cell growth, apoptosis, and inflammation. A key mechanism is the induction of apoptosis (programmed cell death) and cell cycle arrest.

A common pathway affected is the NF-κB signaling pathway, which is often constitutively active in cancer cells and promotes cell survival and proliferation. Oleanolic acid and its derivatives have been shown to inhibit the NF-κB pathway, leading to a reduction in the production of pro-inflammatory and pro-survival factors.[1][5]

The diagram below illustrates the general mechanism of action for the anti-proliferative effects of oleanolic acid derivatives.

Figure 1: General signaling pathway for oleanolic acid derivatives.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the anti-proliferative effects of these compounds.

Cell Viability and Proliferation Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Workflow:

Figure 2: Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 3-Hydroxy-12-oleanene-23,28-dioic acid, oleanolic acid, or its derivatives) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for desired time points (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution, such as dimethyl sulfoxide (B87167) (DMSO), to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control group and determine the IC₅₀ value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay is used to detect and quantify apoptosis. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane of apoptotic cells, while propidium (B1200493) iodide (PI) stains necrotic cells with compromised membranes.

Logical Flow of Apoptosis Detection:

Figure 3: Logical flow for apoptosis detection via flow cytometry.

Protocol:

• Cell Treatment: Treat cells with the test compound at its IC₅₀ concentration for a specified duration.

• Cell Harvesting: Harvest the cells by trypsinization, wash them with cold PBS, and resuspend them in 1X binding buffer.

• Staining: Add Annexin V-FITC and propidium iodide to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Interpretation: Differentiate between live cells (Annexin V-negative, PI-negative), early apoptotic cells (Annexin V-positive, PI-negative), and late apoptotic or necrotic cells (Annexin V-positive, PI-positive).

Conclusion

While 3-Hydroxy-12-oleanene-23,28-dioic acid has not demonstrated notable anti-proliferative effects in the limited studies available, the broader class of oleanolic acid derivatives holds significant promise as anti-cancer agents. The extensive research on compounds like oleanolic acid and CDDO provides a strong foundation for understanding the structure-activity relationships and mechanisms of action within this chemical family. Future independent verification of 3-Hydroxy-12-oleanene-23,28-dioic acid's activity should employ the standardized experimental protocols outlined in this guide and include a broader range of cancer cell lines to comprehensively assess its potential. Researchers are encouraged to use the data on more potent derivatives as benchmarks for their investigations.

References

• 1. mdpi.com [mdpi.com]
• 2. Anticancer activity of oleanolic acid and its derivatives: Recent advances in evidence, target profiling and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oamjms.eu [oamjms.eu]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 7. mdpi.com [mdpi.com]
• 8. Olean-12-Eno[2,3-c] [1,2,5]Oxadiazol-28-Oic Acid (OEOA) Induces G1 Cell Cycle Arrest and Differentiation in Human Leukemia Cell Lines | PLOS One [journals.plos.org]
• 9. mdpi.com [mdpi.com]
• 10. 3β-Hydroxy-12-oleanen-27-oic Acid Exerts an Antiproliferative Effect on Human Colon Carcinoma HCT116 Cells via Targeting FDFT1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A novel synthetic oleanane triterpenoid, 2-cyano-3,12-dioxoolean-1,9-dien-28-oic acid, with potent differentiating, antiproliferative, and anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of 3-Hydroxy-12-oleanene-23,28-dioic Acid

The proper disposal of 3-Hydroxy-12-oleanene-23,28-dioic acid is critical for ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to manage the disposal of this compound in a compliant and safe manner.

Pre-Disposal Safety Assessment

Before handling or disposing of 3-Hydroxy-12-oleanene-23,28-dioic acid, the first and most crucial step is to consult the Safety Data Sheet (SDS) provided by the manufacturer for the specific batch in use. The SDS is the primary source of information regarding the compound's hazards, handling, and specific disposal recommendations.

Key sections to review in the SDS include:

• Section 2: Hazards Identification: This section details if the substance is classified as hazardous.

• Section 7: Handling and Storage: This provides guidance on safe handling practices.[1]

• Section 13: Disposal Considerations: This section offers specific recommendations for disposal.[1][2]

In the absence of a specific SDS for 3-Hydroxy-12-oleanene-23,28-dioic acid, the compound must be treated as a hazardous waste. [1] This precautionary measure ensures the highest level of safety.

Quantitative Data for Disposal Planning

Researchers should extract the following information from the SDS to inform their disposal plan. If this data is not available, the chemical must be managed as hazardous waste.[1]

Data Point	Description	Typical Information Source
GHS Hazard Classification	Indicates if the chemical is toxic, corrosive, flammable, or reactive.	SDS Section 2
Physical State	Determines the appropriate waste container (e.g., solid, liquid).	SDS Section 9
Personal Protective Equipment (PPE)	Specifies the necessary safety gear (gloves, goggles, etc.).	SDS Section 8
Incompatible Materials	Lists substances that should not be mixed with the waste.	SDS Section 10

Step-by-Step Disposal Protocol

The following is a generalized procedure for laboratory chemical waste disposal. This protocol must be adapted to comply with your institution's specific policies and local, regional, and national regulations.[2][3]

Step 1: Waste Characterization and Segregation

• Treat all waste containing 3-Hydroxy-12-oleanene-23,28-dioic acid, including contaminated labware (e.g., pipette tips, vials) and cleaning materials from spills, as hazardous waste.[1]

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[1] Segregating incompatible wastes is crucial to prevent dangerous reactions.

Step 2: Container Selection and Labeling

• Select a waste container that is in good condition, free of leaks, and compatible with the chemical.[1]

• The container must be clearly labeled with the full chemical name ("3-Hydroxy-12-oleanene-23,28-dioic acid"), the start date of waste accumulation, and any relevant hazard warnings.[1]

Step 3: Waste Accumulation and Storage

• Store the waste container in a designated satellite accumulation area within the laboratory, at or near the point of generation.[1]

• The storage area should be secure and have secondary containment to capture any potential leaks.[1]

• Keep the waste container tightly closed except when adding waste.

Step 4: Empty Container Management

• An empty container that held the compound must be triple-rinsed with a suitable solvent.[1]

• The rinseate (the solvent used for rinsing) must be collected and disposed of as hazardous waste.[1]

• After triple-rinsing, all labels on the empty container must be defaced or removed before it is discarded according to institutional guidelines.[1]

Step 5: Arranging for Final Disposal

• Never dispose of chemical waste down the sink. [1] Evaporation is also not an acceptable method of disposal.[1]

• Contact your institution's Environmental Health and Safety (EHS) department or equivalent office to arrange for the pickup and final, compliant disposal of the material.[1] Follow all institutional procedures for waste pickup requests.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of 3-Hydroxy-12-oleanene-23,28-dioic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. carlroth.com [carlroth.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]

Personal protective equipment for handling 3-Hydroxy-12-oleanene-23,28-dioic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-Hydroxy-12-oleanene-23,28-dioic acid, also known as Gypsogenic acid (CAS Number: 5143-05-5).[1][2][3][4][5] Adherence to these protocols is essential for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 3-Hydroxy-12-oleanene-23,28-dioic acid, appropriate personal protective equipment must be worn to prevent skin and eye contact, as well as inhalation.[6]

Protection Type	Specific Equipment	Purpose
Eye/Face Protection	Safety glasses with side-shields or goggles	To prevent eye contact with the substance.
Hand Protection	Chemical-resistant, impermeable gloves (e.g., nitrile rubber)	To avoid skin contact.
Respiratory Protection	NIOSH-approved respirator	Required when engineering controls are insufficient to manage airborne dust or aerosols.
Body Protection	Laboratory coat	To protect personal clothing and skin from contamination.

Operational Plan: Step-by-Step Handling Procedures

Follow these procedural steps to ensure the safe handling of 3-Hydroxy-12-oleanene-23,28-dioic acid from receipt to experimental use.

• Receiving and Inspection: Upon receipt, visually inspect the container for any damage or leaks. Ensure the label is intact and legible.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area. Recommended storage is at -20°C for long-term stability.[2][3]

• Preparation for Use:

  • Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[7]

  • Avoid the formation of dust and aerosols.[7]

  • Wear the appropriate PPE as detailed in the table above.

• During Experimentation:

  • Avoid direct contact with the substance.[6]

  • Use dedicated equipment (spatulas, weighing paper, etc.) and clean it thoroughly after use.

  • In case of accidental contact, follow the first aid measures outlined below.

• Post-Experiment:

  • Clean the work area thoroughly.

  • Decontaminate any spills according to the emergency procedures.

  • Return the substance to its designated storage location.

Emergency Procedures

In the event of an accidental exposure or spill, immediate action is critical.

Exposure Type	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.[6] If irritation persists, seek medical attention.
Eye Contact	Rinse cautiously with water for at least 15 minutes.[6] Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill	Evacuate the area. Wear appropriate PPE. Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[7]

Disposal Plan

Proper disposal of 3-Hydroxy-12-oleanene-23,28-dioic acid and its containers is crucial to prevent environmental contamination.

• Waste Categorization: Unused or waste 3-Hydroxy-12-oleanene-23,28-dioic acid should be treated as chemical waste.

• Disposal Method: Dispose of the chemical waste and any contaminated materials (e.g., gloves, weighing paper) in accordance with local, state, and federal regulations. Do not allow the substance to enter drains or waterways.[8][9] Contact a licensed professional waste disposal service to dispose of this material.

Workflow for Safe Handling of 3-Hydroxy-12-oleanene-23,28-dioic Acid

Caption: Workflow for the safe handling of 3-Hydroxy-12-oleanene-23,28-dioic acid.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Gypsogenic acid | 5143-05-5 [chemicalbook.com]
• 3. medkoo.com [medkoo.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. Gypsogenic acid | 5143-05-5 | FG45945 | Biosynth [biosynth.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. lookchem.com [lookchem.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]